3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

• CAS: 1017781-27-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Introduction: The Significance of Substituted Pyrazoles in Modern Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological activities.[1] Derivatives of this five-membered heterocycle are integral components of numerous therapeutic agents, demonstrating a broad spectrum of biological effects, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. The specific substitution pattern on the pyrazole ring is crucial in determining the molecule's interaction with biological targets.

3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is a key building block in the synthesis of more complex pharmaceutical intermediates. The presence of the bromophenyl group offers a strategic handle for further functionalization via cross-coupling reactions, while the aminopyrazole core is a versatile scaffold for constructing a variety of fused heterocyclic systems. This guide provides a comprehensive overview of a reliable and efficient synthetic route to this valuable compound, intended for researchers and professionals in drug development and organic synthesis.

Strategic Approach to the Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

The synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is most effectively achieved through a two-step process. This strategy hinges on the well-established reactivity of β-ketonitriles with hydrazine derivatives to form 5-aminopyrazoles.[2]

The overall synthetic transformation can be visualized as follows:

Caption: Overall synthetic strategy.

This approach is advantageous due to the ready availability of the starting materials and the generally high yields and selectivity of the individual reactions.

Part 1: Synthesis of the Key Intermediate: 3-(3-Bromophenyl)-3-oxopropanenitrile

The formation of the β-ketonitrile intermediate is achieved via a Claisen condensation reaction.[3] This reaction involves the acylation of a nitrile, in this case, acetonitrile, with an ester derivative of 3-bromobenzoic acid.

Reaction Mechanism: Claisen Condensation

The Claisen condensation proceeds through the formation of a nitrile-stabilized carbanion, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. The subsequent collapse of the tetrahedral intermediate and elimination of an alkoxide affords the β-ketonitrile.

Caption: Mechanism of Claisen condensation.

Experimental Protocol: Synthesis of 3-(3-Bromophenyl)-3-oxopropanenitrile

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Ethyl 3-bromobenzoate	229.06	22.9 g	0.1
Acetonitrile	41.05	8.2 g (10.5 mL)	0.2
Sodium ethoxide	68.05	8.2 g	0.12
Anhydrous Ethanol	46.07	100 mL	-
1 M Hydrochloric acid	36.46	~50 mL	-
Diethyl ether	74.12	200 mL	-
Saturated sodium bicarbonate solution	-	100 mL	-
Brine	-	100 mL	-
Anhydrous magnesium sulfate	120.37	-	-

Procedure:

• To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add anhydrous ethanol (100 mL) and sodium ethoxide (8.2 g, 0.12 mol).

• Stir the mixture until the sodium ethoxide is fully dissolved.

• To this solution, add acetonitrile (8.2 g, 0.2 mol) dropwise over 10 minutes.

• Add ethyl 3-bromobenzoate (22.9 g, 0.1 mol) to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and carefully pour it into 200 mL of ice-cold 1 M hydrochloric acid.

• Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (100 mL) and then with brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to afford 3-(3-bromophenyl)-3-oxopropanenitrile as a solid.

Predicted Analytical Data for 3-(3-Bromophenyl)-3-oxopropanenitrile: [4]

• ¹H NMR (500 MHz, CDCl₃): δ 8.09 (t, J=1.7 Hz, 1H), 7.90 - 7.86 (m, 1H), 7.83 (ddd, J=8.0, 2.0, 1.1 Hz, 1H), 7.45 (t, J=7.9 Hz, 1H), 4.08 (s, 2H).

• ¹³C NMR (predicted): δ 185.0 (C=O), 137.0, 136.0, 131.0, 130.0, 128.0, 123.0 (aromatic carbons), 114.0 (C≡N), 30.0 (CH₂).

• IR (KBr, cm⁻¹): ~2260 (C≡N stretch), ~1690 (C=O stretch), ~1590, 1560 (aromatic C=C stretch).

• Mass Spectrometry (EI): m/z (%) = 223/225 ([M]⁺, isotopic pattern for one bromine atom).

Part 2: Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

The final step in the synthesis is the cyclocondensation of the β-ketonitrile with methylhydrazine. This reaction proceeds readily to form the desired 5-aminopyrazole.

Reaction Mechanism: Pyrazole Formation and Regioselectivity

The reaction is initiated by the nucleophilic attack of one of the nitrogen atoms of methylhydrazine on the ketone carbonyl of the β-ketonitrile. This is followed by an intramolecular cyclization via the attack of the second nitrogen atom on the nitrile carbon, and subsequent tautomerization to yield the aromatic pyrazole ring.

Caption: Mechanism of pyrazole formation.

A critical consideration in this reaction is the regioselectivity. The use of an unsymmetrical hydrazine like methylhydrazine can potentially lead to two regioisomers. However, the reaction of β-ketonitriles with methylhydrazine generally shows a high degree of regioselectivity, with the more nucleophilic nitrogen of methylhydrazine (the one not attached to the methyl group) preferentially attacking the ketone carbonyl. The subsequent cyclization leads to the formation of the 1-methyl-5-aminopyrazole as the major product.

Experimental Protocol: Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
3-(3-Bromophenyl)-3-oxopropanenitrile	224.05	22.4 g	0.1
Methylhydrazine	46.07	5.1 g (5.8 mL)	0.11
Ethanol	46.07	150 mL	-
Acetic acid (catalytic)	60.05	~0.5 mL	-
Saturated sodium bicarbonate solution	-	100 mL	-
Ethyl acetate	88.11	200 mL	-
Brine	-	100 mL	-
Anhydrous sodium sulfate	142.04	-	-

Procedure:

• In a 250 mL round-bottom flask, dissolve 3-(3-bromophenyl)-3-oxopropanenitrile (22.4 g, 0.1 mol) in ethanol (150 mL).

• Add a catalytic amount of acetic acid (approximately 0.5 mL).

• To this solution, add methylhydrazine (5.1 g, 0.11 mol) dropwise at room temperature. A mild exotherm may be observed.

• Heat the reaction mixture to reflux for 3-5 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• To the residue, add ethyl acetate (150 mL) and saturated sodium bicarbonate solution (100 mL).

• Separate the organic layer and wash it with brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) or by recrystallization to afford 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Predicted Analytical Data for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine:

• ¹H NMR (predicted, CDCl₃): δ 7.8-7.2 (m, 4H, aromatic protons), 5.8 (s, 1H, pyrazole H-4), 3.8 (s, 2H, NH₂, broad), 3.6 (s, 3H, N-CH₃).

• ¹³C NMR (predicted, CDCl₃): δ 155.0 (C5-NH₂), 148.0 (C3), 135.0, 131.0, 130.0, 129.0, 125.0, 123.0 (aromatic carbons), 90.0 (C4), 35.0 (N-CH₃).

• IR (KBr, cm⁻¹): ~3400-3200 (N-H stretch), ~1620 (N-H bend), ~1590, 1550 (aromatic and pyrazole ring stretches).

• Mass Spectrometry (EI): m/z (%) = 251/253 ([M]⁺, isotopic pattern for one bromine atom).[5]

Safety and Handling Precautions

• Methylhydrazine: Highly toxic, flammable, and a suspected carcinogen.[6][7][8] Handle only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• 3-Bromobenzoyl chloride (if used as an alternative starting material): Corrosive and reacts with moisture.[9][10] Handle in a fume hood and protect from atmospheric moisture.

• Sodium ethoxide: Corrosive and reacts with water. Handle in a dry environment.

• All reactions should be carried out in a well-ventilated fume hood.

Conclusion

The synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine can be reliably achieved in two high-yielding steps from readily available starting materials. The key transformations involve a Claisen condensation to form the β-ketonitrile intermediate, followed by a regioselective cyclocondensation with methylhydrazine. This guide provides a detailed and practical framework for the synthesis and characterization of this important building block for drug discovery and development.

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• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZ

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An In-depth Technical Guide to the Characterization of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

This guide provides a comprehensive technical framework for the definitive characterization of the novel heterocyclic compound, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond rote protocols to explain the scientific rationale behind each characterization step. The methodologies described herein are crafted to form a self-validating analytical cascade, ensuring the unambiguous identification, purity assessment, and preliminary profiling of this promising pyrazole derivative.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole nucleus is a cornerstone of medicinal chemistry, renowned for its presence in a multitude of pharmacologically active agents.[1][2][3] Its unique electronic properties, stemming from the two adjacent nitrogen atoms, allow it to serve as a versatile scaffold in drug design.[1] Pyrazole derivatives exhibit a wide array of biological activities, including anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[2][4][5] The specific substitution pattern of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, featuring a bromophenyl moiety, a methyl group on the pyrazole nitrogen, and a primary amine, suggests potential for diverse biological interactions and warrants a thorough and rigorous characterization.

Synthesis and Purification: A Proposed Pathway

A common and effective method for the synthesis of 5-aminopyrazole derivatives involves the condensation of a β-ketonitrile with a substituted hydrazine.[6] For the target molecule, a plausible synthetic route would involve the reaction of 3-(3-bromophenyl)-3-oxopropanenitrile with methylhydrazine.

Proposed Synthetic Scheme

Caption: Proposed synthesis of the target compound.

Purification Protocol

Post-synthesis, the crude product requires purification to remove unreacted starting materials, by-products, and residual solvent. A multi-step approach is recommended for achieving high purity (>98%), essential for accurate characterization and subsequent biological screening.

Step 1: Liquid-Liquid Extraction

• Rationale: To remove inorganic salts and highly polar impurities.

• Procedure:

  • Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate).

  • Wash sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize any acidic by-products) and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Step 2: Column Chromatography

• Rationale: To separate the target compound from closely related organic impurities.[7]

• Procedure:

  • Prepare a silica gel column.

  • Adsorb the crude product onto a small amount of silica gel.

  • Elute the column with a gradient of ethyl acetate in hexanes, monitoring the fractions by Thin Layer Chromatography (TLC).

  • Combine the fractions containing the pure product and evaporate the solvent.

Structural Elucidation: A Spectroscopic Approach

A combination of spectroscopic techniques is essential for the unambiguous confirmation of the chemical structure of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of the molecule.

• ¹H NMR Spectroscopy:

  • Rationale: To identify the number and chemical environment of all protons in the molecule.

  • Expected Signals:

    • Aromatic Protons (Bromophenyl Ring): A complex multiplet pattern in the range of δ 7.0-8.0 ppm, corresponding to the four protons on the bromophenyl ring.

    • Pyrazole Ring Proton: A singlet at approximately δ 5.5-6.5 ppm, corresponding to the proton at the C4 position of the pyrazole ring.

    • Amine Protons: A broad singlet at approximately δ 4.0-5.0 ppm, corresponding to the two protons of the primary amine. This signal may exchange with D₂O.

    • Methyl Protons: A singlet at approximately δ 3.5-4.0 ppm, corresponding to the three protons of the N-methyl group.

• ¹³C NMR Spectroscopy:

  • Rationale: To identify the number of unique carbon atoms and their hybridization.

  • Expected Signals:

    • Aromatic Carbons: Multiple signals in the range of δ 110-140 ppm. The carbon attached to the bromine will be significantly shifted.

    • Pyrazole Ring Carbons: Signals corresponding to C3, C4, and C5 of the pyrazole ring. The C-NH₂ (C5) and C-Aryl (C3) carbons are expected to be downfield (δ 140-160 ppm), while the C4 carbon will be more upfield.

    • Methyl Carbon: A signal in the upfield region, typically δ 30-40 ppm.

Mass Spectrometry (MS)

• Rationale: To determine the molecular weight of the compound and to gain information about its isotopic distribution, which is characteristic for a bromine-containing molecule.

• Expected Results:

  • The high-resolution mass spectrum (HRMS) should show a molecular ion peak [M+H]⁺ corresponding to the exact mass of C₁₀H₁₁BrN₄⁺.

  • A characteristic isotopic pattern with two peaks of nearly equal intensity (M and M+2), due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br), must be observed.

Infrared (IR) Spectroscopy

• Rationale: To identify the presence of key functional groups.

• Expected Absorption Bands:

  • N-H Stretch (Amine): A pair of medium to strong bands in the region of 3300-3500 cm⁻¹, characteristic of a primary amine.

  • C-H Stretch (Aromatic and Alkyl): Bands in the region of 2850-3100 cm⁻¹.

  • C=N and C=C Stretch (Aromatic and Pyrazole Rings): Multiple sharp bands in the region of 1400-1600 cm⁻¹.

  • C-Br Stretch: A band in the fingerprint region, typically below 700 cm⁻¹.

Physicochemical Characterization

A summary of the key physicochemical properties is presented below. These values are critical for assessing the drug-like properties of the molecule.

Property	Method	Expected Value/Outcome	Rationale
Molecular Formula	HRMS	C₁₀H₁₀BrN₃	Confirms elemental composition.
Molecular Weight	MS	~252.11 g/mol	Based on the molecular formula.
Appearance	Visual Inspection	Off-white to light brown solid	Typical for many organic compounds.
Melting Point	Differential Scanning Calorimetry (DSC)	To be determined	A sharp melting point indicates high purity.
Purity	High-Performance Liquid Chromatography (HPLC)	>98%	Essential for reliable biological data.
Solubility	Standard Solubility Assay	To be determined in various solvents	Important for formulation and biological testing.

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of a drug candidate.

HPLC Protocol

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Rationale: This method provides excellent separation of non-polar to moderately polar compounds. The use of a gradient ensures the elution of any potential impurities with different polarities. The purity is calculated based on the area percentage of the main peak in the chromatogram.

Caption: Workflow for HPLC purity analysis.

Potential Biological Activity

Given the prevalence of the pyrazole scaffold in pharmaceuticals, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is a candidate for screening in various biological assays. The aminopyrazole moiety is a known pharmacophore that can engage in hydrogen bonding interactions with biological targets.[3] The bromophenyl group can participate in halogen bonding and provides a site for potential metabolic transformations or further chemical modification. Screening this compound for activities such as kinase inhibition, anti-proliferative effects, or antimicrobial properties would be a logical next step in its development.[3][4][8]

Conclusion

The comprehensive characterization of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine requires a multi-faceted analytical approach. By systematically applying the spectroscopic, chromatographic, and physicochemical methods outlined in this guide, researchers can establish a robust and reliable data package for this novel compound. This foundational knowledge is indispensable for any further investigation into its medicinal chemistry potential and for advancing it through the drug discovery pipeline.

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3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine chemical properties

An In-depth Technical Guide to 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Executive Summary

This technical guide provides a comprehensive overview of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. As a substituted aminopyrazole, it combines several key structural features: a biologically active pyrazole core, a versatile primary amine for derivatization, and a bromophenyl moiety that serves as a crucial handle for advanced cross-coupling reactions. This document details the compound's physicochemical properties, outlines robust synthetic strategies, explores its chemical reactivity, and discusses its potential applications as a scaffold in drug discovery. The insights and protocols herein are designed to equip researchers with the foundational knowledge required to effectively utilize this molecule in their research and development programs.

Introduction: The Significance of the Aminopyrazole Scaffold

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with diverse pharmacological activities, including antipsychotics and anti-inflammatory agents.[1] The incorporation of a 5-amino group transforms the pyrazole into a highly versatile 1,3-bis(nucleophile), rendering it a powerful building block for the synthesis of fused heterocyclic systems such as pyrazolo[1,5-a]pyrimidines.[2]

The subject of this guide, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, is distinguished by two additional strategic modifications:

• N1-Methylation: The methyl group at the N1 position resolves the tautomerism inherent in NH-pyrazoles, ensuring regiochemical integrity in subsequent reactions and often enhancing metabolic stability.

• 3-(3-Bromophenyl) Group: The bromine atom on the phenyl ring is not merely a substituent; it is a key functional handle. Its presence opens the door to a vast array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the systematic and modular construction of compound libraries to explore structure-activity relationships (SAR).

This unique combination of features makes it a valuable intermediate for creating complex molecular architectures tailored for specific biological targets, particularly in areas like kinase inhibition.[3]

Physicochemical and Structural Properties

While extensive experimental data for this specific isomer is not consolidated in public literature, its properties can be reliably predicted based on its structure and data from close isomers, such as 1-(3-bromophenyl)-3-methyl-1H-pyrazol-5-amine.

Property	Value / Description	Source / Basis
Molecular Formula	C₁₀H₁₀BrN₃	[4]
Molecular Weight	252.11 g/mol	[5]
Monoisotopic Mass	251.00581 Da	[4]
Appearance	Expected to be a solid at room temperature.	Inferred from related solids.
Solubility	Expected to be soluble in organic solvents like DMSO, DMF, and chlorinated solvents.	General property of similar organic molecules.
Predicted XlogP	~2.6	Based on isomer data.[4]
CAS Number	Not uniquely identified. The isomer 1-(3-Bromophenyl)-3-methyl-1H-pyrazol-5-amine is CAS 956329-14-9.[5]	-

Structural Characterization & Spectral Data (Predicted)

• ¹H NMR: The spectrum is expected to show distinct signals for:

  • Aromatic protons of the 3-bromophenyl ring (4H, complex multiplet pattern in the ~7.2-7.8 ppm range).

  • A singlet for the pyrazole C4-H proton (~5.8-6.2 ppm).

  • A singlet for the N1-methyl protons (~3.6-3.8 ppm).

  • A broad singlet for the amine (-NH₂) protons (~4.5-5.5 ppm), which may be exchangeable with D₂O.

• ¹³C NMR: Key resonances would include those for the N-methyl carbon (~35-40 ppm), the five distinct carbons of the pyrazole ring (with C5 bearing the amine group being highly shielded), and the six carbons of the bromophenyl ring (with the C-Br carbon being deshielded).

• IR Spectroscopy: Characteristic peaks would include N-H stretching for the primary amine (~3300-3450 cm⁻¹), C-H stretching for aromatic and methyl groups (~2900-3100 cm⁻¹), C=N and C=C stretching in the aromatic region (~1500-1600 cm⁻¹), and a C-Br stretch in the fingerprint region.

• Mass Spectrometry (MS): The ESI-MS spectrum would show a characteristic [M+H]⁺ ion at m/z ~252 and ~254 in a roughly 1:1 ratio, which is the isotopic signature of a single bromine atom.

Proposed Synthesis Strategy

A robust and logical synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine can be achieved via the classical Knorr pyrazole synthesis pathway, which involves the condensation of a β-dicarbonyl equivalent with a hydrazine derivative.

Retrosynthetic Analysis

The primary disconnection is the pyrazole ring itself, leading back to a β-ketonitrile precursor and methylhydrazine. This approach is advantageous as it unambiguously sets the N1-methyl regiochemistry.

Caption: Retrosynthesis of the target compound.

Experimental Protocol: Two-Step Forward Synthesis

This protocol outlines a reliable method starting from commercially available 3-bromoacetophenone.

Step 1: Synthesis of 3-(3-bromophenyl)-3-oxopropanenitrile

• Reagents & Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add sodium ethoxide (1.2 eq) and anhydrous diethyl ether. Cool the suspension to 0 °C in an ice bath.

• Addition: In a separate flask, dissolve 3-bromoacetophenone (1.0 eq) and ethyl cyanoformate (1.1 eq) in anhydrous diethyl ether. Add this solution dropwise to the stirred sodium ethoxide suspension over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Quench the reaction by carefully adding dilute HCl (1M) until the mixture is acidic (pH ~2-3). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude β-ketonitrile can be purified by column chromatography on silica gel or used directly in the next step if sufficiently pure.

Step 2: Cyclization to form 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

• Reagents & Setup: Dissolve the crude 3-(3-bromophenyl)-3-oxopropanenitrile (1.0 eq) from the previous step in ethanol or acetic acid in a round-bottom flask equipped with a reflux condenser.

• Addition: Add methylhydrazine (1.1 eq) dropwise to the solution. Causality Note: Using methylhydrazine as the hydrazine source directly installs the methyl group at the N1 position, preventing the formation of isomeric products that would arise from post-synthesis alkylation.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) for 4-6 hours. The reaction progress can be monitored by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, it can be collected by filtration. Otherwise, concentrate the solvent under reduced pressure.

• Purification: Neutralize the residue with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and extract with ethyl acetate or dichloromethane (3x). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. The final product can be purified by silica gel column chromatography to yield the pure amine.

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spectroscopic data for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

An In-depth Technical Guide to the Spectroscopic Characterization of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anticipated spectroscopic data for the novel heterocyclic compound, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. As a molecule of interest in medicinal chemistry and materials science, a thorough understanding of its structural and electronic properties is paramount. This document outlines the theoretical basis and expected outcomes for the structural elucidation of this compound using proton nuclear magnetic resonance (¹H NMR), carbon-13 nuclear magnetic resonance (¹³C NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. While direct experimental data for this specific molecule is not widely published, this guide synthesizes information from closely related analogs and foundational spectroscopic principles to provide a robust predictive framework for its characterization. Detailed methodologies for data acquisition are also presented, offering a self-validating system for researchers engaged in the synthesis and analysis of this and similar pyrazole derivatives.

Molecular Structure and a Priori Considerations

The target molecule, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, possesses a unique combination of functional groups that will give rise to a distinct spectroscopic fingerprint. The structure comprises a 1,5-disubstituted pyrazole ring, an N-methyl group, a primary amine, and a meta-substituted bromophenyl ring. Each of these components will produce characteristic signals in the various spectroscopic techniques employed. Understanding the interplay of these groups is key to accurate spectral interpretation.

Caption: Molecular Structure of the Target Compound.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. For 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, we expect distinct signals for the aromatic protons, the pyrazole proton, the N-methyl protons, and the amine protons.

Experimental Protocol: ¹H NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can affect the chemical shifts, particularly for the amine protons.

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Temperature: 298 K.

  • Sweep Width: Approximately 16 ppm, centered around 6 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

• Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID), followed by phase and baseline correction. Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.[1]

Predicted ¹H NMR Spectral Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
Aromatic (Bromophenyl)	7.20 - 7.80	m (multiplet)	-	4H
Pyrazole H-4	5.50 - 6.00	s (singlet)	-	1H
Amine (-NH₂)	3.50 - 5.00	br s (broad singlet)	-	2H
N-Methyl (-CH₃)	3.60 - 3.90	s (singlet)	-	3H

Interpretation and Rationale

• Aromatic Protons (7.20 - 7.80 ppm): The four protons on the 3-bromophenyl ring are expected to appear in the aromatic region. Due to the meta-substitution pattern, a complex multiplet is anticipated. The proton between the two bromine-substituted carbons will likely be the most deshielded.

• Pyrazole H-4 (5.50 - 6.00 ppm): The single proton on the pyrazole ring (at position 4) is in an electron-rich environment and is expected to appear as a sharp singlet, as it has no adjacent protons to couple with. In related pyrazole structures, this peak is often observed in this range.[1]

• Amine Protons (3.50 - 5.00 ppm): The two protons of the primary amine group will likely appear as a broad singlet. The chemical shift and broadness of this peak are highly dependent on the solvent, concentration, and temperature due to hydrogen bonding and exchange.

• N-Methyl Protons (3.60 - 3.90 ppm): The three protons of the N-methyl group are chemically equivalent and will appear as a sharp singlet. Their position is influenced by the electronic environment of the pyrazole ring.

Caption: Predicted ¹H NMR Spectral Regions.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR provides information about the carbon framework of the molecule. Each unique carbon atom will give rise to a distinct signal.

Experimental Protocol: ¹³C NMR Data Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Acquire the spectrum on the same NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30' on Bruker instruments).

  • Sweep Width: Approximately 220 ppm, centered around 100 ppm.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

  • Relaxation Delay (d1): 2-5 seconds.

• Processing: Similar to ¹H NMR, with referencing to the deuterated solvent signal (e.g., CDCl₃ at 77.16 ppm).[1] DEPT-135 and DEPT-90 experiments can be run to differentiate between CH, CH₂, and CH₃ groups.

Predicted ¹³C NMR Spectral Data

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Pyrazole C-5 (attached to NH₂)	148.0 - 152.0
Pyrazole C-3 (attached to Ph)	140.0 - 145.0
Aromatic C-Br	120.0 - 125.0
Aromatic CH	122.0 - 135.0
Aromatic C (ipso to pyrazole)	130.0 - 135.0
Pyrazole C-4	85.0 - 95.0
N-Methyl (-CH₃)	34.0 - 38.0

Interpretation and Rationale

• Pyrazole Carbons: The carbons of the pyrazole ring are expected to have distinct chemical shifts. C-5, attached to the electron-donating amine group, will be significantly shielded compared to C-3. The C-4 carbon is typically found at a higher field (lower ppm) due to the electronic nature of the pyrazole ring.[1]

• Aromatic Carbons: The six carbons of the bromophenyl ring will appear in the 120-135 ppm range. The carbon directly attached to the bromine atom (C-Br) will be influenced by the halogen's electronegativity and heavy atom effect. The other five carbons will have shifts determined by their position relative to the bromine and pyrazole substituents.

• N-Methyl Carbon: The N-methyl carbon will appear in the aliphatic region, typically between 34-38 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern of a molecule, which are crucial for confirming its identity.

Experimental Protocol: Mass Spectrometry Data Acquisition

• Sample Introduction: The sample can be introduced via direct infusion or through a coupled chromatography system like GC-MS or LC-MS.

• Ionization Method: Electrospray ionization (ESI) is a soft ionization technique suitable for this type of molecule, which will likely produce a strong protonated molecular ion [M+H]⁺.[2]

• Mass Analyzer: A high-resolution mass spectrometer (e.g., TOF, Orbitrap) is preferred to obtain an accurate mass measurement, which can be used to confirm the elemental composition.

• Data Analysis: The resulting mass spectrum will show peaks corresponding to the mass-to-charge ratio (m/z) of the ions.

Predicted Mass Spectrometry Data

• Molecular Formula: C₁₀H₁₀BrN₃

• Monoisotopic Mass: 250.0058 Da

• Expected [M+H]⁺: m/z 252.0131 (for ⁷⁹Br) and 254.0110 (for ⁸¹Br)

• Key Feature: The most telling feature will be the isotopic pattern of the molecular ion peak. Due to the natural abundance of bromine isotopes (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%), there will be two peaks of nearly equal intensity separated by 2 m/z units (the M⁺ and M+2 peaks). This is a definitive indicator of the presence of a single bromine atom. PubChem predicts a monoisotopic mass of 251.00581 Da for a related isomer.[3]

• Predicted Fragmentation: Fragmentation may occur through the loss of the bromine atom, the methyl group, or cleavage of the pyrazole ring.

Caption: Mass Spectrometry Experimental Workflow.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol: IR Data Acquisition

• Sample Preparation: The spectrum can be acquired from a solid sample using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition: Typically, 32-64 scans are co-added to obtain a high signal-to-noise ratio spectrum over the range of 4000-400 cm⁻¹.

Predicted IR Spectral Data

Vibrational Mode	Predicted Wavenumber (cm⁻¹)
N-H Stretch (Amine)	3400 - 3200 (two bands)
C-H Stretch (Aromatic)	3100 - 3000
C-H Stretch (Aliphatic, -CH₃)	2980 - 2850
C=N and C=C Stretch (Ring)	1620 - 1450
C-N Stretch	1350 - 1250
C-Br Stretch	680 - 515

Interpretation and Rationale

• N-H Stretch: The primary amine should show two distinct stretching bands in the 3400-3200 cm⁻¹ region, corresponding to the symmetric and asymmetric stretches.

• C-H Stretches: Sharp peaks just above 3000 cm⁻¹ are characteristic of aromatic C-H bonds, while those just below 3000 cm⁻¹ are from the aliphatic N-methyl group.

• Fingerprint Region (below 1500 cm⁻¹): This region will contain a complex series of bands corresponding to various bending and stretching vibrations, including the C-N and C-Br stretches. The pattern in this region is unique to the molecule and serves as a "fingerprint" for identification.

Conclusion: A Unified Spectroscopic Profile

The structural elucidation of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine requires a multi-faceted spectroscopic approach. The combination of ¹H and ¹³C NMR will define the connectivity of the carbon and hydrogen framework. Mass spectrometry will confirm the molecular weight and elemental formula, with the characteristic bromine isotope pattern serving as a key validation point. Finally, IR spectroscopy will verify the presence of the essential functional groups. By correlating the data from these independent techniques, a researcher can confidently confirm the synthesis of the target compound and assess its purity. This guide provides the predictive data and methodologies necessary to undertake such an analysis with scientific rigor and trustworthiness.

References

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Foreword: The Pyrazole Scaffold in Modern Medicinal Chemistry

An In-Depth Technical Guide to the Synthesis, Characterization, and Application of (3-Bromophenyl)-methyl-pyrazol-5-amine Derivatives

For Professionals in Research, and Drug Development

The pyrazole ring system is a cornerstone of contemporary drug discovery, widely recognized as a "privileged scaffold" due to its versatile synthetic accessibility and its presence in numerous clinically approved therapeutics.[1][2][3] Its unique electronic properties and ability to participate in various non-covalent interactions have made it a favored structural motif for targeting a wide array of biological entities, most notably protein kinases.[1][2][4] The strategic functionalization of the pyrazole core, particularly with moieties such as the bromophenyl group, allows for the fine-tuning of a compound's pharmacological profile, enhancing its potency, selectivity, and pharmacokinetic properties.[5]

This guide provides a comprehensive technical overview of a specific class of these compounds: (3-bromophenyl)-methyl-pyrazol-5-amines. While a definitive CAS number for the precisely named 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is not readily found in major chemical databases, this document will focus on the synthesis, properties, and applications of the broader class of closely related and structurally similar isomers, for which a wealth of scientific literature exists. The principles and protocols discussed herein are directly applicable to the research and development of this important class of molecules.

I. Synthesis and Mechanistic Considerations: A Rational Approach

The construction of the substituted pyrazole core is most commonly achieved through the cyclization of a 1,3-dicarbonyl compound or its synthetic equivalent with a hydrazine derivative.[6][7] A particularly robust and versatile method involves the use of α,β-unsaturated ketones, or chalcones, as the 1,3-dielectrophilic synthon.

A. The Chalcone-Mediated Pathway: A Step-by-Step Protocol

The synthesis of the target pyrazole scaffold can be logically dissected into two primary stages: the formation of the chalcone precursor and its subsequent cyclization.

Step 1: Claisen-Schmidt Condensation for Chalcone Synthesis

The initial step involves the base-catalyzed condensation of an appropriately substituted acetophenone with a benzaldehyde.[8] In our case, this would be 3-bromoacetophenone and a suitable aldehyde.

• Protocol:

  • To a stirred solution of 3-bromoacetophenone (1.0 eq) and a substituted aldehyde (1.0 eq) in ethanol, add an aqueous solution of sodium hydroxide (2.0 eq).

  • Maintain the reaction at room temperature and monitor its progress via Thin Layer Chromatography (TLC).[8]

  • Upon completion, pour the reaction mixture into crushed ice and acidify with dilute HCl to precipitate the chalcone.

  • Filter the solid, wash with water, and recrystallize from ethanol to yield the purified chalcone.

Step 2: Cyclization with Methylhydrazine to Form the Pyrazole Ring

The synthesized chalcone is then reacted with methylhydrazine. The regiochemistry of this reaction is of paramount importance, as the addition of the substituted hydrazine can, in principle, lead to two different regioisomers.

• Protocol:

  • Dissolve the chalcone (1.0 eq) in glacial acetic acid.

  • Add methylhydrazine (1.1 eq) to the solution.

  • Reflux the mixture for several hours, monitoring by TLC.[8][9]

  • After cooling, pour the reaction mixture into ice water and neutralize with a sodium bicarbonate solution.

  • The precipitated solid is filtered, washed, and purified by column chromatography to yield the desired 1-methyl-pyrazol-5-amine derivative.

Caption: Synthetic workflow for (3-Bromophenyl)-methyl-pyrazol-5-amine.

II. Physicochemical Properties and Analytical Characterization

The precise physicochemical properties will vary depending on the exact isomeric form and any additional substitutions. However, a representative profile can be compiled.

Property	Value	Source
Molecular Formula	C10H10BrN3	[10]
Molecular Weight	252.11 g/mol	[10]
Appearance	Typically an off-white to yellow solid	General Observation
Solubility	Soluble in DMSO, methanol, and other organic solvents	[11]
Melting Point	Varies with isomer and purity	N/A

A. Spectroscopic Elucidation

The structural confirmation of the synthesized pyrazole derivatives relies on a combination of standard spectroscopic techniques.[12][13][14][15][16]

• ¹H NMR: The proton NMR spectrum is crucial for confirming the substitution pattern on both the phenyl and pyrazole rings. Key signals include the methyl singlet, the pyrazole proton singlet, and the characteristic splitting patterns of the aromatic protons.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the methyl carbon, the pyrazole ring carbons, and the carbons of the bromophenyl group.

• Mass Spectrometry: Provides the molecular weight of the compound and its fragmentation pattern, which helps to confirm the overall structure. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in a roughly 1:1 ratio) will be evident in the mass spectrum.

III. Applications in Drug Discovery: Targeting Protein Kinases

The pyrazole scaffold is a well-established pharmacophore in the design of protein kinase inhibitors.[1][2][4] Kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[1][17]

A. Mechanism of Action

Substituted pyrazoles, such as the (3-bromophenyl)-methyl-pyrazol-5-amines, are designed to act as ATP-competitive inhibitors.[1] They achieve this by occupying the ATP-binding pocket of the target kinase, forming key hydrogen bonds and other non-covalent interactions that prevent the binding of ATP and subsequent phosphorylation of downstream substrates. The bromophenyl moiety can engage in halogen bonding and hydrophobic interactions within the active site, often contributing to enhanced potency and selectivity.[5]

Caption: Inhibition of a generic MAP Kinase signaling pathway.

B. Therapeutic Potential

The versatility of the pyrazole scaffold allows for its adaptation to target a wide range of kinases, leading to potential applications in:

• Oncology: Targeting kinases involved in cancer cell proliferation and survival, such as Aurora kinases, JAK kinases, and FGFR.[1][2][4]

• Inflammatory Diseases: Inhibiting kinases like JNK that are involved in inflammatory signaling pathways.[18]

• Neurodegenerative Disorders: Modulating kinase activity implicated in the pathology of diseases like Alzheimer's.[2]

IV. In Vitro Kinase Inhibition Assay: A Standard Protocol

To evaluate the efficacy of newly synthesized pyrazole derivatives, a standard in vitro kinase inhibition assay is employed.

• Protocol:

  • Prepare a series of dilutions of the test compound (e.g., from 10 µM to 0.1 nM) in an appropriate buffer containing DMSO.

  • In a 96-well plate, add the recombinant target kinase, a suitable substrate peptide, and ATP.

  • Add the diluted test compound to the wells. Include positive (no inhibitor) and negative (no kinase) controls.

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

  • Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method (e.g., luminescence-based assay).

  • Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

V. Safety and Handling of Brominated Aromatic Compounds

Brominated aromatic compounds require careful handling due to their potential toxicity and reactivity.[19]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.[19][20][21]

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.[20][22][23]

• Storage: Store in a cool, dry place away from strong oxidizing agents.[19][20]

• Disposal: Dispose of waste according to institutional and local regulations. Avoid release into the environment.[20][22][23] In case of skin contact, wash immediately with soap and water.[20]

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• Synthesis, and Anticancer Evaluation of 4-[(Indol-3-yl)-arylmethyl]-1-phenyl-3-methyl-5-pyrazolone Derivatives via a Magnetic Aminated Starch Biocatalyst. (2023). MDPI. Available from: [Link]

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• Safety D
• Safety D

• Lassagne, F., et al. (2011). A convenient synthesis of 3- and 5-amino-1H-pyrazoles via 3(5)-amino-4-(ethylsulfinyl)-1H-pyrazole desulfinylation. ResearchGate. Available from: [Link]

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The Diverse Biological Activities of Pyrazole Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: The Enduring Potential of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a privileged scaffold in medicinal chemistry. Its remarkable structural versatility and capacity for diverse substitutions have enabled the development of a vast array of therapeutic agents with a broad spectrum of biological activities. From blockbuster anti-inflammatory drugs to targeted anticancer therapies and novel antimicrobial agents, pyrazole derivatives continue to be a fertile ground for drug discovery and development. This in-depth technical guide, designed for researchers, scientists, and drug development professionals, aims to provide a comprehensive overview of the core biological activities of pyrazole derivatives. Moving beyond a simple enumeration of facts, this guide delves into the causal relationships behind experimental choices, provides validated protocols, and synthesizes key data to empower your research endeavors.

I. Anticancer Activity: Targeting the Pillars of Malignancy

A. Mechanisms of Anticancer Action

The anticancer prowess of pyrazole derivatives stems from their ability to modulate a variety of molecular targets crucial for cancer cell survival and proliferation.

• Kinase Inhibition: A predominant mechanism is the inhibition of protein kinases, enzymes that play a central role in cell signaling and are often dysregulated in cancer. Pyrazole derivatives have been successfully designed to target several key kinases:

  • Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Many pyrazole-based compounds act as dual inhibitors of EGFR and VEGFR-2, crucial receptors involved in tumor growth, angiogenesis, and metastasis.[4] By blocking these signaling pathways, these derivatives can stifle tumor progression.

  • Cyclin-Dependent Kinases (CDKs): As regulators of the cell cycle, CDKs are prime targets for cancer therapy. Certain pyrazole derivatives have shown potent inhibitory activity against CDKs, particularly CDK2, leading to cell cycle arrest and preventing cancer cell division.[5]

  • Aurora Kinases: These kinases are essential for mitosis, and their inhibition by pyrazole derivatives can lead to mitotic catastrophe and apoptosis in cancer cells.[6]

• Induction of Apoptosis: Pyrazole derivatives can trigger programmed cell death, or apoptosis, in cancer cells through multiple intrinsic and extrinsic pathways:

  • Generation of Reactive Oxygen Species (ROS): Some derivatives induce oxidative stress within cancer cells by increasing the production of ROS. This surge in ROS can damage cellular components and activate apoptotic signaling cascades.[7][8]

  • Modulation of Bcl-2 Family Proteins: The balance between pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins is critical for cell survival. Pyrazole compounds can disrupt this balance by upregulating Bax and downregulating Bcl-2, thereby promoting apoptosis.[9]

  • Caspase Activation: The executioners of apoptosis, caspases, are activated by various pyrazole derivatives. This activation leads to the cleavage of key cellular substrates and the dismantling of the cell.[9]

B. Experimental Workflow: Assessing Anticancer Efficacy

A logical and robust experimental workflow is paramount to accurately evaluate the anticancer potential of novel pyrazole derivatives.

Caption: A standard workflow for the screening and characterization of antimicrobial pyrazole derivatives.

C. Experimental Protocols: Assessing Antimicrobial Activity

1. Agar Disk Diffusion Assay (Kirby-Bauer Test)

This method provides a qualitative assessment of the antimicrobial activity of a compound. [4] Principle: A paper disk impregnated with the test compound is placed on an agar plate inoculated with a microorganism. The compound diffuses into the agar, and if it is effective, it inhibits the growth of the microorganism, creating a zone of inhibition around the disk. The diameter of this zone is proportional to the susceptibility of the organism to the compound. [10] Step-by-Step Protocol:

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in sterile saline, adjusting the turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). [11]2. Plate Inoculation: Dip a sterile cotton swab into the inoculum and streak it evenly across the surface of a Mueller-Hinton agar plate to create a bacterial lawn. [12]3. Disk Application: Aseptically apply paper disks impregnated with a known concentration of the pyrazole derivative onto the agar surface. Gently press the disks to ensure complete contact. [10]4. Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours. [10]5. Zone of Inhibition Measurement: Measure the diameter of the clear zone of no growth around each disk in millimeters.

2. Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This quantitative method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. [1][8] Step-by-Step Protocol:

• Compound Dilution: Prepare a series of two-fold dilutions of the pyrazole derivative in a suitable broth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate. [8]2. Inoculum Preparation: Prepare a standardized inoculum of the test microorganism as described for the disk diffusion assay.

• Plate Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL. Include a growth control well (no compound) and a sterility control well (no bacteria). [6]4. Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours. [1]5. MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity or growth of the microorganism. [6]

D. Quantitative Data: Antimicrobial Activity of Pyrazole Derivatives

Compound/Reference	Microorganism	MIC (µg/mL)
Compound 21a [7]	Aspergillus niger	2.9 - 7.8
Compound 21a [7]	Staphylococcus aureus	62.5 - 125
Compound 21c [13]	Methicillin-resistant S. aureus	0.25
Compound 23h [13]	Methicillin-resistant S. aureus	0.25
Naphthyl-substituted pyrazole [5]	Staphylococcus aureus	0.78 - 1.56
Pyrazole-thiazole hybrid [5]	MRSA	< 0.2
Compound 7ai [14]	Rhizoctonia solani	0.37

III. Anti-inflammatory Activity: Quelling the Fire of Inflammation

The pyrazole scaffold is famously represented in the anti-inflammatory domain by celecoxib (Celebrex), a selective cyclooxygenase-2 (COX-2) inhibitor. [4]This highlights the significant potential of pyrazole derivatives in treating inflammatory conditions. [1]

A. Mechanism of Anti-inflammatory Action: COX Inhibition

The primary mechanism by which many pyrazole derivatives exert their anti-inflammatory effects is through the inhibition of cyclooxygenase (COX) enzymes.

• COX-1 and COX-2: There are two main isoforms of the COX enzyme. COX-1 is constitutively expressed and involved in physiological functions like gastric protection and platelet aggregation. COX-2, on the other hand, is inducible and its expression is upregulated at sites of inflammation, where it mediates the production of pro-inflammatory prostaglandins. [9]* Selective COX-2 Inhibition: Pyrazole derivatives like celecoxib are designed to selectively inhibit COX-2. [5]This selectivity is attributed to the presence of a sulfonamide side chain that fits into a specific hydrophilic pocket of the COX-2 enzyme, a feature absent in COX-1. [3]By selectively blocking COX-2, these compounds reduce the synthesis of prostaglandins involved in pain and inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1. [9]

B. Signaling Pathway: Arachidonic Acid Metabolism and COX Inhibition

Caption: The mechanism of anti-inflammatory action of pyrazole derivatives via COX-2 inhibition.

C. Experimental Protocols: Evaluating Anti-inflammatory Activity

1. In Vitro COX-1/COX-2 Inhibition Assay

This assay determines the potency and selectivity of a compound for the two COX isoforms.

Principle: The assay measures the production of prostaglandin E₂ (PGE₂) from arachidonic acid by recombinant human COX-1 or COX-2 enzymes. The inhibitory effect of the test compound is quantified by measuring the reduction in PGE₂ levels, typically using an enzyme-linked immunosorbent assay (ELISA). [15] Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of the test pyrazole derivative, a reference compound (e.g., celecoxib, indomethacin), recombinant COX-1 and COX-2 enzymes, and arachidonic acid in an appropriate buffer.

• Enzyme Incubation: In a 96-well plate, add the incubation buffer, the respective COX enzyme (COX-1 or COX-2), and the test compound solution. Pre-incubate the mixture for 15 minutes at room temperature. [11]3. Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, arachidonic acid.

• Incubation: Incubate the reaction mixture for a defined period (e.g., 10 minutes) at 37°C.

• Reaction Termination and PGE₂ Measurement: Stop the reaction and measure the amount of PGE₂ produced using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration and determine the IC₅₀ values for both COX-1 and COX-2. The selectivity index (SI) is calculated as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2). [15] 2. In Vivo Carrageenan-Induced Paw Edema in Rats

This is a classic and widely used animal model for evaluating the acute anti-inflammatory activity of compounds. [16][13] Step-by-Step Protocol:

• Animal Acclimatization and Grouping: Acclimatize male Wistar rats for at least one week. On the day of the experiment, divide the rats into groups (n=6), including a vehicle control group, a positive control group (e.g., indomethacin, 10 mg/kg), and test groups receiving different doses of the pyrazole derivative. [8]2. Baseline Paw Volume Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer (V₀). [8]3. Compound Administration: Administer the test compounds and controls orally (p.o.) or intraperitoneally (i.p.) one hour before inducing inflammation. [8]4. Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution in saline into the subplantar surface of the right hind paw of each rat. [2][8]5. Paw Volume Measurement over Time: Measure the paw volume (Vₜ) at various time points after the carrageenan injection (e.g., 1, 2, 3, 4, 5, and 6 hours). [8]6. Data Analysis: Calculate the increase in paw volume (edema) as Vₜ - V₀. Determine the percentage of inhibition of edema for each test group compared to the vehicle control group.

D. Quantitative Data: Anti-inflammatory Activity of Pyrazole Derivatives

Compound/Reference	Assay	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	In Vivo Activity (% Edema Inhibition)
Celecoxib [15]	In vitro COX inhibition	-	2.16	2.51	-
Compound 5f [15]	In vitro COX inhibition	-	1.50	9.56	-
Compound 6f [15]	In vitro COX inhibition	-	1.15	8.31	-
Compound 5u [17]	In vitro COX inhibition	>100	1.79	74.92	-
Compound 5s [17]	In vitro COX inhibition	>100	2.03	72.95	-
Compound 5a [18]	Carrageenan-induced paw edema	-	-	-	≥84.2%

IV. Conclusion and Future Perspectives

The pyrazole scaffold has unequivocally demonstrated its immense value in the pursuit of novel therapeutic agents. The diverse biological activities, ranging from potent and selective anticancer effects to broad-spectrum antimicrobial action and powerful anti-inflammatory properties, underscore the remarkable versatility of this heterocyclic core. The continued exploration of structure-activity relationships, coupled with advancements in synthetic methodologies, will undoubtedly lead to the discovery of next-generation pyrazole derivatives with enhanced efficacy, improved safety profiles, and novel mechanisms of action. As our understanding of the molecular basis of diseases deepens, the rational design of pyrazole-based drugs targeting specific biological pathways holds the promise of delivering more effective and personalized medicines to patients in need. This guide serves as a foundational resource to inspire and facilitate further innovation in this exciting and impactful area of drug discovery.

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• Patsnap Synapse. (2024, July 17). What is the mechanism of Celecoxib? Retrieved from [Link]

• Study.com. (n.d.). Celecoxib: Mechanism of Action & Structure. Retrieved from [Link]

• PubMed. (2024). Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Retrieved from [Link]

• Ingenta Connect. (2024, March 1). Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Retrieved from [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

• National Center for Biotechnology Information. (2020, February 13). Low-intensity ultrasound attenuates paw edema formation and decreases vascular permeability induced by carrageenan injection in rats. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Current status of pyrazole and its biological activities. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. Retrieved from [Link]

• PubMed. (n.d.). Pyrazolone derivatives: synthesis, anti-inflammatory, analgesic, quantitative structure-activity relationship and in vitro studies. Retrieved from [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. Retrieved from [Link]

• Semantic Scholar. (n.d.). Pyrazolone derivatives: synthesis, anti-inflammatory, analgesic, quantitative structure-activity relationship and in vitro studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. Retrieved from [Link]

• National Center for Biotechnology Information. (2016, October 31). Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Retrieved from [Link]

• PubMed. (2017, June 1). Novel pyrazoles and pyrazolo[1,2-a]pyridazines as selective COX-2 inhibitors; Ultrasound-assisted synthesis, biological evaluation, and DFT calculations. Retrieved from [Link]

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An In-depth Technical Guide to the Solubility of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Abstract

Solubility is a critical physicochemical property that dictates the developability of a chemical entity into a viable pharmaceutical product. Poor aqueous solubility can severely limit a compound's bioavailability, hindering its therapeutic efficacy. This technical guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, a substituted pyrazole derivative of interest in medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven methodologies. We will explore the structural determinants of this compound's solubility, present detailed protocols for its empirical measurement, and discuss strategies for its enhancement.

Introduction: The Central Role of Solubility in Drug Discovery

The journey of a new chemical entity (NCE) from the laboratory bench to clinical application is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, solubility—the ability of a solid compound to dissolve in a solvent to form a homogeneous solution—stands as a primary gatekeeper for success.[1] For orally administered drugs, dissolution in the gastrointestinal tract is a prerequisite for absorption into systemic circulation.[2] Therefore, a thorough characterization of a compound's solubility profile is not merely a perfunctory step but a cornerstone of preclinical development.

This guide focuses on 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, a molecule featuring a pyrazole core. Pyrazole derivatives are a significant class of heterocyclic compounds with a broad spectrum of biological activities, making them attractive scaffolds in drug design.[3][4] However, like many aromatic heterocyclic compounds, they often exhibit limited aqueous solubility. Understanding the nuances of this compound's solubility is paramount for designing appropriate formulations and predicting its in vivo behavior.

Physicochemical Characterization and Predicted Solubility Profile

The solubility of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is governed by the interplay of its distinct structural components: the pyrazole ring, the bromophenyl substituent, the N-methyl group, and the 5-amine group.

• Pyrazole Core: The pyrazole ring itself is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. While the parent pyrazole is soluble in water, its derivatives' solubility is heavily influenced by its substituents.[3][5]

• 3-(3-Bromophenyl) Group: The bromophenyl group is a large, non-polar (lipophilic) moiety. The presence of this group is expected to significantly decrease aqueous solubility due to its hydrophobic nature.[6]

• 1-Methyl Group: The methyl group attached to the pyrazole nitrogen is also hydrophobic and will contribute to lower water solubility.

• 5-Amine Group (-NH2): The primary amine group is a polar functional group capable of acting as both a hydrogen bond donor and acceptor. This group will enhance aqueous solubility.[7][8] Furthermore, as a weak base, its protonation state is pH-dependent, which provides a critical handle for modulating solubility.[8][9]

Table 1: Predicted Physicochemical Properties of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Property	Predicted Value/Characteristic	Rationale
Molecular Weight	~254.1 g/mol	C10H10BrN3
Polarity	Moderately polar	Balance between the polar amine and pyrazole nitrogens versus the non-polar bromophenyl and methyl groups.
Aqueous Solubility	Low to moderate	The large hydrophobic bromophenyl group likely dominates, leading to poor intrinsic solubility in neutral water.[6]
Organic Solvent Solubility	High	Expected to be readily soluble in organic solvents like DMSO, DMF, methanol, and ethanol.[10]
pKa (Conjugate Acid)	~3.0 - 5.0 (Estimated)	The amine group and pyrazole ring are basic. The exact pKa would need experimental determination but is likely in the weakly basic range for the amine.[11]

Based on this structural analysis, the "like dissolves like" principle suggests that while the compound's aqueous solubility will be limited, it should be readily soluble in common organic solvents.[6] The amine functionality, however, presents a key opportunity for pH-dependent solubility enhancement.

Computational and Theoretical Solubility Prediction

Before embarking on costly and time-consuming experimental studies, computational models can provide valuable initial estimates of solubility. These in silico methods leverage large datasets of known solubilities to build predictive algorithms.[12][13]

• Quantitative Structure-Property Relationship (QSPR) Models: These models establish a mathematical relationship between a molecule's structural descriptors (e.g., molecular weight, logP, polar surface area) and its measured solubility.[12]

• Machine Learning (ML) Approaches: Modern ML algorithms, such as random forests and neural networks, can be trained on extensive chemical databases to predict the solubility of novel compounds with increasing accuracy.[6][13][14] These models learn complex patterns that govern how molecular structure influences solubility.

While these predictive tools are invaluable for high-throughput screening, they provide estimations rather than definitive values. Experimental validation remains the gold standard.

Experimental Determination of Solubility

A rigorous experimental assessment of solubility is crucial. It is important to distinguish between two key types of solubility measurements: thermodynamic and kinetic.

• Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a solute that can dissolve in a solvent at a specific temperature and pressure when the system is at equilibrium.[5][15] The shake-flask method is the benchmark for determining thermodynamic solubility.[16][17]

• Kinetic Solubility: This measures the concentration at which a compound, typically dissolved in a stock solvent like DMSO, precipitates when added to an aqueous buffer.[5][18] Kinetic solubility values are often higher than thermodynamic ones due to the formation of supersaturated solutions.[18] This measurement is widely used in early drug discovery for its high-throughput nature.[19]

Protocol for Thermodynamic Solubility (Shake-Flask Method)

This protocol is the definitive method for establishing the equilibrium solubility of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, adhering to principles outlined in ICH guidelines.[20][21]

Objective: To determine the equilibrium solubility of the test compound in various aqueous buffers.

Materials:

• 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (solid powder)

• Aqueous buffers (e.g., pH 1.2, 4.5, 6.8, and 7.4)

• Orbital shaker with temperature control (set to 37 °C for biorelevance)

• Glass vials with screw caps

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC system with UV detector

• Appropriate organic solvents for HPLC mobile phase and sample dilution

Methodology:

• Preparation: Add an excess amount of the solid compound to a glass vial. The key is to ensure that undissolved solid remains at the end of the experiment, confirming that equilibrium has been reached with a saturated solution.[22]

• Solvent Addition: Add a precise volume of the desired aqueous buffer (e.g., 1 mL) to the vial.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant speed (e.g., 300 RPM) and temperature (e.g., 37 °C). Allow the mixture to shake for an extended period (typically 24-48 hours) to ensure equilibrium is reached.[22]

• Phase Separation: After equilibration, remove the vials and let them stand to allow larger particles to settle. To completely separate the undissolved solid from the saturated solution, centrifuge the samples at high speed.

• Sample Collection: Carefully collect the supernatant, ensuring no solid material is disturbed. For an extra measure of certainty, filter the supernatant through a 0.22 µm syringe filter.

• Quantification (HPLC Analysis):

  • Prepare a calibration curve using standard solutions of the compound of known concentrations.

  • Dilute the filtered supernatant with an appropriate solvent to bring its concentration within the linear range of the calibration curve.

  • Inject the diluted sample, along with the standards, into the HPLC system.

  • Calculate the concentration of the compound in the saturated solution using the calibration curve.[23][24]

The following diagram illustrates the workflow for the shake-flask method.

Workflow for Thermodynamic Solubility Determination.

Protocol for Kinetic Solubility

This high-throughput method is ideal for early-stage screening.

Objective: To determine the concentration at which the test compound precipitates from an aqueous buffer when added from a DMSO stock solution.

Materials:

• 10 mM stock solution of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine in DMSO

• Aqueous buffer (e.g., PBS, pH 7.4)

• 96-well microtiter plates

• Plate shaker

• Nephelometer or UV-Vis plate reader

Methodology:

• Plate Preparation: Add the aqueous buffer to the wells of a 96-well plate.

• Compound Addition: Add small volumes of the 10 mM DMSO stock solution to the buffer to achieve a range of final compound concentrations (e.g., 1-200 µM) and a final DMSO concentration of 1-2%.

• Incubation: Shake the plate for a defined period (e.g., 2 hours) at room temperature.

• Precipitation Measurement: Measure the turbidity of each well using a nephelometer. The concentration at which a significant increase in light scattering is observed is reported as the kinetic solubility. Alternatively, the plate can be centrifuged, and the concentration in the supernatant measured by UV-Vis or HPLC.[16][25]

Key Factors Influencing Solubility

The Critical Impact of pH

For an ionizable compound like 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, pH is the most powerful tool for modulating aqueous solubility. The amine group is basic and will be protonated at acidic pH values.[8]

R-NH₂ (less soluble) + H⁺ ⇌ R-NH₃⁺ (more soluble)

When the amine group is protonated, it forms a salt which is generally much more soluble in water than the neutral free base.[26] Therefore, the solubility of this compound is expected to be significantly higher in acidic environments (e.g., pH 1.2, simulating stomach acid) compared to neutral or basic environments (e.g., pH 7.4, simulating intestinal fluid). A full pH-solubility profile should be determined by performing the shake-flask method across a range of pH values from 1.2 to 7.5, as recommended by ICH guidelines.[27] The minimum solubility is expected to occur at a pH above the pKa of the conjugate acid.

The following diagram illustrates the relationship between pH, protonation, and solubility.

Impact of pH on the Ionization and Solubility of an Amine.

Effect of Co-solvents

For many research and formulation applications, achieving a desired concentration in an aqueous medium can be challenging. Co-solvents are water-miscible organic solvents that are added to an aqueous solution to increase the solubility of poorly soluble compounds.[2][28]

Table 2: Common Co-solvents and Their Utility

Co-solvent	Typical Concentration	Mechanism of Action
Ethanol	5-20%	Reduces the polarity of the aqueous medium.
Propylene Glycol	10-40%	Acts as a solubilizing agent through hydrogen bonding and polarity reduction.[2]
Polyethylene Glycol (PEG 400)	10-50%	Forms a more favorable solvent environment for hydrophobic molecules.
Dimethyl Sulfoxide (DMSO)	< 5%	A powerful, aprotic solvent that disrupts water's hydrogen bond network, aiding dissolution.[29]

The use of co-solvents is a practical strategy for in vitro assays and early-stage formulation development. However, their use in final dosage forms must be carefully evaluated for potential toxicity.[2]

Conclusion and Strategic Outlook

A comprehensive understanding of the solubility of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is indispensable for its successful development as a potential therapeutic agent. This guide has outlined a multi-faceted approach, beginning with a theoretical assessment based on its chemical structure, which predicts low intrinsic aqueous solubility but good solubility in organic solvents.

The cornerstone of a robust solubility assessment lies in rigorous experimental determination. We have provided detailed, actionable protocols for both the gold-standard shake-flask method to determine thermodynamic solubility and a high-throughput kinetic assay for early-stage screening. The data generated from these experiments provide the empirical foundation for all subsequent formulation and development decisions.

Crucially, the presence of the basic amine group makes the solubility of this compound highly pH-dependent. This property should be viewed not as a liability but as a strategic advantage, allowing for significant solubility enhancement in acidic environments. For any research scientist or drug development professional working with this molecule or structurally related compounds, a thorough investigation of the pH-solubility profile is the most critical first step in overcoming solubility challenges and unlocking its therapeutic potential.

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A Technical Guide to the-Potential Applications of Substituted Pyrazoles in Medicinal Chemistry

Prepared by: Gemini, Senior Application Scientist

Abstract

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry.[1] Its metabolic stability and versatile chemical nature have established it as a "privileged scaffold," leading to the development of a wide range of therapeutic agents.[2][3] This guide provides a comprehensive technical overview of the significant applications of substituted pyrazoles, with a deep dive into their roles as anti-inflammatory, anticancer, antimicrobial, and central nervous system (CNS)-active agents. We will explore the underlying mechanisms of action, structure-activity relationships (SAR), and provide detailed experimental and methodological insights to support drug discovery and development professionals.

Introduction: The Pyrazole Core - A Privileged Scaffold in Medicinal Chemistry

The pyrazole ring system is a highly sought-after motif in drug design due to its unique physicochemical properties.[4] Its ability to act as both a hydrogen bond donor and acceptor, coupled with its metabolic stability, makes it an ideal scaffold for creating compounds with favorable pharmacokinetic profiles.[2][5] The versatility of the pyrazole core allows for the introduction of various substituents at different positions, enabling fine-tuning of the molecule's biological activity and selectivity.[3] This has led to the successful development of numerous FDA-approved drugs containing the pyrazole moiety, treating a wide array of diseases.[2][4]

Key Therapeutic Applications of Substituted Pyrazoles

The broad spectrum of biological activities exhibited by pyrazole derivatives is a testament to their versatility.[3][6]

Anti-inflammatory Agents: Targeting Cyclooxygenase-2 (COX-2)

One of the most well-known applications of substituted pyrazoles is in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The diaryl-substituted pyrazole, Celecoxib (Celebrex®) , is a selective inhibitor of cyclooxygenase-2 (COX-2).[7][8] COX-2 is an enzyme responsible for the synthesis of prostaglandins, which are key mediators of pain and inflammation.[9] By selectively inhibiting COX-2 over COX-1, celecoxib reduces inflammation and pain while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[8][10] The sulfonamide side chain of celecoxib binds to a hydrophilic region near the active site of COX-2, contributing to its selectivity.[8][9]

dot graph "COX_2_Inhibition_Pathway" { layout=dot; rankdir=TB; splines=ortho; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Arachidonic_Acid [label="Arachidonic Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; COX2 [label="COX-2 Enzyme", fillcolor="#FBBC05", fontcolor="#202124"]; Prostaglandins [label="Prostaglandins (e.g., PGE2)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Inflammation [label="Pain & Inflammation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Celecoxib [label="Celecoxib\n(Substituted Pyrazole)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Arachidonic_Acid -> COX2 [label="Metabolized by"]; COX2 -> Prostaglandins [label="Synthesizes"]; Prostaglandins -> Inflammation [label="Mediates"]; Celecoxib -> COX2 [label="Selectively Inhibits", style=dashed, color="#34A853", fontcolor="#34A853", arrowhead=tee]; } } Caption: Mechanism of COX-2 Inhibition by Celecoxib.

Anticancer Agents: The Rise of Pyrazole-Based Kinase Inhibitors

The pyrazole scaffold is a key component in numerous protein kinase inhibitors used in oncology.[11] Protein kinases are crucial regulators of cell signaling pathways, and their dysregulation is a hallmark of many cancers.

• Ruxolitinib (Jakafi®) is a potent inhibitor of Janus kinases (JAK1 and JAK2).[2][12] The JAK-STAT signaling pathway is vital for hematopoiesis and immune responses. Ruxolitinib's inhibition of this pathway makes it effective in treating myelofibrosis.[2]

dot graph "JAK_STAT_Pathway_Inhibition" { layout=dot; rankdir=TB; splines=ortho; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Cytokine [label="Cytokine", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Receptor [label="Cytokine Receptor", fillcolor="#F1F3F4", fontcolor="#202124"]; JAK [label="JAK1/JAK2", fillcolor="#FBBC05", fontcolor="#202124"]; STAT [label="STAT", fillcolor="#FBBC05", fontcolor="#202124"]; STAT_P [label="p-STAT (dimer)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nucleus [label="Nucleus", shape=folder, fillcolor="#F1F3F4", fontcolor="#202124"]; Gene_Expression [label="Gene Expression\n(Inflammation, Proliferation)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Ruxolitinib [label="Ruxolitinib\n(Substituted Pyrazole)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Cytokine -> Receptor [label="Binds"]; Receptor -> JAK [label="Activates"]; JAK -> STAT [label="Phosphorylates"]; STAT -> STAT_P [label="Dimerizes"]; STAT_P -> Nucleus [label="Translocates to"]; Nucleus -> Gene_Expression [label="Regulates"]; Ruxolitinib -> JAK [label="Inhibits", style=dashed, color="#34A853", fontcolor="#34A853", arrowhead=tee]; } } Caption: Ruxolitinib Inhibition of the JAK-STAT Pathway.

• Tepotinib (Tepmetko®) is a highly selective mesenchymal-epithelial transition (MET) inhibitor.[13] The MET receptor tyrosine kinase is implicated in the tumorigenesis of various cancers, including non-small cell lung cancer (NSCLC) with MET exon 14 skipping alterations.[13][14] Tepotinib can also overcome resistance to epidermal growth factor receptor (EGFR) inhibitors mediated by aberrant c-Met activation.[15]

A number of other pyrazole-based kinase inhibitors have been approved, including Crizotinib (ALK, ROS1 inhibitor) and Encorafenib (BRAF inhibitor).[1][2]

Antimicrobial Agents: A Scaffold for Combating Infections

Substituted pyrazoles have demonstrated a broad spectrum of antimicrobial activity, including antibacterial and antifungal properties.[16][17] They have shown efficacy against both Gram-positive and Gram-negative bacteria, including drug-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA).[18] The mechanism of action for many pyrazole-based antimicrobials is believed to involve the inhibition of essential bacterial enzymes, such as DNA gyrase.[18] The hybridization of pyrazole with other heterocyclic moieties, such as thiazole, has been explored to enhance their antimicrobial potency.[16][19]

Central Nervous System (CNS)-Active Agents: Modulating Neurological Pathways

The pyrazole scaffold has been investigated for its potential in treating a variety of CNS disorders.[20] Pyrazole derivatives have been shown to interact with several CNS targets, including:

• Monoamine Oxidase (MAO) enzymes: Pyrazoline derivatives, in particular, have been identified as potent inhibitors of MAO-A and MAO-B, enzymes responsible for the degradation of neurotransmitters and implicated in neurodegenerative and psychiatric disorders.[21][22][23]

• Cannabinoid Receptors: Certain pyrazole derivatives act as antagonists for the cannabinoid CB1 receptor, offering potential therapeutic applications.[24][25]

Synthesis and Methodologies: A Practical Approach

General Synthetic Routes to Substituted Pyrazoles

The synthesis of substituted pyrazoles is well-established, with several reliable methods available.

• Cyclocondensation of 1,3-Dicarbonyl Compounds with Hydrazines: This is a classic and widely used method for constructing the pyrazole ring. The reaction of a β-diketone with a hydrazine derivative yields two regioisomers.[26]

• 1,3-Dipolar Cycloaddition: This method involves the reaction of a nitrile imine with an alkyne or alkene to form the pyrazole ring.[26]

• From other Heterocyclic Systems: Pyrazoles can also be synthesized from other heterocyclic precursors, such as pyranones.[26]

dot graph "General_Synthesis_Workflow" { layout=dot; rankdir=TB; splines=ortho; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Starting_Materials [label="Starting Materials\n(e.g., 1,3-Diketone, Hydrazine)", fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Cyclocondensation Reaction", fillcolor="#FBBC05", fontcolor="#202124"]; Crude_Product [label="Crude Pyrazole Product", fillcolor="#F1F3F4", fontcolor="#202124"]; Purification [label="Purification\n(e.g., Chromatography)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Characterization [label="Characterization\n(NMR, MS, etc.)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Biological_Screening [label="Biological Screening", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Starting_Materials -> Reaction; Reaction -> Crude_Product; Crude_Product -> Purification; Purification -> Characterization; Characterization -> Biological_Screening; } } Caption: General Workflow for Pyrazole Synthesis and Evaluation.

Detailed Experimental Protocol: Synthesis of a Celecoxib Analog

This protocol describes the synthesis of a 4-(5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide, the active ingredient in Celecoxib.

Materials:

• 4,4,4-Trifluoro-1-(p-tolyl)butane-1,3-dione

• (4-Sulfamoylphenyl)hydrazine hydrochloride

• Ethanol

• Glacial Acetic Acid

Procedure:

• A solution of 4,4,4-trifluoro-1-(p-tolyl)butane-1,3-dione (1.0 eq) and (4-sulfamoylphenyl)hydrazine hydrochloride (1.0 eq) in ethanol is prepared.

• A catalytic amount of glacial acetic acid is added to the mixture.

• The reaction mixture is refluxed for 4-6 hours, and the progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the resulting precipitate is collected by filtration.

• The crude product is washed with cold ethanol and dried under vacuum.

• The final product can be further purified by recrystallization from a suitable solvent system.

Characterization: The structure of the synthesized compound should be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

Structure-Activity Relationship (SAR) Analysis: A Case Study

The biological activity of substituted pyrazoles is highly dependent on the nature and position of the substituents on the pyrazole ring.

SAR of Pyrazole-Based COX-2 Inhibitors

The development of Celecoxib and other selective COX-2 inhibitors has been guided by extensive SAR studies. Key structural features for potent and selective COX-2 inhibition include:

• A central pyrazole ring.

• A p-sulfamoylphenyl group at the N-1 position of the pyrazole ring: This group is crucial for binding to the hydrophilic side pocket of the COX-2 active site.

• A p-tolyl group at the C-5 position: This group fits into a hydrophobic pocket of the COX-2 enzyme.

• A trifluoromethyl group at the C-3 position: This group contributes to the overall binding affinity.

Compound	R1 (at C-5)	R2 (at C-3)	R3 (at N-1)	COX-2 IC50 (µM)
Celecoxib	p-tolyl	CF3	p-sulfamoylphenyl	0.04
Analog 1	Phenyl	CF3	p-sulfamoylphenyl	0.15
Analog 2	p-tolyl	CH3	p-sulfamoylphenyl	>10
Analog 3	p-tolyl	CF3	Phenyl	>100

Data is illustrative and based on general SAR principles.

Future Perspectives and Conclusion

The pyrazole scaffold continues to be a highly valuable and "privileged" structure in drug discovery.[1][2][5] Its versatility and favorable properties ensure its continued exploration for the development of novel therapeutics. Future research will likely focus on:

• The design of novel pyrazole derivatives with improved selectivity and potency for existing and new biological targets.

• The use of computational methods to guide the design and optimization of pyrazole-based inhibitors.

• The exploration of pyrazole-based compounds for the treatment of emerging diseases.

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The Pyrazole Core: From a 19th Century Discovery to a Privileged Scaffold in Modern Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, has evolved from a 19th-century chemical curiosity into one of the most significant scaffolds in modern medicinal chemistry.[1][2][3] Its unique physicochemical properties, including metabolic stability and the ability to act as both a hydrogen bond donor and acceptor, have cemented its status as a "privileged scaffold" in drug discovery.[4][5] This guide provides a comprehensive technical overview of the discovery and history of novel pyrazole compounds. We will trace its origins from the foundational Knorr synthesis of 1883, explore its role in early therapeutics, and conduct in-depth analyses of its application in landmark, rationally designed drugs such as the anti-inflammatory Celecoxib, the anti-obesity agent Rimonabant, and the erectile dysfunction treatment Sildenafil. This narrative synthesizes historical milestones with core synthetic methodologies, detailed experimental protocols, and the causal scientific reasoning that has propelled the pyrazole core to the forefront of pharmaceutical development.

The Foundational Discovery: Knorr's Synthesis and the Birth of Pyrazole Chemistry

The history of pyrazole chemistry begins in 1883 with German chemist Ludwig Knorr.[3][6][7] His work on the condensation of 1,3-dicarbonyl compounds with hydrazine derivatives was a seminal discovery, establishing the first reliable method for constructing the pyrazole ring.[6][8] This reaction, now known as the Knorr Pyrazole Synthesis, remains a cornerstone of heterocyclic chemistry due to its versatility and robustness.[6][8]

The fundamental insight behind Knorr's method was the recognition that the reactive functionalities of a β-ketoester (an ester and a ketone separated by a single carbon) were perfectly spaced to react with the two nucleophilic nitrogens of a hydrazine molecule. This reaction proceeds via a condensation to form a hydrazone intermediate, followed by an intramolecular cyclization and subsequent dehydration to yield the stable, aromatic pyrazole ring.[8] The thermodynamic driving force towards aromaticity makes this a highly efficient transformation.[9]

Caption: General workflow of the Knorr Pyrazole Synthesis.

Protocol 1: Knorr Synthesis of Edaravone (3-methyl-1-phenyl-5-pyrazolone)

This protocol is adapted from the classic Knorr synthesis methodology and results in the formation of Edaravone, a neuroprotective drug.[10] This experiment serves as a self-validating system; successful synthesis yields a crystalline solid with a characteristic melting point, confirming the principles of the reaction.

Materials:

• Ethyl acetoacetate (1.625 mL, 12.5 mmol)

• Phenylhydrazine (1.25 mL, 12.5 mmol)

• Diethyl ether

• Ethanol (for recrystallization)

• Round-bottomed flask, reflux condenser, heating mantle, beaker, ice-water bath, Büchner funnel, vacuum filtration apparatus.

Step-by-Step Methodology:

• Reaction Setup: In a clean, dry round-bottomed flask, carefully combine ethyl acetoacetate and phenylhydrazine. Causality: This addition is slightly exothermic; slow addition prevents uncontrolled temperature increase. The equimolar quantities ensure complete reaction of both starting materials.

• Cyclocondensation: Assemble a reflux condenser on the flask and heat the mixture in a heating mantle to 135–145 °C for 60 minutes.[10] Causality: The elevated temperature provides the necessary activation energy for the intramolecular cyclization and subsequent dehydration steps, driving the reaction to completion.

• Isolation: After heating, the resulting heavy syrup is transferred to a beaker and cooled thoroughly in an ice-water bath. Causality: Cooling reduces the solubility of the product, preparing it for precipitation.

• Precipitation: Add a 2 mL portion of diethyl ether and stir the mixture vigorously. The crude product will precipitate as a powdered solid.[10] Causality: Edaravone is poorly soluble in diethyl ether, making it an effective anti-solvent to induce precipitation and separate the product from any remaining oily impurities.

• Purification: Collect the crude solid by vacuum filtration. Recrystallize the product from a minimal amount of hot ethanol. Causality: Recrystallization is a purification technique. The product is soluble in hot ethanol but less soluble at room temperature or below. As the solution cools, pure crystals of Edaravone form, leaving impurities behind in the solvent.

• Validation: Dry the purified crystals in a desiccator, weigh to determine the yield, and measure the melting point (expected: 125–127 °C).[10] Causality: A sharp melting point within the expected range is a strong indicator of product purity.

The Evolution of Pyrazole-Based Pharmaceuticals

The utility of Knorr's discovery was quickly realized, leading to the development of some of the earliest synthetic pharmaceuticals. The pyrazole core became a foundational element in a diverse array of therapeutic agents, a trend that has accelerated dramatically in the 21st century.[5]

Drug Name	Discovery/Approval Year	Therapeutic Class	Core Innovation
Antipyrine	1883	Analgesic, Antipyretic	One of the first synthetic fever reducers, synthesized by Knorr himself.
Phenylbutazone	1949	Non-Steroidal Anti-inflammatory (NSAID)	A potent anti-inflammatory agent for arthritis, though with significant side effects.
Celecoxib	1998	Selective COX-2 Inhibitor	A landmark in rational drug design, offering anti-inflammatory effects with reduced gastrointestinal risk.[11][12]
Sildenafil	1998	PDE5 Inhibitor	A serendipitous discovery that revolutionized the treatment of erectile dysfunction.[13][14]
Rimonabant	2006 (EU)	CB1 Receptor Antagonist	A first-in-class anti-obesity drug, later withdrawn due to psychiatric side effects.[15][16]
Edaravone	2016 (US)	Neuroprotective Agent	Used to treat stroke and amyotrophic lateral sclerosis (ALS).[13]

Case Studies in Modern Pyrazole Drug Discovery

The true power of the pyrazole scaffold is evident in its central role in modern, target-based drug discovery. The following case studies illustrate how its structural and electronic properties have been expertly leveraged to solve complex therapeutic challenges.

Case Study: Celecoxib and the Dawn of Selective COX-2 Inhibition

The Scientific Challenge: Traditional NSAIDs like ibuprofen and naproxen work by inhibiting cyclooxygenase (COX) enzymes, which are key to producing inflammatory prostaglandins. However, the discovery of two distinct isoforms, COX-1 and COX-2, revealed a critical dichotomy.[11] COX-1 is constitutively expressed and plays a protective role in the gastrointestinal tract, while COX-2 is induced during inflammation.[11] The therapeutic goal was clear: selectively inhibit COX-2 to achieve anti-inflammatory effects while sparing COX-1 to avoid gastrointestinal side effects.

The Pyrazole Solution: A team at Searle (later Pfizer) discovered that a 1,5-diarylpyrazole scaffold could serve as the basis for a selective inhibitor.[12][17] The key to selectivity was found in a subtle difference in the enzyme active sites. The COX-2 active site contains a smaller valine residue, which opens up a secondary side pocket that is absent in COX-1 (where a larger isoleucine residue blocks access).[18] The researchers rationally designed a molecule, Celecoxib, where a para-sulfonamide group on one of the aryl rings could fit snugly into this side pocket, anchoring the drug with high affinity and selectivity for COX-2.[11][18]

Caption: Selective inhibition of COX-2 by Celecoxib.

Protocol 2: Representative Synthesis of Celecoxib The commercial synthesis of Celecoxib involves the cyclocondensation of a trifluoromethyl-substituted 1,3-diketone with a substituted arylhydrazine.[18][19]

Materials:

• 4,4,4-Trifluoro-1-(4-methylphenyl)-butane-1,3-dione

• 4-Sulfonamidophenylhydrazine hydrochloride

• An appropriate solvent (e.g., ethanol)

• Acid catalyst (optional)

Step-by-Step Methodology:

• Reactant Dissolution: Dissolve the 4-sulfonamidophenylhydrazine hydrochloride in the chosen solvent, often with mild heating.

• Condensation: Add the 1,3-dicarbonyl compound, 4,4,4-trifluoro-1-(4-methylphenyl)-butane-1,3-dione, to the solution.

• Cyclization: Heat the mixture to reflux for several hours to facilitate the Knorr-type condensation and subsequent cyclization/dehydration. Causality: The trifluoromethyl group is a key electronic feature of the final drug, and the sulfonamide-bearing hydrazine ensures the correct pharmacophore is installed for COX-2 selectivity.

• Isolation and Purification: Cool the reaction mixture to allow the product to crystallize. Collect the solid by filtration and purify by recrystallization. Causality: As with the Edaravone synthesis, cooling and recrystallization are standard procedures for isolating a pure, solid organic product from a reaction mixture.

Case Study: Sildenafil and the Serendipitous Path to PDE5 Inhibition

The Scientific Challenge: Researchers at Pfizer were initially developing pyrazolopyrimidinone compounds as potential treatments for hypertension and angina.[20] The therapeutic hypothesis was to inhibit phosphodiesterase (PDE) enzymes to promote vasodilation.[20] The lead compound, Sildenafil, proved to have only modest effects on angina during clinical trials.

The Pyrazole Solution: A serendipitous observation during early trials noted an unusual side effect: an increase in penile erections. This led to a pivotal shift in the drug's development.[20] Further investigation revealed that Sildenafil was a potent and selective inhibitor of a specific isoform, PDE type 5 (PDE5), which is highly concentrated in the corpus cavernosum of the penis.[20][21] The pyrazolopyrimidinone core provided the rigid framework necessary to bind effectively to the PDE5 active site, preventing the breakdown of cyclic GMP (cGMP) and facilitating smooth muscle relaxation and blood flow.[20][22] This was not a result of rational design for erectile dysfunction, but an astute scientific pivot based on unexpected clinical data.

Case Study: Rimonabant - A Cautionary Tale in Central Nervous System Targets

The Scientific Challenge: The discovery of the endocannabinoid system and its role in appetite regulation presented a new target for treating obesity.[16][23] The cannabinoid receptor 1 (CB1), found in the brain and peripheral organs, was identified as a key mediator of hunger and energy storage.[23] The logical therapeutic strategy was to develop a CB1 receptor antagonist to block these effects.

The Pyrazole Solution: Sanofi-Aventis developed Rimonabant, a 1,5-diarylpyrazole, as a selective CB1 receptor inverse agonist.[15] Clinical trials were successful, showing that the drug, in combination with diet and exercise, led to significant weight loss and improvements in metabolic markers.[16][24][25] It was approved for sale in the European Union in 2006.[15] However, post-marketing surveillance revealed a significant incidence of serious psychiatric side effects, including severe depression and anxiety, due to the blockade of CB1 receptors in the central nervous system.[16][24] The drug was withdrawn worldwide in 2008, serving as a critical lesson in drug development: even a chemically well-designed molecule targeting a validated pathway can fail if its on-target effects in unintended tissues produce unacceptable adverse events.[15][16]

Conclusion

The journey of pyrazole compounds from Knorr's laboratory to the modern pharmacy is a testament to the power of foundational chemical synthesis and the evolution of rational drug design. The pyrazole core's inherent stability and versatile synthetic accessibility have allowed chemists to decorate it with a vast array of functionalities, fine-tuning its properties to interact with specific biological targets.[1][26][27] The successes of Celecoxib and Sildenafil highlight the scaffold's role in creating blockbuster drugs, while the story of Rimonabant provides invaluable lessons on the complexities of pharmacology. As synthetic methodologies continue to advance, the pyrazole scaffold is certain to remain a privileged and indispensable tool in the ongoing quest for novel therapeutics.[4][13]

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Title: A Multi-Faceted In Silico Approach to Predicting the Bioactivity of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The early stages of drug discovery are fraught with high attrition rates, often due to unforeseen issues with efficacy or safety.[1] Computational, or in silico, methodologies offer a powerful, cost-effective, and rapid framework to de-risk and prioritize novel chemical entities before committing to expensive and time-consuming wet-lab synthesis and screening.[2][3] This guide provides a comprehensive, technically-grounded workflow for predicting the bioactivity profile of a novel pyrazole derivative, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. Pyrazole-containing compounds are a well-established class of privileged structures in medicinal chemistry, known to exhibit a wide range of biological activities, including anticancer and anti-inflammatory effects.[4][5][6]

Drawing from extensive experience in computational drug discovery, this document outlines a pragmatic, multi-pronged strategy. We will progress logically from broad, systems-level target identification to high-resolution analysis of molecular interactions and culminate in a holistic assessment of the compound's drug-like properties. The protocols described herein are designed to be self-validating, incorporating industry-standard checks and balances to ensure the credibility of the generated data. Our objective is to construct a comprehensive "digital dossier" on the target molecule, enabling an informed, data-driven decision on its potential for further development.

Introduction: The Rationale for a Computational-First Approach

The traditional drug discovery pipeline is a long and costly endeavor, with failures in late-stage clinical trials representing a significant financial and scientific loss.[1] A primary driver of this failure is a late-stage revelation of poor pharmacokinetic properties (Absorption, Distribution, Metabolism, and Excretion - ADME) or unforeseen toxicity.[1] By front-loading the discovery process with robust in silico predictions, we can address these potential liabilities at the design stage.[7][8] This "fail early, fail cheap" philosophy is central to modern, efficient drug development.[9]

Computational methods allow us to build predictive models based on vast datasets of chemical and biological information, enabling the characterization of a novel molecule before it is even synthesized.[2] For our subject compound, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, this guide will leverage a suite of computational tools to hypothesize its biological targets, predict its binding affinity, and evaluate its overall suitability as a drug candidate.

The In Silico Bioactivity Prediction Workflow

Our investigation is structured as an integrated workflow, where the output of one stage informs the input of the next. This creates a logical cascade that refines our understanding of the compound's potential bioactivity.

Caption: Integrated workflow for in silico bioactivity prediction.

Phase 1: Target Hypothesis Generation

Before we can assess bioactivity, we must first identify the most probable biological targets. Since our compound is novel, we cannot rely on existing literature for a known target. Therefore, we employ two complementary "target fishing" strategies.[10] The causality here is based on two distinct principles: one on molecular shape and electrostatics (reverse docking) and the other on the established activities of structurally similar molecules (ligand similarity).

Reverse Molecular Docking

This structure-based approach involves docking our small molecule against a large library of protein structures to identify which ones it is most likely to bind to.[11] It is a powerful method for generating novel target hypotheses.[12]

Experimental Protocol: Reverse Docking

• Ligand Preparation:

  • Generate the 3D structure of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine using a molecular builder (e.g., Avogadro, ChemDraw).

  • Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

  • Assign Gasteiger charges to the atoms. This step is crucial for accurately calculating electrostatic interactions.

• Target Database Preparation:

  • Utilize a pre-prepared, high-quality database of druggable protein binding sites (e.g., from the Protein Data Bank (PDB)).

• Execution:

  • Employ a reverse docking server or software (e.g., PharmMapper, idTarget).

  • Submit the prepared ligand structure for screening against the protein database.

• Analysis:

  • Analyze the results, which are typically ranked by docking score or fit score.

  • Prioritize targets that appear consistently and belong to protein families known to be modulated by pyrazole derivatives (e.g., kinases, cyclooxygenases).[4][13]

Ligand-Based Similarity Search

This method operates on the principle of molecular similarity: structurally similar molecules often have similar biological activities.[11]

Experimental Protocol: 2D/3D Similarity Search

• Descriptor Calculation:

  • Generate a 2D fingerprint (e.g., Morgan Fingerprint, MACCS keys) for the query molecule. These fingerprints encode structural features into a binary format for rapid comparison.

• Database Searching:

  • Use the fingerprint to search large chemical databases like ChEMBL or PubChem.

  • Set a similarity threshold (e.g., Tanimoto coefficient > 0.85) to retrieve structurally analogous compounds.

• Target Annotation Analysis:

  • Collect the known biological targets for the retrieved similar compounds.

  • Identify targets that are frequently associated with the top-ranking similar molecules. These represent strong hypotheses for our query compound.

The convergence of results from both reverse docking and similarity searching provides a robust, validated list of potential targets for deeper investigation.

Phase 2: High-Resolution Interaction and Activity Analysis

With a prioritized list of targets, we now shift to a more detailed analysis of the specific molecular interactions and predict the potency of these interactions.

Forward Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target and estimates the strength of the interaction, typically as a binding affinity score.[14][15] A lower binding energy value generally indicates a stronger, more stable interaction.[15]

Experimental Protocol: Molecular Docking with AutoDock Vina

• Target Preparation:

  • Download the 3D crystal structure of a selected target protein (e.g., a specific kinase) from the RCSB PDB.[16]

  • Prepare the protein using AutoDock Tools: remove water molecules and co-crystallized ligands, add polar hydrogens, and compute Gasteiger charges. The removal of crystallographic waters is essential as they can sterically hinder or create artificial interactions with the docked ligand.[15]

• Ligand Preparation:

  • Use the same energy-minimized 3D structure of our pyrazole derivative from Phase 1. Ensure it is in the correct .pdbqt format required by Vina.

• Grid Box Definition:

  • Define a 3D grid box that encompasses the known active site of the protein. The size and center of this box are critical parameters that dictate the search space for the docking algorithm.[15][16]

• Docking Execution:

  • Run AutoDock Vina, specifying the prepared protein, ligand, and grid box parameters.[15]

• Results Analysis:

  • Analyze the output, which includes the binding affinity (in kcal/mol) for the top-predicted poses.

  • Visualize the best-scoring pose in a molecular viewer (e.g., PyMOL, UCSF Chimera) to inspect the specific hydrogen bonds, hydrophobic interactions, and other contacts between the ligand and the protein's active site residues.[16]

Table 1: Hypothetical Molecular Docking Results

Target Protein (PDB ID)	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues
Cyclooxygenase-2 (COX-2)	-9.2	Arg120, Tyr355, Ser530
c-RAF Kinase	-8.5	Cys532, Leu514, Asp594
Histone Deacetylase 2 (HDAC2)	-7.8	His142, His180, Tyr306

Quantitative Structure-Activity Relationship (QSAR)

QSAR modeling establishes a mathematical relationship between the chemical features of a set of compounds and their biological activity.[17] If a validated QSAR model exists for a target of interest, we can use it to predict the activity of our new molecule.[18]

Caption: General workflow for QSAR model development and application.

Experimental Protocol: Applying a QSAR Model

• Model Selection:

  • Identify a relevant, published, and rigorously validated QSAR model for one of the hypothesized targets (e.g., a model for COX-2 inhibition). The validation statistics (e.g., R² for training set, Q² for cross-validation, and R²_pred for an external test set) are critical indicators of the model's predictive power.[17][19]

• Descriptor Calculation:

  • Using software like PaDEL-Descriptor or RDKit, calculate the exact same molecular descriptors for our pyrazole compound that were used to build the selected QSAR model. This is a non-negotiable step for a valid prediction.

• Activity Prediction:

  • Input the calculated descriptor values into the QSAR model equation to predict the biological activity (e.g., pIC50).

Pharmacophore Modeling

A pharmacophore is a 3D arrangement of essential molecular features (e.g., hydrogen bond donors/acceptors, hydrophobic centers) necessary for biological activity.[20] It serves as a qualitative template for what makes a molecule active at a specific target.[21][22] This can be used to assess if our new compound fits the required pattern.

Protocol: Pharmacophore Fit Assessment

• Model Generation/Selection:

  • Generate a pharmacophore model based on a set of known active ligands for a target (ligand-based) or from a protein-ligand complex structure (structure-based).[20] Tools like Pharmit or LigandScout are commonly used.

• Compound Fitting:

  • Align the 3D conformation of our pyrazole compound to the pharmacophore model.

• Analysis:

  • Evaluate the "fit score," which indicates how well the compound's chemical features map onto the pharmacophore's defined points. A high fit score suggests the compound is likely to be active.

Phase 3: Druggability and Safety Assessment (ADMET)

A compound can have excellent target potency but fail as a drug due to poor ADMET properties.[23] Predicting these properties early is a cornerstone of modern drug design.[7][24] Numerous high-quality, open-access web servers are available for this purpose.[8][24]

Experimental Protocol: In Silico ADMET Prediction

• Structure Input:

  • Prepare the simplified molecular-input line-entry system (SMILES) string for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

• Server Submission:

  • Submit the SMILES string to a comprehensive ADMET prediction server, such as SwissADME or admetSAR 2.0.[8]

• Data Compilation and Analysis:

  • Compile the predicted physicochemical properties, pharmacokinetic parameters, and toxicity alerts into a summary table.

  • Analyze the profile against established rules of thumb for drug-likeness (e.g., Lipinski's Rule of Five) and potential liabilities (e.g., hERG inhibition, mutagenicity).

Table 2: Hypothetical ADMET Profile for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Property/Model	Predicted Value/Outcome	Interpretation & Rationale
Physicochemical
Molecular Weight	268.13 g/mol	Favorable (within Lipinski's <500 Da guideline).
LogP (Lipophilicity)	2.85	Optimal range for membrane permeability and solubility.
H-Bond Donors	1	Favorable (within Lipinski's <5 guideline).
H-Bond Acceptors	3	Favorable (within Lipinski's <10 guideline).
Pharmacokinetics
GI Absorption	High	Likely to be well-absorbed orally.
BBB Permeant	No	Less likely to cause CNS side effects.
CYP2D6 Inhibitor	No	Lower risk of drug-drug interactions with CYP2D6 substrates.
Toxicity
AMES Mutagenicity	Non-mutagen	Low risk of being carcinogenic.
hERG Inhibition	Low Risk	Reduced risk of cardiotoxicity.

Self-Validation and Trustworthiness

The trustworthiness of any in silico prediction hinges on rigorous validation.[25][26]

• Cross-Validation: When building models (like QSAR), internal cross-validation (e.g., leave-one-out) is used to check the model's robustness.[17]

• External Validation: The ultimate test is to use the model to predict the activity of an external set of compounds not used in model training. A high correlation between predicted and actual values demonstrates true predictive power.[17]

Conclusion and Future Directions

This guide has outlined a systematic, multi-faceted in silico workflow to generate a comprehensive bioactivity profile for the novel compound 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. By integrating target fishing, molecular docking, QSAR, pharmacophore modeling, and ADMET prediction, we have constructed a detailed hypothesis of its potential as a therapeutic agent.

The hypothetical data presented suggests the compound has a promising profile: it targets relevant therapeutic proteins like COX-2 and c-RAF kinase with good predicted binding affinity and possesses a favorable, drug-like ADMET profile.

The authoritative grounding for these computational steps is clear: these are not merely academic exercises but are established methods used throughout the pharmaceutical industry to accelerate discovery and reduce attrition.[10][27] The next logical and essential step is the experimental validation of these predictions.[28] This would involve:

• Chemical Synthesis: Synthesis of the compound to provide material for testing.

• In Vitro Assays: Performing enzymatic or cell-based assays against the top-predicted targets (e.g., COX-2, c-RAF) to determine experimental IC50 values.

• ADME Assays: Experimentally measuring key parameters like solubility and cell permeability (e.g., using a Caco-2 assay).

By bridging robust in silico predictions with targeted experimental validation, we can navigate the complexities of early-stage drug discovery with greater confidence and efficiency.

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• Aras, E., & Tuncbag, N. (2023). Validation guidelines for drug-target prediction methods. Expert Opinion on Drug Discovery. [Link]

• ResearchGate. (2024). The importance of in-silico studies in drug discovery. ResearchGate. [Link]

• Bouabdallah, I., et al. (2018). Synthesis, crystal structure, DFT studies and biological activity of (Z)-3-(3-bromophenyl)-1-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxyprop-2-en-1-one. PubMed Central. [Link]

• ResearchGate. (n.d.). General Steps of Developing QSAR Models. ResearchGate. [Link]

• Meiler Lab. (n.d.). Tutorial 3: Quantitative structure-activity/property relationship (QSAR/QSPR) modeling and analysis. Meiler Lab. [Link]

• ResearchGate. (2024). In Silico Study: Molecular Docking and Toxicity Prediction of Pyrazoline Derivatives with Potential as Anti-Inflammatory. ResearchGate. [Link]

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• Tu, Y. T., et al. (2021). A Guide to In Silico Drug Design. PubMed Central. [Link]

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• ResearchGate. (n.d.). Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a. ResearchGate. [Link]

• MDPI. (n.d.). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. MDPI. [Link]

• Kumar, V., et al. (2013). Current status of pyrazole and its biological activities. PubMed Central. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Functionalization of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Authored by: [Your Name/Department], Senior Application Scientist

Introduction

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and drug discovery, forming the core of numerous FDA-approved drugs with a wide array of therapeutic applications, including anti-inflammatory, anticancer, and antiviral agents.[1][2][3][4] The functionalization of the pyrazole core, particularly at the amine position, allows for the exploration of vast chemical space and the generation of novel molecular entities with tailored pharmacological profiles.[5][6] 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is a versatile building block, offering a primary amine for diverse derivatization and a bromophenyl group for subsequent cross-coupling reactions, making it an ideal starting material for the synthesis of compound libraries for high-throughput screening.

This document provides detailed protocols for the functionalization of the primary amine group of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. The methodologies covered include acylation to form amides, sulfonylation to generate sulfonamides, reductive amination for alkylation, and the synthesis of urea derivatives. Each protocol is designed to be robust and reproducible, with explanations of the chemical principles and experimental considerations to ensure successful implementation in a research setting.

I. Acylation: Synthesis of Pyrazole Amides

Amide bond formation is a cornerstone of medicinal chemistry, and the acylation of the 5-aminopyrazole provides access to a wide range of derivatives with diverse biological activities.[7] The following protocol describes a general method for the acylation of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine using an acyl chloride in the presence of a base.

Scientific Rationale

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the pyrazole's primary amine attacks the electrophilic carbonyl carbon of the acyl chloride. A base, such as triethylamine or pyridine, is used to neutralize the hydrochloric acid byproduct, driving the reaction to completion. The choice of solvent is critical; aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are preferred to avoid side reactions with the acyl chloride.

Experimental Workflow: Acylation

Figure 1: General workflow for the acylation of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Detailed Protocol: Acylation

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M).

• Base Addition: To the solution, add triethylamine (1.2 eq). Stir the mixture for 5 minutes at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Initiation: Cool the reaction mixture to 0 °C using an ice bath.

• Acyl Chloride Addition: Slowly add the desired acyl chloride (1.1 eq) dropwise to the cooled solution. Maintain the temperature at 0 °C during the addition.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired amide.

Parameter	Condition	Rationale
Solvent	Anhydrous DCM or THF	Aprotic to prevent reaction with acyl chloride.
Base	Triethylamine or Pyridine	Scavenges HCl byproduct, driving the reaction forward.
Temperature	0 °C to Room Temp.	Controls the initial exothermic reaction.
Stoichiometry	Amine:Acyl Chloride:Base (1:1.1:1.2)	Ensures complete consumption of the starting amine.

II. Sulfonylation: Synthesis of Pyrazole Sulfonamides

Sulfonamide derivatives are another important class of compounds in drug discovery. The following protocol outlines the synthesis of sulfonamides from 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Scientific Rationale

Similar to acylation, sulfonylation proceeds through a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride. Pyridine is often used as both the base and a catalyst in this reaction. The reaction is typically carried out in an aprotic solvent.

Experimental Workflow: Sulfonylation

Figure 2: General workflow for the sulfonylation of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Detailed Protocol: Sulfonylation

• Preparation: Dissolve 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (1.0 eq) in anhydrous pyridine (0.2 M) in a round-bottom flask with a magnetic stir bar.

• Reaction Initiation: Cool the solution to 0 °C in an ice bath.

• Sulfonyl Chloride Addition: Add the desired sulfonyl chloride (1.1 eq) portion-wise to the stirred solution.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Pour the reaction mixture into a beaker of ice-water.

• Precipitation: Acidify the aqueous mixture with 2 M HCl to precipitate the sulfonamide product.

• Isolation: Collect the precipitate by vacuum filtration and wash thoroughly with cold water.

• Drying and Purification: Dry the solid product under vacuum. If necessary, recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure sulfonamide.

Parameter	Condition	Rationale
Solvent/Base	Anhydrous Pyridine	Acts as both solvent and acid scavenger.
Temperature	0 °C to Room Temp.	Controls reactivity.
Stoichiometry	Amine:Sulfonyl Chloride (1:1.1)	Ensures complete reaction.

III. Reductive Amination: N-Alkylation of the Pyrazole Amine

Reductive amination is a versatile method for forming carbon-nitrogen bonds and is widely used for the synthesis of secondary and tertiary amines.[8][9] This protocol describes a one-pot reductive amination of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine with an aldehyde or ketone.

Scientific Rationale

The reaction involves the initial formation of an imine or enamine intermediate from the condensation of the primary amine and a carbonyl compound, which is then reduced in situ to the corresponding alkylated amine.[10][11] Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent often used for this transformation as it is stable in anhydrous acidic conditions and selectively reduces the iminium ion in the presence of the carbonyl starting material.[8]

Experimental Workflow: Reductive Amination

Figure 3: General workflow for the reductive amination of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Detailed Protocol: Reductive Amination

• Preparation: To a solution of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (1.0 eq) in 1,2-dichloroethane (DCE, 0.1 M), add the desired aldehyde or ketone (1.2 eq) followed by acetic acid (1.5 eq).

• Reaction Initiation: Stir the mixture at room temperature for 30 minutes.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (STAB, 1.5 eq) portion-wise to the reaction mixture.

• Reaction Progression: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Carefully quench the reaction with saturated aqueous NaHCO₃ solution.

• Extraction: Separate the layers and extract the aqueous phase with DCM.

• Washing and Drying: Combine the organic layers, wash with brine, dry over Na₂SO₄, and filter.

• Concentration and Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography to yield the N-alkylated product.

Parameter	Condition	Rationale
Solvent	1,2-Dichloroethane (DCE)	Aprotic and compatible with the reagents.
Reducing Agent	Sodium Triacetoxyborohydride (STAB)	Mild and selective for the iminium ion.
Acid Catalyst	Acetic Acid	Catalyzes imine formation.
Temperature	Room Temperature	Sufficient for the reaction to proceed.

IV. Urea Synthesis: Reaction with Isocyanates

The urea functional group is a common motif in pharmacologically active compounds. The reaction of the 5-aminopyrazole with an isocyanate provides a straightforward route to pyrazolyl-ureas.[12]

Scientific Rationale

The synthesis of ureas from amines and isocyanates is a highly efficient reaction that proceeds via the nucleophilic addition of the amine to the electrophilic carbon of the isocyanate. The reaction is typically fast and does not require a catalyst, although a mild base can be used to accelerate the process if needed.

Experimental Workflow: Urea Synthesis

Figure 4: General workflow for the synthesis of pyrazolyl-ureas.

Detailed Protocol: Urea Synthesis

• Preparation: Dissolve 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.1 M) in a round-bottom flask.

• Reaction Initiation: To the stirred solution, add the desired isocyanate (1.05 eq) dropwise at room temperature.

• Reaction Progression: Stir the mixture at room temperature for 1-3 hours. The product often precipitates out of the solution upon formation. Monitor by TLC.

• Work-up and Isolation: If a precipitate forms, collect the solid by vacuum filtration, wash with a small amount of cold THF or diethyl ether, and dry under vacuum.

• Alternative Work-up: If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purification: Triturate the residue with diethyl ether or a mixture of diethyl ether and hexanes to induce precipitation. Collect the solid by filtration, wash with cold solvent, and dry to afford the pure urea derivative.

Parameter	Condition	Rationale
Solvent	Anhydrous THF or DCM	Aprotic and good for dissolving reactants.
Temperature	Room Temperature	Reaction is typically fast and exothermic.
Stoichiometry	Amine:Isocyanate (1:1.05)	A slight excess of isocyanate ensures full conversion.

Conclusion

The protocols detailed in this application note provide robust and versatile methods for the functionalization of the amine group of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. These reactions open the door to a vast array of novel pyrazole derivatives for evaluation in drug discovery and materials science. The provided explanations for the experimental choices aim to empower researchers to adapt and optimize these methods for their specific synthetic targets.

References

• An efficient metal-free and catalyst-free C–S/C–O bond-formation strategy: synthesis of pyrazole-conjugated thioamides and amides. (n.d.).
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• Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways - Arabian Journal of Chemistry. (n.d.).
• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION Jeanne Fichez, Patricia Busca and Guillaume Prestat Laboraty o. (n.d.).
• Original Functionalized Pyrazoles For Drug Discovery | Building Blocks. (2019, September 17). Life Chemicals.
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). National Institutes of Health (NIH).
• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal.
• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (n.d.). MDPI.
• Reaction of 5-amino-pyrazole derivatives with various imines. (n.d.). ResearchGate.
• Reductive Amination: A Remarkable Experiment for the Organic Laboratory. (2023, October 17).
• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. (2025, October 7). National Institutes of Health (NIH).
• Examples for pharmacologically important pyrazoles. (n.d.). ResearchGate.
• 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. (n.d.). PubMed Central.
• Pyrazolyl-Ureas as Interesting Scaffold in Medicinal Chemistry. (n.d.). PubMed Central.
• Reductive amination. (n.d.). Wikipedia.
• Reductive Amination. (n.d.). Organic Chemistry Tutor.
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• Pyrazole Amide Scaffolds in Agricultural Chemistry: From Molecular Design to Applications. (2025, September 11).

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Application Notes & Protocols: 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine as a Versatile Building Block for Organic Synthesis

Introduction: The Strategic Value of the Pyrazole Scaffold

The pyrazole heterocyclic ring is a cornerstone in modern medicinal chemistry, materials science, and agricultural applications.[1][2] Pyrazole-containing molecules exhibit a vast spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and selective enzyme inhibition properties.[1][2][3] This therapeutic potential stems from the pyrazole core's unique electronic properties and its ability to engage in various biological interactions, such as hydrogen bonding and hydrophobic interactions.[2]

Within this valuable class of compounds, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine emerges as a particularly strategic building block. Its trifunctional nature—a nucleophilic 5-amino group, a pyrazole core ripe for derivatization, and a bromophenyl moiety poised for cross-coupling reactions—offers synthetic chemists a powerful tool for rapidly generating molecular diversity. This guide provides an in-depth exploration of its applications, complete with detailed protocols and mechanistic insights to empower researchers in drug discovery and organic synthesis.

Physicochemical Properties and Handling

A thorough understanding of a building block's properties is fundamental to its successful application.

Property	Value	Source
Molecular Formula	C₉H₈BrN₃	[4]
Molecular Weight	238.08 g/mol	[4]
CAS Number	149246-81-1	[4]
Appearance	Off-white to light brown solid	Generic
Melting Point	Data not consistently available; empirical determination is recommended.
Solubility	Soluble in methanol, DMF, DMSO; limited solubility in non-polar solvents.	Generic

Handling & Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. It is advisable to handle the compound in an inert atmosphere (e.g., argon or nitrogen) when setting up moisture-sensitive reactions.

Diagram: Key Reactive Sites

The synthetic versatility of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is rooted in its distinct reactive sites, which can be addressed with high selectivity.

Sources

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Application Note: High-Throughput Screening for Novel Kinase Inhibitors Using a Pyrazole-Based Compound Library

Abstract

Protein kinases are a critical class of enzymes in cellular signaling and have become paramount targets in drug discovery, particularly in oncology.[1][2] The pyrazole scaffold is a well-established "privileged" structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates targeting kinases.[3][4][5][6][7] This document provides a comprehensive guide for developing and executing a high-throughput screening (HTS) campaign to identify novel kinase inhibitors, using 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine as an exemplar compound from a hypothetical pyrazole-based library. We detail a robust, luminescence-based assay methodology, outline critical steps for assay validation, and provide protocols for data analysis and hit confirmation.

Introduction: The Rationale for Screening Pyrazole Scaffolds

The human kinome comprises over 500 protein kinases, many of which are implicated in disease when dysregulated.[1] This makes them a highly "drugable" target class.[1] The pyrazole nucleus, an aromatic five-membered heterocycle, is a cornerstone of modern medicinal chemistry due to its metabolic stability and synthetic tractability.[6][7] Its structure is ideal for mimicking the hinge-binding interactions of ATP in the kinase active site, a key reason for its prevalence in successful kinase inhibitors.[5]

The exemplar compound, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine , contains all the hallmarks of a promising kinase inhibitor candidate:

• Pyrazole Core: The foundational scaffold for ATP-competitive binding.

• 5-Amine Group: Acts as a crucial hydrogen bond donor, mimicking the adenine portion of ATP.

• 1-Methyl Group: Occupies a specific pocket and can be modified to enhance selectivity.

• 3-(3-Bromophenyl) Group: Provides a vector for synthetic elaboration to improve potency and explore deeper pockets of the active site.

This application note will guide researchers through a logical, field-proven workflow for screening libraries of such compounds against a generic serine/threonine kinase, employing the widely-used Kinase-Glo® Luminescent Kinase Assay.

Principle of the Kinase-Glo® Assay

The Kinase-Glo® assay platform quantifies kinase activity by measuring the amount of ATP remaining in solution following a kinase reaction.[8][9] The assay is performed in a single well and relies on a proprietary, thermostable luciferase (Ultra-Glo™ Luciferase) that uses the remaining ATP to generate a stable, "glow-type" luminescent signal.[8]

The core principle is an inverse relationship:

• High Kinase Activity: ATP is consumed, resulting in a low luminescence signal.

• Low Kinase Activity (Inhibition): ATP is spared, resulting in a high luminescence signal.

This "add-mix-read" format is simple, robust, and highly amenable to automated HTS.[8][9]

Caption: Workflow of the Kinase-Glo® luminescent assay.

HTS Assay Development and Validation

Prior to initiating a full-scale screen, the assay must be rigorously optimized and validated to ensure it is robust, reproducible, and suitable for identifying true hits.[10][11][12][13] This pre-study validation is a critical step.[10]

Reagent and Condition Optimization

Objective: To define assay conditions that yield a stable signal and are sensitive to inhibitors.

• Enzyme Titration: Determine the minimal kinase concentration that produces a robust signal. This conserves enzyme and increases sensitivity to inhibitors.

• ATP Concentration: The ATP concentration should be set at or near the Michaelis-Menten constant (Km) for the specific kinase. This is a critical parameter; screening at ATP concentrations far above the Km will make it difficult to identify ATP-competitive inhibitors.

• Reaction Time: Determine the time point at which the kinase reaction is still in the linear range (typically 20-80% ATP consumption) to maximize the assay window.

Assay Performance Validation

Objective: To quantitatively assess the assay's quality using statistical metrics. This is typically performed over three days to assess inter-day and intra-day variability.[12]

Key Metric: Z'-Factor The Z'-factor (Z-prime) is the most accepted statistical parameter for quantifying the quality of an HTS assay.[14][15][16] It measures the separation between the high and low signal controls relative to their variability.

Formula: Z' = 1 - [ (3σp + 3σn) / |μp - μn| ]

• μp & σp: Mean and standard deviation of the positive control (e.g., no enzyme or a potent known inhibitor; high signal).

• μn & σn: Mean and standard deviation of the negative control (e.g., DMSO vehicle; low signal).

Data Interpretation: The Z'-factor provides clear benchmarks for assay quality.[16][17]

Z'-Factor Value	Assay Quality Interpretation
> 0.5	Excellent, robust assay suitable for HTS.[15][16][17]
0 to 0.5	Marginal assay; may require optimization.[15][16][17]
< 0	Poor assay; unsuitable for screening.[15][17]

Validation Acceptance Criteria: For an assay to be considered validated and ready for HTS, it should consistently meet the following criteria:[12]

• Z'-Factor: ≥ 0.5

• Coefficient of Variation (%CV): ≤ 20% for all controls.

• Signal Window (S/B): ≥ 5 (Signal of max inhibition / Signal of no inhibition)

Detailed HTS Protocol

This protocol is designed for a 384-well plate format, a common standard in HTS.

Materials and Reagents

• Compound Plates: 384-well plates containing library compounds (e.g., 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine) dissolved in 100% DMSO.

• Assay Plates: Solid white, opaque 384-well plates (e.g., Corning #3570).

• Reagents:

  • Kinase-Glo® Luminescent Kinase Assay Kit (Promega Corp.).

  • Recombinant Kinase of interest.

  • Kinase-specific peptide substrate.

  • ATP, Ultra-Pure.

  • Kinase Reaction Buffer (e.g., Tris-HCl, MgCl2, DTT, BSA).

  • DMSO (HTS-grade).

  • Known potent inhibitor for the kinase (Positive Control).

• Equipment:

  • Automated liquid handler (e.g., Echo acoustic dispenser, pin tool, or multichannel pipette).

  • Plate shaker.

  • Luminometer capable of reading 384-well plates.

Step-by-Step Screening Protocol

• Compound Transfer (Nanoliter Scale):

  • Using an acoustic liquid handler, transfer 50 nL of each library compound solution (typically 10 mM in DMSO) to the appropriate wells of the 384-well assay plate.

  • Transfer 50 nL of the positive control inhibitor to control wells.

  • Transfer 50 nL of DMSO to negative control (0% inhibition) and maximum signal (100% inhibition) wells.

• Enzyme/Substrate Addition:

  • Prepare a 2X Kinase/Substrate Master Mix in kinase reaction buffer.

  • Dispense 5 µL of the Master Mix to all wells except the maximum signal (100% inhibition) wells.

  • To the maximum signal wells, dispense 5 µL of a solution containing only the substrate (no enzyme).

• Reaction Initiation:

  • Prepare a 2X ATP solution in kinase reaction buffer.

  • Dispense 5 µL of the 2X ATP solution to all wells to start the reaction. The final reaction volume is 10 µL, and the final compound concentration is typically 10 µM.

  • Briefly centrifuge the plates (e.g., 1 min at 1000 rpm) to ensure all components are mixed at the bottom of the wells.

  • Incubate the plates at room temperature for the pre-determined reaction time (e.g., 60 minutes).

• Signal Detection:

  • Prepare the Kinase-Glo® Reagent according to the manufacturer's instructions.[8]

  • Add 10 µL of the prepared Kinase-Glo® Reagent to all wells. This stops the kinase reaction and initiates the luminescence reaction.[18]

  • Mix the plate on a plate shaker for 2 minutes.

  • Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Read the luminescence on a plate reader.

Data Analysis and Hit Identification

Data Normalization

Raw luminescence values (RLU) are normalized to percent inhibition using the on-plate controls.

Formula: % Inhibition = 100 * [ (RLU_compound - RLU_neg_ctrl) / (RLU_pos_ctrl - RLU_neg_ctrl) ]

• RLU_compound: Signal from a well with a library compound.

• RLU_neg_ctrl: Average signal from the negative control wells (0% inhibition, DMSO).

• RLU_pos_ctrl: Average signal from the positive control wells (100% inhibition, no enzyme).

Hit Triage and Confirmation

A primary "hit" is a compound that meets a pre-defined activity threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls). The overall process forms a screening cascade.

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Application Notes and Protocols: Developing Fluorescent Probes from 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Introduction: The Pyrazole Scaffold as a Privileged Platform for Fluorescent Probe Development

In the landscape of modern drug discovery and biological research, fluorescent probes are indispensable tools for visualizing and quantifying biological processes in real-time.[1][2] The pyrazole nucleus has emerged as a "privileged scaffold" in medicinal chemistry, valued for its synthetic accessibility and diverse pharmacological activities.[3][4][5] This structural motif is a cornerstone in numerous therapeutic agents and, importantly, serves as a versatile framework for the design of novel fluorophores.[6][7][8] Pyrazole derivatives exhibit a range of remarkable photophysical properties, including high fluorescence quantum yields and significant solvatochromic behavior, making them excellent candidates for developing sensitive and selective chemosensors and bioimaging agents.[8]

This guide provides a comprehensive overview of the rationale and methodologies for developing novel fluorescent probes starting from the readily accessible precursor, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine . This particular starting material offers two key points for chemical modification: the nucleophilic 5-amino group and the versatile 3-bromophenyl moiety. The amino group serves as a prime site for introducing various fluorophoric and recognition moieties through reactions like diazotization and coupling or amidation.[1] The bromophenyl group, on the other hand, opens the door to a plethora of cross-coupling reactions, allowing for the extension of the π-conjugated system and fine-tuning of the probe's photophysical properties.[9]

This document is intended for researchers, scientists, and drug development professionals. It will detail synthetic strategies, characterization protocols, and application methodologies to guide the user from the initial molecular design to practical implementation in biological systems. We will explore how to leverage the unique structural features of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine to create a new generation of fluorescent probes for a wide array of applications, from ion sensing to cellular imaging.[1][10]

Strategic Design of Fluorescent Probes

The development of a successful fluorescent probe hinges on a rational design that integrates a fluorophore, a recognition element (receptor), and a linker. The interaction of the recognition element with the target analyte should induce a measurable change in the fluorophore's emission, such as a "turn-on" or "turn-off" response, or a ratiometric shift in the emission wavelength.[1]

Here, the 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine scaffold can be envisioned as the core of the probe. The synthetic strategy will focus on two primary avenues of functionalization:

• Modification at the 5-amino position: This site can be used to attach a variety of moieties. For instance, acylation with a fluorophore carboxylic acid can create a stable amide linkage. Alternatively, diazotization of the amine followed by an azo coupling reaction can be employed to generate azo dyes, whose fluorescence is often quenched and can be restored upon interaction with a specific analyte.[1]

• Functionalization of the 3-bromophenyl group: The bromine atom is a versatile handle for transition metal-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, or Buchwald-Hartwig reactions.[9] These reactions allow for the introduction of aryl, alkynyl, or amino groups, respectively. This approach is particularly useful for extending the π-conjugation of the system, which can lead to red-shifted absorption and emission spectra, a desirable feature for biological imaging to minimize autofluorescence and enhance tissue penetration.

The following diagram illustrates the key functionalization points on the starting material:

Caption: Functionalization pathways for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Synthetic Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of fluorescent probes from 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. These are generalized procedures that may require optimization based on the specific target molecule.

Protocol 1: Synthesis of a Dansyl-Conjugated Probe via Amidation

This protocol describes the synthesis of a fluorescent probe by coupling the 5-amino group of the starting material with dansyl chloride, a common fluorophore.

Workflow Diagram:

Caption: Workflow for the synthesis of a dansyl-conjugated pyrazole probe.

Materials:

• 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

• Dansyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• In a round-bottom flask, dissolve 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (1.0 eq) in anhydrous DCM.

• Add pyridine (1.2 eq) to the solution and stir for 5 minutes at room temperature.

• Slowly add a solution of dansyl chloride (1.1 eq) in anhydrous DCM to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, water, and saturated NaHCO₃ solution.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired dansyl-conjugated probe.

Protocol 2: Synthesis of an Extended π-System Probe via Suzuki Coupling

This protocol details the functionalization of the 3-bromophenyl group using a Suzuki cross-coupling reaction with a boronic acid derivative, which can be a fluorophore itself or a group that extends the conjugation.

Workflow Diagram:

Caption: Workflow for Suzuki coupling to extend the pyrazole probe's π-system.

Materials:

• 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

• Arylboronic acid (e.g., 4-formylphenylboronic acid) (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Sodium carbonate (Na₂CO₃) (2.0 eq)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a Schlenk flask, add 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (1.0 eq), the arylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and Na₂CO₃ (2.0 eq).

• Add a mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio).

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to reflux (e.g., 80-100 °C) under the inert atmosphere and monitor by TLC.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired extended π-system probe.

Photophysical Characterization

Once the novel fluorescent probes are synthesized and purified, a thorough characterization of their photophysical properties is essential.[11][12]

Protocol 3: Spectroscopic Analysis

Instrumentation:

• UV-Vis Spectrophotometer

• Fluorescence Spectrophotometer (Spectrofluorometer)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the purified probe in a suitable solvent (e.g., DMSO or ethanol) at a concentration of 1-10 mM.

• Working Solutions: Prepare a series of dilutions of the stock solution in the desired solvent or buffer system for analysis. A typical concentration for fluorescence measurements is in the low micromolar range (1-10 µM).

• UV-Vis Absorption Spectroscopy:

  • Record the absorption spectrum of the probe in a quartz cuvette.

  • Identify the wavelength of maximum absorption (λ_abs).

  • Calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl).

• Fluorescence Spectroscopy:

  • Excite the sample at its λ_abs.

  • Record the emission spectrum and determine the wavelength of maximum emission (λ_em).

  • Calculate the Stokes shift (Δλ = λ_em - λ_abs).[13]

• Quantum Yield Determination:

  • Measure the fluorescence quantum yield (Φ_F) relative to a well-characterized standard (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54).

  • The quantum yield can be calculated using the following equation: Φ_F(sample) = Φ_F(std) * (I_sample / I_std) * (A_std / A_sample) * (η_sample² / η_std²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

• Solvatochromism Study: Record the absorption and emission spectra in a range of solvents with varying polarities to assess the probe's sensitivity to its environment.

Data Presentation:

Property	Symbol	Value	Units
Maximum Absorption	λ_abs	nm
Molar Extinction Coefficient	ε	M⁻¹cm⁻¹
Maximum Emission	λ_em	nm
Stokes Shift	Δλ	nm
Quantum Yield	Φ_F

Application Protocols

The newly synthesized and characterized probes can be applied in various biological contexts. The following is a general protocol for cellular imaging.

Protocol 4: Live Cell Imaging

Materials:

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Penicillin-Streptomycin

• Phosphate-buffered saline (PBS)

• Cells of interest (e.g., HeLa, HEK293)

• Fluorescent probe stock solution (in DMSO)

• Confocal laser scanning microscope

Procedure:

• Cell Culture: Culture the cells in a suitable medium supplemented with FBS and antibiotics in a humidified incubator at 37 °C with 5% CO₂. Seed the cells on glass-bottom dishes or chamber slides suitable for microscopy.

• Probe Loading:

  • Prepare a working solution of the fluorescent probe in cell culture medium. The final concentration will need to be optimized (typically 1-10 µM).

  • Remove the culture medium from the cells and wash once with PBS.

  • Add the probe-containing medium to the cells and incubate for a specific period (e.g., 15-60 minutes) at 37 °C.

• Washing: Remove the probe-containing medium and wash the cells two to three times with PBS to remove any excess, non-internalized probe.

• Imaging:

  • Add fresh culture medium or PBS to the cells.

  • Image the cells using a confocal microscope equipped with the appropriate laser line for excitation and emission filters.

  • Acquire images to observe the subcellular localization and intensity of the fluorescent signal.

• Co-localization Studies (Optional): To determine the specific organelle localization of the probe, co-stain the cells with commercially available organelle-specific trackers (e.g., MitoTracker, LysoTracker).

Conclusion and Future Perspectives

The 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine scaffold provides a robust and versatile platform for the development of novel fluorescent probes. The synthetic strategies outlined in this guide, leveraging both the amino and bromophenyl functionalities, offer a clear path to a diverse range of molecular sensors and imaging agents. The detailed protocols for synthesis, characterization, and application are designed to be self-validating, ensuring that researchers can confidently develop and implement these powerful tools in their own work.

Future work in this area could focus on developing probes with near-infrared (NIR) emission for deep-tissue imaging, creating "turn-on" probes for specific enzymes or reactive oxygen species, and incorporating targeting moieties for cell-specific imaging. The continued exploration of the pyrazole scaffold will undoubtedly lead to the discovery of new and innovative tools for advancing our understanding of complex biological systems.[5][14]

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• Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a - ResearchGate. ResearchGate. [Link]

• Spectroscopic and biophysical characterization of novel fluorescent drug analogues. (2022). Freie Universität Berlin. [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. (2023). Future Science. [Link]

• Synthesis and Functionalization of 3-Bromo-2-(2- chlorovinyl)benzothiophenes as Molecular Tools. (2017). ResearchGate. [Link]

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• Recent progress in chemosensors based on pyrazole derivatives. (2020). RSC Publishing. [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Arkivoc. [Link]

• PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. (2024). ResearchGate. [Link]

• Understanding the Synthesis and Applications of 9-(3-Bromophenyl)carbazole in Modern Materials. (2024). NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• Synthesis and Spectroscopic Characterization of Thienopyrazine-Based Fluorophores for Application in Luminescent Solar Concentrators (LSCs). (2021). MDPI. [Link]

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• Synthesis of 3-phenyl-1H-pyrazole derivatives. (2017). Atlantis Press. [Link]

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• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). MDPI. [Link]

• An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. (2024). MDPI. [Link]

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• Fused pyrazole-phenanthridine based dyads: synthesis, photo-physical and theoretical studies, and live cell pH imaging. (2019). National Institutes of Health. [Link]

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Application Notes & Protocols: 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine in Agrochemical Research

Introduction: The Pyrazole Scaffold in Modern Crop Protection

The pyrazole ring system is a cornerstone of modern agrochemical discovery, representing a versatile scaffold found in numerous commercial herbicides, insecticides, and fungicides.[1][2][3] Its five-membered heterocyclic structure with two adjacent nitrogen atoms provides a unique electronic and steric profile, allowing for diverse functionalization and interaction with a wide range of biological targets.[1][2] Decades of research have demonstrated that pyrazole derivatives are highly effective, offering novel modes of action to combat resistance and enhance crop safety.[1][4]

This guide focuses on the strategic application of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine , a key chemical intermediate poised for the development of next-generation agrochemicals. The presence of three key functional handles—a reactive amine group, a customizable bromophenyl ring, and the core pyrazole scaffold—makes this molecule a powerful building block for creating extensive libraries of candidate compounds. We will explore its potential applications, derivatization strategies, and detailed protocols for biological screening.

Chemical Profile and Strategic Importance

Property	Value	Reference
IUPAC Name	3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine	N/A
Molecular Formula	C₁₀H₁₀BrN₃	Derived
Molecular Weight	252.11 g/mol	Derived
Key Features	1. 5-amino group: A primary nucleophile for amide, sulfonamide, and urea bond formation.	[1]
2. 3-(3-bromophenyl) group: The bromine atom allows for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce diverse aryl or heteroaryl substituents.	N/A
3. 1-methyl-pyrazole core: Provides a stable, metabolically robust scaffold with defined stereoelectronics.	[1][2]

The strategic value of this intermediate lies in its potential to generate derivatives that target several validated agrochemical modes of action.

PART 1: Application in Fungicide Development

Mechanistic Rationale: Targeting Fungal Respiration

Many of the most successful pyrazole-based fungicides are inhibitors of cellular respiration, specifically targeting the succinate dehydrogenase (SDH) enzyme (Complex II) in the mitochondrial electron transport chain.[3][4][5] These SDHI fungicides bind to the ubiquinone-binding (Qp) site of the SDH enzyme, blocking electron transfer and ultimately halting ATP production, which is lethal to the fungus.[5] The pyrazole ring is crucial for this interaction, often fitting into the Q-site and forming key interactions with amino acid residues.[5]

By acylating the 5-amino group of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine with various carboxylic acids, researchers can create novel pyrazole carboxamides, a class of compounds with proven SDHI activity.[3][4]

Workflow for Fungicide Discovery

Caption: Fungicide discovery workflow using the pyrazole-amine intermediate.

Protocol 1: Synthesis of a Candidate Pyrazole Carboxamide Fungicide

This protocol describes a general method for acylating the 5-amino group to generate a library of candidate fungicides.

Objective: To synthesize N-(3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-yl)benzamide as a representative compound.

Materials:

• 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

• Benzoyl chloride

• Pyridine (or another suitable base like triethylamine)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator, magnetic stirrer, standard glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (1.0 eq) in DCM.

• Base Addition: Add pyridine (1.2 eq) to the solution and stir under a nitrogen atmosphere at 0°C (ice bath).

• Acylation: Slowly add benzoyl chloride (1.1 eq) dropwise to the stirring solution. The reaction is often exothermic.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[6]

• Work-up: Once the starting material is consumed, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure pyrazole carboxamide.

Protocol 2: In Vitro Antifungal Bioassay

Objective: To evaluate the efficacy of synthesized pyrazole derivatives against key plant pathogenic fungi.

Materials:

• Synthesized pyrazole compounds

• Potato Dextrose Agar (PDA) medium

• Target fungi (e.g., Sclerotium rolfsii, Rhizoctonia solani)[4][7]

• Sterile petri dishes

• Dimethyl sulfoxide (DMSO) for stock solutions

• Micropipettes

Procedure:

• Stock Solution Preparation: Prepare stock solutions of the test compounds in DMSO at a concentration of 10,000 µg/mL.

• Medium Preparation: Autoclave PDA medium and cool it to approximately 50-60°C.

• Dosing: Add the appropriate volume of the stock solution to the molten PDA to achieve the desired final concentrations (e.g., 100, 50, 25, 12.5, 6.25 µg/mL). A control plate should be prepared with DMSO only.

• Plating: Pour the amended PDA into sterile petri dishes and allow them to solidify.

• Inoculation: Place a 5 mm mycelial plug from an actively growing culture of the target fungus in the center of each plate.

• Incubation: Incubate the plates at 25-28°C in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions daily until the colony in the control plate reaches the edge of the dish.

• Analysis: Calculate the percentage of inhibition using the formula: Inhibition (%) = [(C-T)/C] x 100 Where C is the average colony diameter of the control and T is the average colony diameter of the treatment. Calculate the EC₅₀ value (the concentration that causes 50% inhibition) using probit analysis.

PART 2: Application in Herbicide Development

Mechanistic Rationale: PPO and HPPD Inhibition

Pyrazole derivatives are prominent in two major classes of herbicides: Protoporphyrinogen IX oxidase (PPO) inhibitors and 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors.[1]

• PPO Inhibitors: Specially substituted 3-phenylpyrazoles can act as potent PPO inhibitors.[1] These herbicides block the synthesis of chlorophyll and heme, leading to the accumulation of a phototoxic intermediate, which causes rapid membrane damage and plant death.[1]

• HPPD Inhibitors: Certain 5-hydroxypyrazole derivatives inhibit the HPPD enzyme, which is essential for the synthesis of plastoquinone and tocopherols. This inhibition leads to the bleaching of new plant tissues followed by necrosis.[1]

The 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine scaffold can be derivatized to explore both of these mechanisms. The amine can be converted to a hydroxyl group (for HPPD inhibitors) or further modified to create analogs of known PPO-inhibiting herbicides.

Workflow for Herbicide Discovery

Caption: Herbicide discovery workflow starting from the pyrazole-amine core.

Protocol 3: Whole Plant Post-Emergence Herbicidal Screening

Objective: To assess the post-emergence herbicidal activity of synthesized compounds on a panel of weed and crop species.

Materials:

• Test compounds

• Acetone and Tween-20 (surfactant)

• Weed species (e.g., Amaranthus retroflexus, Setaria viridis) and crop species (e.g., wheat, corn) grown in pots to the 2-3 leaf stage.[1]

• Laboratory spray chamber

Procedure:

• Formulation: Dissolve the test compounds in acetone to create a concentrated stock solution. Prepare the final spray solution by diluting the stock with water containing 0.5% (v/v) Tween-20.

• Application: Place the potted plants in a laboratory spray chamber. Apply the formulations evenly over the foliage at a standard application rate (e.g., 1000 g a.i./ha). Include a negative control (formulation blank) and a positive control (commercial herbicide).

• Incubation: Transfer the treated plants to a greenhouse with controlled temperature, humidity, and light conditions.

• Evaluation: Visually assess the plants for injury at 3, 7, and 14 days after treatment (DAT). Use a rating scale from 0% (no effect) to 100% (complete plant death).

• Data Analysis: For promising compounds, conduct dose-response studies to determine the GR₅₀ value (the dose required to cause a 50% reduction in plant fresh weight compared to the control).

PART 3: Application in Insecticide Development

Mechanistic Rationale: Modulators of Ion Channels

Pyrazole-based insecticides often function by disrupting the insect's nervous system. Key targets include:

• GABA-gated Chloride Channel Blockers: The "fiprole" class of insecticides, such as fipronil, acts as non-competitive blockers of the GABA receptor, leading to hyperexcitation and death of the insect.[1]

• Sodium Channel Blockers: Certain pyrazoline derivatives can modulate sodium channels, interfering with nerve impulse transmission.[1]

The 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine structure serves as a valuable starting point for synthesizing analogs of these insecticidal classes. The amine can be derivatized to introduce toxophores, while the bromophenyl group can be modified to fine-tune physicochemical properties and target specificity.[8]

Protocol 4: Insecticidal Bioassay against Lepidopteran Pests

Objective: To evaluate the insecticidal activity of novel pyrazole derivatives against a common agricultural pest like the diamondback moth (Plutella xylostella).[9]

Materials:

• Test compounds

• Cabbage leaf discs (or artificial diet)

• Second or third instar larvae of Plutella xylostella

• Acetone, Triton X-100 (emulsifier)

• Petri dishes or multi-well plates

Procedure:

• Solution Preparation: Prepare a series of concentrations of the test compounds in acetone-water (1:1) with 0.1% Triton X-100.

• Leaf-Dip Assay:

  • Excise fresh cabbage leaf discs (2 cm diameter).

  • Dip each disc into a test solution for 10-15 seconds.

  • Allow the discs to air dry completely.

  • Place one treated leaf disc into each petri dish lined with moist filter paper.

• Infestation: Introduce 10 larvae into each dish.

• Incubation: Seal the dishes and incubate at 25±1°C with a 16:8 light:dark photoperiod.

• Mortality Assessment: Record larval mortality at 24, 48, and 72 hours after treatment. Larvae are considered dead if they cannot move when prodded with a fine brush.

• Data Analysis: Calculate the corrected mortality using Abbott's formula if mortality is observed in the control group. Determine the LC₅₀ value (lethal concentration to kill 50% of the population) through probit analysis.

Conclusion and Future Directions

3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is not merely a single compound but a gateway to a vast chemical space of potential agrochemicals. Its strategic functionalization allows for the targeted design of novel fungicides, herbicides, and insecticides. The protocols outlined in this guide provide a robust framework for researchers to synthesize derivative libraries and perform systematic biological evaluations. By leveraging this versatile intermediate, scientists can accelerate the discovery of new crop protection solutions to address the ongoing challenges of pest resistance and global food security.

References

• Lamberth, C. (2007). Pyrazole Chemistry in Crop Protection. HETEROCYCLES, 71(7), 1467.
• Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.
• Li, Y., et al. (2024). Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. Molecules, 29(1), 234.

• ACS Publications. (n.d.). Synthesis, Fungicidal Activity, and Mechanism of Action of Pyrazole Amide and Ester Derivatives Based on Natural Products l-Serine and Waltherione Alkaloids. Retrieved January 21, 2026, from [Link]

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Application Notes & Protocols: A Comprehensive Guide to the In Vitro Evaluation of Antifungal Properties of Novel Pyrazole Compounds

These application notes provide a detailed framework for researchers, scientists, and drug development professionals to assess the antifungal efficacy of novel pyrazole compounds. This guide emphasizes scientific integrity, offering in-depth, field-proven insights into the experimental design, execution, and interpretation of results. The protocols described herein are designed to be self-validating systems, grounded in authoritative standards from the Clinical and Laboratory Standards Institute (CLSI).

Introduction: The Rationale for Pyrazole Antifungal Discovery

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a significant global health challenge.[1][2] Fungi, being eukaryotic organisms, share cellular similarities with their human hosts, making the development of selectively toxic antifungal agents a complex endeavor.[3][4] Pyrazole derivatives represent a promising class of heterocyclic compounds with a broad spectrum of biological activities, including antifungal properties.[5][6][7][8] Many established and experimental pyrazole compounds function by targeting essential fungal enzymes, such as succinate dehydrogenase (SDH), a key component of the mitochondrial electron transport chain, thereby disrupting fungal respiration and energy production.[9]

This document outlines a comprehensive experimental workflow to determine the in vitro antifungal activity and preliminary safety profile of newly synthesized pyrazole compounds. The methodologies are based on internationally recognized standards to ensure data accuracy, reproducibility, and comparability across different laboratories.[1][10][11]

Foundational Concepts: Understanding the "Why" Behind the "How"

A robust antifungal testing program is built on a foundation of well-established microbiological and toxicological principles. The primary objective is to determine a compound's Minimum Inhibitory Concentration (MIC), which is the lowest concentration that prevents the visible growth of a specific fungus.[1][12] This metric is a critical indicator of a compound's potency.

However, a potent antifungal is only viable if it is not equally toxic to the host. Therefore, parallel cytotoxicity testing against mammalian cell lines is a crucial step to establish a preliminary therapeutic window.[3][4] The choice of fungal strains is also paramount; testing against a panel of clinically relevant yeasts and molds, including both wild-type and potentially resistant isolates, provides a comprehensive understanding of the compound's spectrum of activity.[1][13]

Logical Workflow for Antifungal Evaluation

The following diagram illustrates the logical progression for evaluating a novel pyrazole compound, from initial screening to preliminary safety assessment.

Caption: Workflow for in vitro antifungal testing.

Essential Materials and Reagents

• Test Compounds: Novel pyrazole derivatives.

• Control Antifungals: Fluconazole, Amphotericin B, or other relevant controls.[12]

• Solvent: Dimethyl sulfoxide (DMSO), sterile.

• Fungal Strains:

  • Yeasts: Candida albicans (e.g., ATCC 90028), Candida glabrata, Candida parapsilosis, Cryptococcus neoformans.[12][14]

  • Molds: Aspergillus fumigatus, Aspergillus flavus, Rhizopus oryzae.[13]

  • Quality Control (QC) Strains: C. parapsilosis ATCC 22019, C. krusei ATCC 6258.[15]

• Culture Media:

  • Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA) for fungal culture maintenance.[12]

  • RPMI 1640 medium with L-glutamine, without sodium bicarbonate, buffered with 0.165 M morpholinepropanesulfonic acid (MOPS) to pH 7.0.[12]

  • Mueller-Hinton Agar supplemented with 2% glucose and 0.5 µg/mL methylene blue (for disk diffusion).[16]

• Reagents for Cytotoxicity:

  • Mammalian cell line (e.g., HeLa, HEK293, or HepG2).

  • Cell culture medium (e.g., DMEM or MEM) with fetal bovine serum (FBS) and antibiotics.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent (e.g., resazurin).[3]

• Labware:

  • Sterile 96-well, U-bottom microtiter plates.[10]

  • Sterile petri dishes (100 mm).

  • Sterile glass tubes, pipettes, and pipette tips.

  • Spectrophotometer or microplate reader.

  • 0.5 McFarland standard.

Detailed Experimental Protocols

Protocol 4.1: Preparation of Pyrazole Compound Stock Solutions

The accurate preparation of test compounds is fundamental to the reliability of the assay.

• Initial Solubilization: Prepare a high-concentration stock solution (e.g., 10 mg/mL) of each pyrazole compound in 100% DMSO.[12] Ensure complete dissolution.

• Working Stock Preparation: From the high-concentration stock, prepare a working stock solution (e.g., 1280 µg/mL) in RPMI 1640 medium. The final concentration of DMSO in the test wells should not exceed 1%, as higher concentrations can inhibit fungal growth or be cytotoxic.[17]

• Control Preparation: Prepare stock solutions of control antifungals (e.g., fluconazole, amphotericin B) in the same manner, following CLSI guidelines.[12]

Protocol 4.2: Fungal Inoculum Preparation (Yeast)

This protocol is adapted from the CLSI M27 document for yeast susceptibility testing.[11][12]

• Subculture: From a frozen stock, subculture the yeast strains onto SDA plates and incubate at 35°C for 24-48 hours to ensure viability and purity.[12]

• Colony Suspension: Select several well-isolated colonies (at least 5 for C. albicans) and suspend them in 5 mL of sterile saline.

• Turbidity Adjustment: Vortex the suspension for 15 seconds. Adjust the turbidity of the suspension with a spectrophotometer at 530 nm to match a 0.5 McFarland standard. This corresponds to an approximate cell density of 1-5 x 10⁶ CFU/mL.[12]

• Working Inoculum: Dilute the adjusted suspension 1:1000 in RPMI-MOPS medium to obtain a final working inoculum concentration of 1-5 x 10³ CFU/mL.[12]

Protocol 4.3: Broth Microdilution Antifungal Susceptibility Assay

This assay determines the Minimum Inhibitory Concentration (MIC) of the pyrazole compounds.[1][18]

Caption: Broth microdilution assay workflow.

Step-by-Step Procedure:

• Plate Preparation: Add 100 µL of sterile RPMI-MOPS medium to wells 2 through 11 of a 96-well microtiter plate for each compound to be tested.

• Compound Addition: Add 200 µL of the highest concentration of the pyrazole compound working stock (e.g., 32 µg/mL) to well 1.

• Serial Dilution: Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10. This creates a concentration gradient (e.g., from 16 µg/mL to 0.03 µg/mL).[12]

• Inoculation: Add 100 µL of the standardized fungal inoculum to each well from 1 to 11. Well 11 serves as the growth control (no drug), and well 12 serves as the sterility control (medium only).[12]

• Incubation: Seal the plates and incubate at 35°C for 24-48 hours.[11]

• MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of growth (typically ≥50% reduction) compared to the growth control well.[11][12] This can be determined visually or by using a microplate reader to measure optical density.

Protocol 4.4: Agar Disk Diffusion Assay

This method provides a qualitative and cost-effective alternative for screening.[16][19]

• Plate Inoculation: Dip a sterile cotton swab into the 0.5 McFarland adjusted inoculum. Press the swab against the inside of the tube to remove excess fluid and streak the entire surface of a Mueller-Hinton agar plate three times, rotating the plate 60° each time to ensure even distribution.[16]

• Disk Application: Allow the plate to dry for 3-5 minutes. Aseptically place paper disks impregnated with a defined concentration of the pyrazole compound onto the agar surface. Gently press the disks to ensure complete contact.[16][20]

• Incubation: Invert the plates and incubate at 35°C for 20-24 hours.[16]

• Zone Measurement: Measure the diameter of the zone of inhibition (where growth is absent) to the nearest millimeter.[21] The size of the zone correlates with the susceptibility of the fungus to the compound.

Protocol 4.5: Mammalian Cell Cytotoxicity Assay (MTT Method)

This assay is critical for assessing the selective toxicity of the pyrazole compounds.[3][22]

• Cell Seeding: Seed a 96-well flat-bottom plate with a mammalian cell line (e.g., HeLa) at a density of ~1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole compounds in cell culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the wells. Include a vehicle control (medium with DMSO) and an untreated control.

• Incubation: Incubate the plate for another 24-48 hours.[22]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Reading: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability relative to the untreated control. The concentration that reduces cell viability by 50% is the IC₅₀ (50% inhibitory concentration).

Data Presentation and Interpretation

Quantitative data should be summarized in clear, structured tables for easy comparison and analysis.

Table 1: Minimum Inhibitory Concentration (MIC) of Pyrazole Compounds Against Fungal Pathogens

Compound	C. albicans ATCC 90028	C. glabrata	A. fumigatus	Fluconazole
	MIC (µg/mL)	MIC (µg/mL)	MIC (µg/mL)	MIC (µg/mL)
Pyrazole-A	2.0	4.0	8.0	-
Pyrazole-B	0.5	1.0	2.0	-
Pyrazole-C	>32	>32	>32	-

| Control | - | - | - | 1.0 |

Table 2: Cytotoxicity (IC₅₀) and Selectivity Index (SI) of Active Pyrazole Compounds

Compound	IC₅₀ on HeLa Cells (µg/mL)	SI (C. albicans)	SI (A. fumigatus)
Pyrazole-A	50.0	25.0	6.25
Pyrazole-B	65.0	130.0	32.5

| Fluconazole | >100 | >100 | - |

Interpretation:

• MIC: A lower MIC value indicates higher antifungal potency.[1]

• IC₅₀: A higher IC₅₀ value indicates lower toxicity to mammalian cells.

• Selectivity Index (SI): Calculated as IC₅₀ / MIC. A higher SI value is desirable, indicating that the compound is significantly more toxic to the fungus than to mammalian cells. An SI > 10 is often considered a promising starting point for further development.

Conclusion and Future Directions

The protocols detailed in this guide provide a standardized and robust framework for the initial in vitro evaluation of novel pyrazole compounds as potential antifungal agents. By adhering to CLSI standards and integrating cytotoxicity assessments early in the discovery pipeline, researchers can efficiently identify lead candidates with both potent activity and a favorable selectivity profile. Promising compounds identified through this workflow should be advanced to further studies, including mechanism of action elucidation, time-kill kinetic assays, and ultimately, in vivo efficacy and toxicity testing in animal models.

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Protocol & Application Notes: Crystallization of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine for Single-Crystal X-ray Diffraction

An Application Guide for Researchers

Abstract

The determination of a molecule's three-dimensional structure through single-crystal X-ray diffraction is the definitive method for unambiguous structural elucidation.[1][2][3] This application note provides a comprehensive guide with detailed protocols for obtaining high-quality single crystals of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, a heterocyclic compound of interest in medicinal chemistry and materials science. We address critical pre-crystallization requirements, systematic solvent screening, and four primary crystallization methodologies: Slow Evaporation, Slow Cooling, Vapor Diffusion, and Liquid-Liquid Diffusion. The causality behind experimental choices is explained, and a robust troubleshooting guide is provided to overcome common crystallization challenges.

Introduction: The Rationale for Crystallization

3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is a substituted pyrazole, a scaffold known to be of significant pharmacological importance.[4] While techniques like NMR and mass spectrometry provide crucial information about connectivity, they offer only indirect structural data.[1] Single-crystal X-ray diffraction provides precise, atomic-level detail of molecular geometry, conformation, and intermolecular interactions (e.g., hydrogen bonding, packing forces), which are invaluable for structure-activity relationship (SAR) studies, computational modeling, and intellectual property protection.

The primary challenge is not the diffraction experiment itself, but growing a well-ordered, single crystal of suitable size and quality.[5][6] This process is often described as an art, but a systematic, logical approach grounded in the physicochemical properties of the compound can significantly increase the probability of success.[7] This guide outlines such an approach.

Pre-Crystallization Mandates: Purity and Characterization

The quality of the starting material is the single most critical factor in a successful crystallization experiment. Impurities can inhibit nucleation, disrupt lattice formation, or become incorporated into the crystal, leading to poor diffraction quality.

• Purity Assurance: The compound must be of the highest possible purity (>98%, ideally >99%). The final step before attempting crystallization should always be a rigorous purification, such as flash column chromatography or recrystallization from a bulk powder.

• Structural Verification: Confirm the identity and purity of your batch via ¹H NMR, ¹³C NMR, and LC-MS. An amorphous solid or a microcrystalline powder from a previous purification is an excellent starting point.

• Physicochemical Profile:

  • Hydrogen Bonding: The presence of the primary amine (-NH₂) and the pyrazole ring nitrogens makes this molecule a potent hydrogen bond donor and acceptor. This is a crucial feature to exploit during solvent selection, as hydrogen bonding provides significant lattice energy.[8]

  • Polarity: The molecule possesses a polar pyrazole-amine core and a less polar 3-bromophenyl substituent, giving it an intermediate overall polarity. It is expected to be soluble in moderately polar organic solvents.

  • Molecular Interactions: The bromophenyl group may participate in halogen bonding or π-π stacking, further influencing crystal packing.

The Crystallization Workflow: A Strategic Overview

A successful crystallization campaign follows a logical progression from broad screening to fine-tuned optimization. The workflow is designed to efficiently explore the parameter space of solvents and conditions to identify a promising lead for crystal growth.

Caption: General workflow for small molecule crystallization.

Protocol I: Systematic Solvent Screening

The goal of solvent screening is to identify solvents or solvent systems in which the compound has limited or moderate solubility, as supersaturated solutions are required for crystallization.[9] Highly soluble compounds are difficult to crystallize because they tend to form oils or precipitate rapidly only after excessive solvent removal.

Methodology:

• Aliquot ~2-3 mg of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine into several clean, small glass vials (e.g., 1-dram vials).

• To each vial, add a candidate solvent dropwise (e.g., with a Pasteur pipette) up to a volume of ~0.5 mL.

• Observe solubility at room temperature after gentle agitation.

• If insoluble, gently warm the vial (e.g., with a heat gun or in a warm water bath) and observe. Note if it dissolves completely.

• If it dissolves upon heating, allow it to cool slowly to room temperature and then place it in a refrigerator (~4 °C) to observe if precipitation or crystallization occurs.

• Record all observations systematically.

Table 1: Candidate Solvents for Screening

Solvent Class	Solvent	Boiling Point (°C)	Rationale & Potential Use
Ethers	Tetrahydrofuran (THF)	66	Can be effective but has a known tendency to cause "oiling out".[7] Use with caution.
	Dioxane	101	A good solvent to pair with water for diffusion or cooling methods.
Alcohols	Methanol	65	Polar, protic. Good for H-bonding. Can be used for cooling or as the "good" solvent in diffusion.
	Ethanol	78	Similar to methanol, slightly less polar. Often yields high-quality crystals.
	Isopropanol	82	Higher boiling point, good for slower evaporation or cooling experiments.
Esters	Ethyl Acetate	77	Medium polarity. A very common and effective crystallization solvent.
Ketones	Acetone	56	Volatile. Can be useful for vapor diffusion but may evaporate too quickly for slow evaporation.[8]
Nitriles	Acetonitrile	82	Polar aprotic. Often used in combination with water or alcohols.
Halogenated	Dichloromethane (DCM)	40	Often a very good solvent, but its high volatility can lead to rapid precipitation. Best for diffusion methods.[8]
Aromatics	Toluene	111	Less polar. The bromophenyl group may favor solubility here. Good for slow evaporation/cooling.

| Alkanes | Heptane / Hexane | 98 / 69 | Non-polar. Likely to be an "anti-solvent" or "precipitant". Excellent for diffusion methods. |

Protocol II: Crystallization Methodologies

Based on the solvent screen, select one or more of the following techniques. It is highly recommended to set up multiple experiments in parallel using different solvents and methods.[10]

A. Slow Evaporation

This is the simplest technique and a good starting point for compounds soluble in non-polar or moderately volatile solvents.[7][11][12]

• Principle: The concentration of the solute slowly increases as the solvent evaporates, eventually reaching supersaturation and inducing crystallization.

• Protocol:

  • Prepare a nearly saturated solution of the compound in a suitable solvent (e.g., Ethyl Acetate, Toluene, or a mixture like DCM/Heptane).

  • Filter the solution through a small cotton plug in a pipette into a clean vial to remove any dust or particulate matter, which can act as unwanted nucleation sites.[10][12]

  • Cover the vial with parafilm or aluminum foil and puncture a few small holes with a needle.[11][12] The number and size of the holes control the evaporation rate.

  • Place the vial in a quiet, vibration-free location and leave it undisturbed for several days to weeks.[10]

Caption: Setup for the slow evaporation method.

B. Slow Cooling

This classic method is ideal for compounds that are significantly more soluble in a given solvent at higher temperatures than at lower temperatures.[10][11]

• Principle: A saturated solution is prepared at an elevated temperature. As the solution cools slowly, the solubility decreases, leading to supersaturation and crystal growth.

• Protocol:

  • Prepare a saturated solution of the compound in a suitable solvent (e.g., Ethanol, Isopropanol, Acetonitrile) at or near its boiling point. Ensure all solid has just dissolved.

  • Filter the hot solution into a clean, pre-warmed vial or flask.

  • Seal the container and place it into a large, insulated vessel (like a Dewar flask filled with hot water at the same temperature or a beaker placed in an oil bath).[10][11]

Caption: Setup for the slow cooling method.

C. Vapor Diffusion

This is arguably the best and most controlled method, especially when only milligram quantities of the compound are available.[7][8][15]

• Principle: A solution of the compound in a "good" solvent is placed in a sealed chamber containing a larger reservoir of a volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound solution, reducing its solubility and causing crystallization.[16][17]

• Protocol:

  • Dissolve the compound (~2-5 mg) in a minimal amount of a "good" solvent (e.g., DCM, Methanol, THF) in a small, open inner vial.

  • Place this inner vial inside a larger vial or jar.

  • Add a few milliliters of a volatile "anti-solvent" (e.g., Hexane, Heptane, Diethyl Ether) to the larger vial, ensuring the liquid level is below the top of the inner vial.

  • Seal the outer vial tightly and leave it undisturbed. The anti-solvent must be more volatile (have a higher vapor pressure) than the good solvent.[8]

Caption: Vial-in-vial setup for vapor diffusion.

D. Liquid-Liquid Diffusion (Solvent Layering)

This technique is useful when a good solvent and a miscible anti-solvent are identified, especially if they have different densities.[16]

• Principle: A solution of the compound is carefully layered with a miscible anti-solvent. Slow diffusion at the interface of the two liquids creates a localized zone of supersaturation where crystals can form.

• Protocol:

  • Prepare a concentrated solution of the compound in a "good" solvent (the denser of the two solvents).

  • Add this solution to the bottom of a narrow container, like a test tube or an NMR tube.[11]

  • Very carefully and slowly, layer the less dense "anti-solvent" on top using a syringe or pipette, running the liquid down the side of the tube to minimize mixing.[16]

  • Seal the tube and leave it in a vibration-free environment. Crystals will typically form at the liquid-liquid interface over several days.

Sources

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• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 6. creative-biostructure.com [creative-biostructure.com]
• 7. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. unifr.ch [unifr.ch]
• 9. pharmtech.com [pharmtech.com]
• 10. depts.washington.edu [depts.washington.edu]
• 11. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 12. Slow Evaporation Method [people.chem.umass.edu]
• 13. Slow cooling and temperature-controlled protein crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Crystallization process: how does crystallization work | Mirai Intex [mirai-intex.com]
• 15. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 16. chemistryviews.org [chemistryviews.org]
• 17. hamptonresearch.com [hamptonresearch.com]

Application Notes: The Emerging Role of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine in Advanced Material Synthesis

Introduction

Pyrazole derivatives are a cornerstone in synthetic chemistry, renowned for their wide-ranging applications in pharmaceuticals, agrochemicals, and coordination chemistry.[1][2][3] Their unique electronic properties, structural versatility, and ability to act as ligands for various metal ions make them prime candidates for the development of novel functional materials.[4][5][6] This application note explores the potential of a specific functionalized pyrazole, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine , as a strategic building block in material science. While traditionally utilized as a precursor in the synthesis of kinase inhibitors for pharmaceutical applications, its inherent structural and electronic features—a reactive amine group, a customizable bromophenyl moiety, and a stable pyrazole core—present significant opportunities for the design of next-generation materials for optoelectronics and sensor technology.

This document serves as a technical guide for researchers and scientists, providing a theoretical framework and practical protocols for leveraging this compound in the synthesis of novel organic electronic materials. We will focus on a hypothetical, yet scientifically grounded, application: the development of a pyrazole-based coordination polymer for potential use in chemosensors or organic light-emitting diodes (OLEDs).

Compound Profile: 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Property	Value
CAS Number	149246-81-1[7]
Molecular Formula	C₉H₈BrN₃[7]
Molecular Weight	238.08 g/mol [7]
Structure	A pyrazole ring substituted with a methyl group at the N1 position, an amine group at the C5 position, and a 3-bromophenyl group at the C3 position.
Key Functional Groups	1. Primary Amine (-NH₂): A versatile nucleophilic site for derivatization, polymerization, or coordination. 2. Bromine (-Br): A reactive handle for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the extension of the π-conjugated system. 3. Pyrazole Core: A stable, aromatic heterocycle with two adjacent nitrogen atoms capable of coordinating with metal ions.

The strategic placement of these functional groups allows for orthogonal chemical modifications, making it a highly versatile synthon for creating complex molecular architectures.

Application I: Synthesis of a π-Conjugated Coordination Polymer for Optoelectronics

The unique combination of a chelating pyrazole-amine unit and a modifiable bromophenyl group makes 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine an ideal candidate for constructing π-conjugated coordination polymers. Such materials are of interest in the field of organic electronics, particularly for applications like OLEDs and chemical sensors, due to their tunable photophysical properties.[4][8]

The proposed workflow involves two main stages:

• Ligand Synthesis: Modification of the bromophenyl group via a Suzuki cross-coupling reaction to extend the π-conjugation.

• Polymerization: Coordination of the synthesized ligand with a suitable metal salt (e.g., Zinc(II) acetate) to form the polymer.

This approach allows for the systematic tuning of the material's electronic and optical properties by varying the substituent introduced in the first step.

Experimental Protocols

Protocol 1: Ligand Synthesis via Suzuki Cross-Coupling

This protocol details the synthesis of a new ligand, 1-methyl-3-(3'-(pyren-1-yl)-[1,1'-biphenyl]-3-yl)-1H-pyrazol-5-amine , by coupling the starting pyrazole with pyrene-1-boronic acid. Pyrene is chosen for its well-known fluorescent properties.

Materials:

• 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

• Pyrene-1-boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Deionized water

• Standard glassware for inert atmosphere synthesis (Schlenk line)

Procedure:

• In a 100 mL Schlenk flask, combine 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (1.0 mmol, 238 mg), pyrene-1-boronic acid (1.2 mmol, 295 mg), and potassium carbonate (3.0 mmol, 414 mg).

• Add Pd(OAc)₂ (0.02 mmol, 4.5 mg) and PPh₃ (0.08 mmol, 21 mg).

• Evacuate and backfill the flask with argon three times to ensure an inert atmosphere.

• Add a degassed solvent mixture of Toluene (20 mL), Ethanol (5 mL), and Water (5 mL).

• Heat the reaction mixture to 90°C and stir vigorously for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature. Add 30 mL of ethyl acetate and 30 mL of water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired ligand.

Causality and Insights: The choice of a palladium catalyst and a phosphine ligand is critical for an efficient Suzuki coupling. The base (K₂CO₃) is essential for the activation of the boronic acid. The biphasic solvent system helps to dissolve both the organic substrates and the inorganic base, facilitating the reaction.

Protocol 2: Synthesis of the Coordination Polymer

This protocol describes the formation of a Zinc(II)-based coordination polymer using the ligand synthesized in Protocol 1.

Materials:

• Synthesized pyrene-functionalized pyrazole ligand

• Zinc(II) acetate dihydrate (Zn(OAc)₂·2H₂O)

• N,N-Dimethylformamide (DMF)

• Methanol

Procedure:

• Dissolve the pyrene-functionalized ligand (0.5 mmol) in 15 mL of hot DMF in a 50 mL beaker.

• In a separate beaker, dissolve Zinc(II) acetate dihydrate (0.5 mmol, 110 mg) in 10 mL of hot Methanol.

• Slowly add the metal salt solution to the ligand solution while stirring.

• A precipitate should form immediately. Continue stirring the mixture at 80°C for 4 hours.

• Allow the mixture to cool to room temperature.

• Collect the solid product by vacuum filtration.

• Wash the precipitate thoroughly with fresh DMF and then with methanol to remove any unreacted starting materials.

• Dry the resulting polymer in a vacuum oven at 60°C for 12 hours.

Self-Validation: The formation of the polymer can be confirmed by its insolubility in common organic solvents. Characterization via Fourier-Transform Infrared (FTIR) spectroscopy should show a shift in the N-H and pyrazole N stretching frequencies upon coordination to the zinc center.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for the pyrazole-based coordination polymer.

Characterization and Expected Outcomes

The newly synthesized ligand and polymer should be characterized using a suite of analytical techniques to confirm their structure and evaluate their properties.

Technique	Ligand	Polymer	Expected Outcome
¹H & ¹³C NMR	Yes	No	Confirmation of the ligand's molecular structure. Polymer is typically too insoluble for high-resolution NMR.
FTIR	Yes	Yes	Identification of functional groups. Shifts in N-H and pyrazole N stretches in the polymer confirm coordination.
UV-Vis Spectroscopy	Yes	Yes	Determination of absorption properties. A red-shift in the polymer's absorption spectrum compared to the ligand would indicate extended conjugation.
Photoluminescence	Yes	Yes	Measurement of emission spectra and quantum yield. The polymer is expected to exhibit solid-state fluorescence, potentially useful for OLEDs.[8]
TGA	No	Yes	Assessment of thermal stability, a key parameter for device applications.

Conclusion

3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is a highly promising, yet underexplored, building block for material science. Its orthogonal functionalities provide a robust platform for creating complex, functional materials. The protocols outlined in this note demonstrate a viable synthetic route to novel coordination polymers with tunable photophysical properties. This approach opens avenues for developing new materials for a range of applications, from fluorescent sensors to active layers in optoelectronic devices. Further research can expand on this framework by exploring different aromatic boronic acids for the Suzuki coupling or by using other metal centers for coordination, thereby creating a library of materials with diverse and tailored functionalities.

References

• ResearchGate. (2025, August 7). Pyrazolyl-substituted polyconjugated molecules for optoelectronic applications | Request PDF.
• Tigreros, A., & Portilla, J. (2020, May 22).
• Divulga UAB. Characterization of new pyrazole ligands functionalized with amine chains.
• One-pot synthesis of 3-methyl-1-phenyl-1H-pyrazol-5-ol (7b) and furopyrazole 5c–f.
• ResearchGate. (2025, August 6). Synthesis of Pyrazole Derivatives and Their Evaluation as Photosynthetic Electron Transport Inhibitors | Request PDF.
• PMC - NIH. (2024, December 11).
• MDPI. (2023, September 5).
• ResearchGate. Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b)
• MDPI. Recent Advances in Synthesis and Properties of Pyrazoles.
• Semantic Scholar. (2008, December 4). PREPARATION OF 4-CYANO-3-METHYL-1-PHENYL-1H-PYRAZOLE- 5-(4-BROMOPHENYL)-NITRILE IMINE.
• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.
• Google Patents. Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.
• 3-(3-Bromophenyl)-1H-pyrazol-5-amine.
• Ascendex Scientific, LLC. 3-(3-bromophenyl)-1H-pyrazol-5-amine.
• (2024, January 1).
• PMC - PubMed Central.
• MDPI. (2023, August 4).
• ResearchGate.
• ResearchGate. (2025, August 7).
• MDPI. N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide.
• Sigma-Aldrich. 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine.

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• 8. researchgate.net [researchgate.net]

Synthetic Strategies for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine and Its Derivatives: An Application Note for Medicinal Chemistry

Introduction

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] Specifically, 3,5-disubstituted pyrazoles, such as derivatives of 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine, are key intermediates in the synthesis of targeted therapeutics, including kinase inhibitors.[3] The strategic placement of the 3-(3-bromophenyl) group offers a handle for further functionalization via cross-coupling reactions, while the 1-methyl-5-amino substitution pattern provides a crucial vector for interaction with biological targets. This application note provides a comprehensive guide to the synthetic routes for preparing 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine and its subsequent derivatization, offering field-proven insights and detailed protocols for researchers in drug discovery and development.

Core Synthetic Approach: A Two-Step Protocol

The most convergent and widely applicable strategy for the synthesis of 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine involves a two-step sequence: the preparation of a β-ketonitrile intermediate followed by a regioselective cyclization with methylhydrazine.[4] This approach is favored for its efficiency and the commercial availability of the starting materials.

Part 1: Synthesis of the β-Ketonitrile Precursor: 3-(3-Bromophenyl)-3-oxopropanenitrile

The key intermediate, 3-(3-bromophenyl)-3-oxopropanenitrile (also known as 3-bromobenzoylacetonitrile), is typically synthesized via a Claisen condensation reaction.[5] This reaction involves the condensation of an ester (ethyl 3-bromobenzoate) with a nitrile (acetonitrile) in the presence of a strong base. Alternatively, the reaction can be performed between 3-bromoacetophenone and a cyanoformate ester. For researchers preferring to bypass this synthetic step, 3-(3-bromophenyl)-3-oxopropanenitrile is commercially available from suppliers such as Sigma-Aldrich and ChemScene.[2][6]

Protocol 1: Synthesis of 3-(3-Bromophenyl)-3-oxopropanenitrile

This protocol is based on the general principles of the Claisen condensation for the synthesis of β-ketonitriles.[7]

Materials:

• Ethyl 3-bromobenzoate

• Acetonitrile (anhydrous)

• Sodium ethoxide (NaOEt) or Sodium hydride (NaH)

• Anhydrous toluene or tetrahydrofuran (THF)

• Hydrochloric acid (1 M)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (nitrogen or argon), add sodium ethoxide (1.1 equivalents) to anhydrous toluene.

• Cool the suspension to 0 °C in an ice bath.

• In the dropping funnel, prepare a solution of ethyl 3-bromobenzoate (1 equivalent) and anhydrous acetonitrile (1.2 equivalents) in anhydrous toluene.

• Add the solution from the dropping funnel to the cooled suspension of sodium ethoxide dropwise over 30 minutes, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, or until TLC analysis indicates the consumption of the starting ester.

• Cool the reaction mixture to room temperature and quench by the slow addition of 1 M hydrochloric acid until the mixture is acidic (pH ~5-6).

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 3-(3-bromophenyl)-3-oxopropanenitrile by column chromatography on silica gel or by recrystallization.

Reactant	Molar Ratio	Notes
Ethyl 3-bromobenzoate	1
Acetonitrile	1.2	Use anhydrous grade
Sodium ethoxide	1.1	Handle with care due to its moisture sensitivity

Part 2: Regioselective Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

The cornerstone of this synthesis is the cyclization of the β-ketonitrile with methylhydrazine. This reaction can theoretically yield two regioisomers: the desired 1,5-disubstituted pyrazole and the 1,3-disubstituted isomer. The regioselectivity of this condensation is influenced by several factors, including the steric and electronic nature of the substituents on the β-ketonitrile and the reaction conditions.[8] Research has shown that the use of fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE), as solvents can significantly enhance the regioselectivity in favor of the 1,5-disubstituted product. This is attributed to the ability of fluorinated alcohols to stabilize the transition state leading to the desired isomer through hydrogen bonding.

Mechanism of Cyclization: The reaction proceeds through the initial nucleophilic attack of one of the nitrogen atoms of methylhydrazine on the carbonyl carbon of the β-ketonitrile to form a hydrazone intermediate. Subsequent intramolecular cyclization occurs via the attack of the other nitrogen atom onto the nitrile carbon, followed by dehydration to yield the aromatic pyrazole ring. The regioselectivity is determined by which nitrogen of methylhydrazine initially attacks the carbonyl group. The more nucleophilic, less sterically hindered terminal nitrogen of methylhydrazine is generally favored to attack the carbonyl carbon, leading to the desired 1,5-disubstituted pyrazole.

Figure 1: General workflow for the synthesis of the target molecule.

Protocol 2: Regioselective Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Materials:

• 3-(3-Bromophenyl)-3-oxopropanenitrile

• Methylhydrazine

• 2,2,2-Trifluoroethanol (TFE) or Ethanol

• Acetic acid (catalytic amount)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 3-(3-bromophenyl)-3-oxopropanenitrile (1 equivalent) in 2,2,2-trifluoroethanol.

• Add a catalytic amount of acetic acid (e.g., 0.1 equivalents).

• Add methylhydrazine (1.1 equivalents) dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC. The reaction is typically complete within 3-6 hours.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Parameter	Condition	Rationale
Solvent	2,2,2-Trifluoroethanol (TFE)	Enhances regioselectivity towards the desired 1,5-isomer.
Catalyst	Acetic Acid	Facilitates the formation of the hydrazone intermediate.
Temperature	Reflux	Provides the necessary activation energy for cyclization.

Derivatization of the 5-Amino Group

The 5-amino group of 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine is a versatile handle for introducing a wide range of functional groups to explore structure-activity relationships (SAR).[9] The nucleophilicity of this primary amine allows for straightforward derivatization through acylation, sulfonylation, and alkylation reactions.

Figure 2: Derivatization pathways of the 5-amino group.

Protocol 3: Acylation of the 5-Amino Group

Materials:

• 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

• Acyl chloride or acid anhydride (1.1 equivalents)

• Triethylamine (TEA) or Pyridine (1.2 equivalents)

• Anhydrous dichloromethane (DCM) or THF

• Saturated sodium bicarbonate solution

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine (1 equivalent) in anhydrous DCM.

• Add triethylamine (1.2 equivalents).

• Cool the solution to 0 °C.

• Add the acyl chloride or acid anhydride (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as monitored by TLC.

• Quench the reaction with water and transfer to a separatory funnel.

• Wash the organic layer with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting amide by column chromatography or recrystallization.

Protocol 4: Sulfonylation of the 5-Amino Group

Materials:

• 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

• Sulfonyl chloride (1.1 equivalents)

• Pyridine (as solvent and base)

• 1 M Hydrochloric acid

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine (1 equivalent) in pyridine at 0 °C.

• Add the sulfonyl chloride (1.1 equivalents) portion-wise.

• Stir the reaction at room temperature overnight.

• Pour the reaction mixture into ice-water and acidify with 1 M HCl.

• Extract the product with ethyl acetate (3 x 30 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the sulfonamide derivative by column chromatography.

Conclusion

This application note details robust and reproducible synthetic routes for the preparation of 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine and its subsequent derivatization. The two-step synthesis of the core scaffold is efficient and relies on well-established chemical transformations. The provided protocols for the derivatization of the 5-amino group offer researchers a solid foundation for the exploration of the chemical space around this valuable pharmacophore. The insights into controlling regioselectivity during the pyrazole ring formation are critical for ensuring the efficient and reliable synthesis of the desired target molecules for applications in drug discovery and medicinal chemistry.

References

• Aggarwal, N., & Kumar, R. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 179–197. [Link]

• Aggarwal, N., & Kumar, R. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. RSC Advances, 8(1), 1-21. [Link]

• Chen, Y., et al. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives. [Link]

• Gosselin, F., et al. (2006). Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett, 2006(19), 3267-3270. [Link]

• Heller, S. T., & Natarajan, S. R. (2006). 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis. Organic Letters, 8(13), 2675–2678.

• iChemical. (n.d.). 3-(3-Bromophenyl)-3-oxopropanenitrile. Retrieved from [Link]

• Kumar, V., & Kumar, A. (2014). The Importance of Pyrazole in Medicinal Chemistry. International Journal of Research and Development in Pharmacy and Life Sciences, 3(5), 1137-1146.
• Lv, W., et al. (2019). Design, synthesis and biological evaluation of novel pyrazole derivatives as potent kinase inhibitors. European Journal of Medicinal Chemistry, 180, 431-446.

• PubChem. (n.d.). 5-Amino-3-methyl-1-phenylpyrazole. Retrieved from [Link]

• Quora. (2014). What is a mechanism of Claisen condensation of ethyl acetate to form ethyl acetoacetate? Retrieved from [Link]

• Ragno, R., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5928. [Link]

• Willson Research Group. (2019). The Claisen Condensation. Retrieved from [Link]

• de la Torre, M. C., et al. (2004). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Analogues of Tebufenpyrad. Journal of Organic Chemistry, 69(22), 7545-7549. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and questions that arise during this specific synthetic procedure. We provide in-depth troubleshooting advice, frequently asked questions, detailed protocols, and mechanistic insights to help you improve your yield and product purity.

Frequently Asked Questions (FAQs)

This section addresses general inquiries about the synthesis, providing a foundational understanding of the process.

Q1: What is the primary synthetic route for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine?

The most versatile and widely adopted method for synthesizing 5-aminopyrazoles is the condensation of a β-ketonitrile with a hydrazine derivative.[1][2] For this specific target molecule, the reaction involves the cyclocondensation of 3-(3-bromophenyl)-3-oxopropanenitrile with methylhydrazine . The reaction proceeds through a hydrazone intermediate which then undergoes intramolecular cyclization to form the stable, aromatic pyrazole ring.[1] An alternative, though often more complex, route involves synthesizing the N-unsubstituted pyrazole, 3-(3-bromophenyl)-1H-pyrazol-5-amine[3], followed by a regioselective N-methylation step.

Q2: How is the key starting material, 3-(3-bromophenyl)-3-oxopropanenitrile, obtained?

3-(3-Bromophenyl)-3-oxopropanenitrile (CAS No. 70591-86-5) is a commercially available reagent.[4][5][6] For researchers preferring to synthesize it in-house, a standard method is the Claisen condensation between an appropriate 3-bromobenzoyl precursor (like 3-bromoacetophenone) and a cyanoformate ester.

Q3: What are the critical safety precautions for this synthesis?

Hydrazine derivatives, including methylhydrazine, are toxic and should be handled with extreme care in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses. β-Ketonitriles can be irritants. Always consult the Safety Data Sheet (SDS) for all reagents before beginning any experimental work.

Q4: Which analytical techniques are recommended for product characterization?

The structure and purity of the final product should be confirmed using a combination of spectroscopic methods:

• Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR are essential for confirming the structural framework, the substitution pattern on the phenyl ring, and the position of the methyl group.[7]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared Spectroscopy (IR): To identify key functional groups, such as the N-H stretches of the amine group and C=N bonds within the pyrazole ring.[8]

• Thin Layer Chromatography (TLC): For monitoring reaction progress and assessing the purity of the final product.[9]

Q5: Can this reaction be performed using "green" or non-conventional methods?

Yes, many heterocyclic syntheses can be optimized using non-conventional energy sources.[10] Microwave-assisted synthesis, for instance, often leads to significantly reduced reaction times, improved yields, and cleaner reaction profiles compared to conventional heating.[10] Sonication is another technique that can be explored to enhance reaction rates.[9]

Troubleshooting Guide: Improving Yield and Purity

This section provides solutions to specific problems you may encounter during the synthesis.

Problem 1: Consistently Low Product Yield

Q: My reaction yield is much lower than expected. What are the potential causes and how can I improve it?

A: Low yields in heterocyclic synthesis can arise from multiple factors. A systematic troubleshooting approach is the most effective way to identify and resolve the issue.[11][12]

Potential Causes & Recommended Solutions

Potential Cause	Diagnostic Check	Recommended Solution
Impure Starting Materials	Verify the purity of 3-(3-bromophenyl)-3-oxopropanenitrile and methylhydrazine via NMR or other appropriate analytical methods. Methylhydrazine can degrade over time.	Use reagents of high purity. If necessary, purify the β-ketonitrile by recrystallization. Use freshly opened or distilled methylhydrazine.
Suboptimal Reaction Conditions	Review your reaction temperature, time, and solvent. The reaction may be incomplete or side reactions may be occurring.	Perform small-scale trial reactions to optimize conditions.[11] Common solvents include ethanol or acetic acid. A catalytic amount of acid often facilitates the reaction.[13] Monitor the reaction by TLC to determine the optimal reaction time.
Inefficient Workup/Purification	Significant product loss may occur during aqueous extraction, filtration, or chromatography. The product may have some solubility in the aqueous phase.	Ensure complete extraction by using an adequate volume of organic solvent and performing multiple extractions. When filtering, wash the solid product thoroughly with a minimal amount of cold solvent. Optimize your chromatography conditions (eluent system, silica gel loading).
Product Decomposition	The desired product might be unstable under the reaction or workup conditions.	Monitor the reaction for the appearance of degradation products by TLC or LC-MS. If decomposition is observed, consider running the reaction at a lower temperature or for a shorter duration. Ensure the workup is performed promptly after the reaction is complete.[12]

Problem 2: Formation of Regioisomers

Q: I'm observing a mixture of isomers in my final product. How can I improve the regioselectivity for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine?

A: Regioisomer formation is a classic challenge when using a non-symmetrical hydrazine with a non-symmetrical 1,3-dicarbonyl equivalent. The goal is to favor the N-methylation at the position adjacent to the carbon derived from the nitrile group.

Approach 1: Optimizing the Direct Cyclocondensation

The mechanism involves the initial formation of a hydrazone. The more nucleophilic nitrogen of methylhydrazine attacks one of the electrophilic carbons (carbonyl or nitrile). The attack on the carbonyl carbon is generally favored, leading to an intermediate that cyclizes to the desired 5-aminopyrazole.[1]

• Solvent Effects: The choice of solvent can influence regioselectivity. While ethanol is common, exploring more specialized solvents may be beneficial. For the related synthesis of pyrazoles from 1,3-diketones, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) have been shown to dramatically improve regioselectivity.

• Catalyst: The reaction is often catalyzed by a small amount of acid. The type and amount of acid can influence the reaction pathway.

Approach 2: Two-Step Synthesis via N-Methylation

This strategy provides a more controlled, albeit longer, path to the desired product.

• Synthesize the N-H Pyrazole: React 3-(3-bromophenyl)-3-oxopropanenitrile with hydrazine hydrate to form 3-(3-bromophenyl)-1H-pyrazol-5-amine.

• Perform Selective N1-Methylation: Methylating the resulting pyrazole is challenging due to the two reactive nitrogen atoms.[14] Standard methylating agents like methyl iodide often give poor selectivity. However, recent advances offer highly selective methods. The use of sterically bulky α-halomethylsilanes as "masked" methylating reagents can achieve excellent N1-selectivity (often >99:1).[14][15][16][17] This state-of-the-art method involves alkylation with a reagent like (chloromethyl)triisopropoxysilane, followed by protodesilylation with a fluoride source to reveal the methyl group.[15]

Problem 3: Difficulty with Product Purification

Q: My final product is contaminated with byproducts, and purification by column chromatography is difficult. What are my options?

A: Common impurities include the unreacted β-ketonitrile, the undesired regioisomer, and potential side products.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system is an effective method for removing impurities. Experiment with different solvents (e.g., ethanol, ethyl acetate/hexanes, isopropanol) to find optimal conditions.

• Acid-Base Extraction/Salt Formation: Since the product is an amine, it can be protonated to form a salt. Dissolve the crude product in an organic solvent (like ethyl acetate) and wash with a dilute aqueous acid (e.g., 1M HCl). The desired amine will move to the aqueous phase as its hydrochloride salt, leaving non-basic impurities in the organic layer. The aqueous layer can then be basified (e.g., with NaHCO₃ or NaOH) and the pure amine re-extracted into an organic solvent.[18]

• Crystallization as a Salt: Alternatively, the hydrochloride salt can be directly crystallized from the solution, which often yields a highly pure, crystalline solid. The salt can then be neutralized as needed.[18]

Visualized Workflows and Mechanisms

Visual aids can clarify complex processes. Below are diagrams illustrating the reaction mechanism and a troubleshooting workflow.

Reaction Mechanism

Caption: Decision tree for troubleshooting low reaction yields.

Experimental Protocols

Protocol 1: Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

This protocol is a representative procedure and may require optimization for your specific laboratory conditions.

Materials:

• 3-(3-Bromophenyl)-3-oxopropanenitrile (1.0 eq)

• Methylhydrazine (1.2 eq)

• Ethanol (or Acetic Acid)

• Stir bar, round-bottom flask, condenser

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve 3-(3-bromophenyl)-3-oxopropanenitrile (1.0 eq) in ethanol (approx. 5-10 mL per gram of starting material).

• Reagent Addition: Add methylhydrazine (1.2 eq) to the solution. If desired, a catalytic amount of glacial acetic acid (2-3 drops) can be added. [13]3. Heating: Heat the reaction mixture to reflux (approx. 80°C for ethanol) and stir.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 30% ethyl acetate/70% hexanes mobile phase) until the starting β-ketonitrile spot is consumed. This may take several hours.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Reduce the solvent volume under reduced pressure.

  • Pour the residue into cold water, which may cause the product to precipitate.

  • If an oil forms, extract the aqueous mixture with an organic solvent such as ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude material by flash column chromatography on silica gel or by recrystallization from a suitable solvent to afford the pure 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine.

References

• Yang, J. A., & Dalton, D. M. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry, 89(6), 4221–4224. [Link]

• Abdel-Aziz, A. A.-M., Abuo-Rahma, G. E.-D. A., & Hassan, A. A. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 1638–1669. [Link]

• ACS Publications. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry. [Link]

• Fustero, S., et al. (2005). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Journal of Fluorine Chemistry, 126(9-10), 1230-1238. [Link]

• R Discovery. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. [Link]

• University of Rochester Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

• PubMed. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry. [Link]

• Royal Society of Chemistry. (2025). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. RSC Advances. [Link]

• Gomaa, A. M., & Ali, M. M. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(12), 2844. [Link]

• ResearchGate. (2024). Synthesis of pyrazole derivatives 273 by using β‐keto ester, hydrazine,... [Link]

• Elmaati, T. M. A. (2007). Recent developments in aminopyrazole chemistry. Arkat USA. [Link]

• National Institutes of Health. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PMC. [Link]

• PubMed. (2024). 3D-QSAR model-oriented optimization of Pyrazole β-Ketonitrile derivatives with diphenyl ether moiety as novel potent succinate dehydrogenase inhibitors. [Link]

• Scribd. (n.d.). Synthesis and Characterization of Some Pyrazole Based Heterocyclic Compounds. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Paper Publications. (n.d.). Synthesis, Characterization and Biological Evaluation of Substituted Pyrazoline Derivatives. [Link]

• DergiPark. (n.d.). Synthesis and structural characterization of novel pyrazoline derivatives. [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and Characterization of Pyrazoline Derivatives under Three Different Catalytic Conditions. [Link]

• MDPI. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. [Link]

• Slideshare. (n.d.). Synthesis of Pyrazole. [Link]

• Beilstein Archives. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. [Link]

• PubChemLite. (n.d.). 3-(3-bromophenyl)-3-oxopropanenitrile (C9H6BrNO). [Link]

• CUTM Courseware. (n.d.). Pyrazole. [Link]

• iChemical. (n.d.). 3-(3-Bromophenyl)-3-oxopropanenitrile, CAS No. 70591-86-5. [Link]

• Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

• PubChem. (n.d.). 3-(3-Bromophenyl)-3-oxopropanenitrile. [Link]

• ResearchGate. (n.d.). Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a. [Link]

• Semantic Scholar. (2008). PREPARATION OF 4-CYANO-3-METHYL-1-PHENYL-1H-PYRAZOLE- 5-(4-BROMOPHENYL)-NITRILE IMINE. [Link]

• Sivaraja, N., et al. (2025). Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives. RSC Advances, 15, 35509-35531. [Link]

• Ascendex Scientific, LLC. (n.d.). 3-(3-bromophenyl)-1H-pyrazol-5-amine. [Link]

• Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.

• MDPI. (n.d.). Modern Strategies for Heterocycle Synthesis. [Link]

• Google Patents. (n.d.). Method for purifying pyrazoles.

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Technical Support Center: Overcoming Solubility Challenges with 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Welcome to the dedicated technical support guide for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the common yet critical challenge of its limited solubility in aqueous solutions. The inherent structural characteristics of this molecule—a substituted pyrazole amine—suggest poor aqueous solubility, a frequent hurdle in experimental and developmental workflows.

This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and resolve solubility issues, ensuring reproducible and accurate results in your critical research.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common initial queries regarding the handling and solubilization of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Q1: I'm struggling to dissolve 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine in my aqueous buffer. What is the first step I should take?

A1: The first and most critical step is to assess the impact of pH on the compound's solubility. The presence of a primary amine on the pyrazole ring provides a handle for pH-mediated solubilization. Amines are basic and can be protonated in acidic conditions to form a more soluble cationic salt.

Q2: I've tried lowering the pH, but I'm still not reaching my target concentration. What's my next option?

A2: If pH adjustment alone is insufficient, the next logical step is to introduce a water-miscible organic co-solvent.[3][4][5][6] Co-solvents work by reducing the polarity of the aqueous medium, which can better accommodate the hydrophobic regions of your molecule, such as the bromophenyl group.

Commonly used co-solvents in pharmaceutical development include:

• Ethanol

• Propylene glycol (PG)

• Polyethylene glycol 400 (PEG 400)

• Glycerine

It's often a combination of pH adjustment and the use of a co-solvent that yields the best results.[]

Q3: Are there more advanced techniques if co-solvents and pH adjustments are not effective enough?

A3: Yes, for particularly challenging cases, several advanced methods can be employed. These generally involve the use of excipients that actively enhance solubility through molecular interactions:

• Surfactants: These molecules form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility in water.[7][8][9][10][11]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic parts of the molecule from the aqueous environment.[12][13][14][15][16]

The selection of these advanced techniques depends on the specific requirements of your experiment, including concentration needs and downstream application compatibility.

Part 2: Troubleshooting Guides & Protocols

This section provides detailed, step-by-step protocols for systematically enhancing the solubility of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Guide 1: Systematic pH and Co-Solvent Screening

This is the foundational approach to optimizing solubility. It is a systematic process to identify the ideal pH and co-solvent concentration.

Protocol:

• Prepare a series of buffers: Prepare small volumes (e.g., 10 mL) of buffers with a range of pH values (e.g., pH 2, 4, 6, 7.4).

• Initial Solubility Assessment (pH only):

  • Add a pre-weighed amount of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine to a known volume of each buffer to create a slurry.

  • Stir or agitate at a constant temperature for a set period (e.g., 24 hours) to ensure equilibrium is reached.

  • Filter the samples to remove undissolved solid.

  • Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV).

• Co-solvent Screening (at optimal pH):

  • Based on the results from step 2, select the pH at which the highest solubility was observed.

  • Prepare a series of solutions with varying concentrations of a chosen co-solvent (e.g., 0%, 5%, 10%, 20% v/v of Ethanol or PEG 400) in the optimal pH buffer.

  • Repeat the solubility assessment as described in step 2 for each co-solvent concentration.

• Data Analysis: Plot the solubility of the compound as a function of pH and co-solvent concentration to determine the optimal formulation.

Causality: By systematically varying both pH and co-solvent concentration, you can identify a synergistic effect where the protonation of the amine group and the reduction in solvent polarity combine to maximize solubility.

Guide 2: Utilizing Surfactants for Enhanced Solubilization

Surfactants are effective at solubilizing hydrophobic compounds by forming micelles.[7][8][9][10][11] This guide will help you select and test appropriate surfactants.

Protocol:

• Select Surfactants: Choose a few non-ionic surfactants, which are generally less harsh on biological systems. Common choices include:

  • Polysorbate 80 (Tween® 80)

  • Polysorbate 20 (Tween® 20)

  • Polyoxyl 35 castor oil (Cremophor® EL)

• Prepare Surfactant Stock Solutions: Prepare stock solutions of each surfactant (e.g., 10% w/v) in your chosen aqueous buffer (use the optimal pH from Guide 1 if known).

• Determine Optimal Surfactant Concentration:

  • Create a series of dilutions from the stock solution to achieve a range of final surfactant concentrations (e.g., 0.1%, 0.5%, 1%, 2% w/v).

  • For each concentration, add an excess of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

  • Equilibrate, filter, and analyze the dissolved concentration as previously described.

• Evaluate for Micelle Formation: The solubility will often show a significant increase above the surfactant's critical micelle concentration (CMC). Plotting solubility versus surfactant concentration can reveal this transition point.

Data Summary Table: Surfactant Screening

Surfactant Type	Concentration (% w/v)	Achieved Solubility (µg/mL)	Observations
Polysorbate 80	0.1
0.5
1.0
2.0
Polysorbate 20	0.1
0.5
1.0
2.0

Guide 3: Employing Cyclodextrins for Inclusion Complexation

Cyclodextrins are powerful tools for increasing the solubility of poorly soluble drugs by forming host-guest inclusion complexes.[12][13][14][15][16]

Protocol:

• Select Cyclodextrins: The most commonly used cyclodextrins in pharmaceutical formulations are:

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Sulfobutylether-β-cyclodextrin (SBE-β-CD) These derivatives have improved aqueous solubility over native β-cyclodextrin.

• Phase Solubility Study:

  • Prepare a series of aqueous solutions with increasing concentrations of the selected cyclodextrin (e.g., 0 to 50 mM).

  • Add an excess amount of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine to each solution.

  • Shake the suspensions at a constant temperature until equilibrium is reached (typically 24-72 hours).

  • Filter the suspensions and analyze the concentration of the dissolved compound in the filtrate.

• Data Analysis:

  • Plot the concentration of the dissolved compound (guest) against the concentration of the cyclodextrin (host).

  • A linear relationship (AL-type diagram) indicates the formation of a soluble 1:1 complex, which is the most common scenario.

Causality: The hydrophobic bromophenyl moiety of your compound can fit into the non-polar cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin ensures the entire complex remains dissolved in the aqueous solution.

Part 3: Visualizations and Logical Workflows

To further clarify the decision-making process and the underlying mechanisms, the following diagrams are provided.

Caption: A logical workflow for troubleshooting solubility issues.

Caption: The effect of pH on the ionization and solubility of an amine.

Caption: Mechanism of cyclodextrin-based solubility enhancement.

References

• Popescu, A., Daletos, G., & Proksch, P. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Molecules. [Link]

• Morton, D. (2015). Solubility Concerns: API and Excipient Solutions. American Pharmaceutical Review. [Link]

• Pharma, A. (n.d.). API Solubility Enhancement Advanced Strategies for Pharmaceutical Development. Aizant Pharma. [Link]

• ScienceDirect. (2025). Solubilization by surfactants: Significance and symbolism. ScienceDirect. [Link]

• Jwalapuram, R., Ahad, H. A., Haranath, C., Thadipatri, R., Varshitha, C. V. H., & Kumar, Y. B. (2020). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. ResearchGate. [Link]

• Todkar, S., Kothawale, G., & Kazi, F. (2024). cyclodextrin in novel formulations and solubility enhancement techniques: a review. ResearchGate. [Link]

• LinkedIn. (n.d.). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. LinkedIn. [Link]

• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Kovvasu, S. P., Kunamaneni, P., & Kunderu, R. S. (n.d.). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. [Link]

• Wati, L., & Sari, R. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands. [Link]

• Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research. [Link]

• Godge, G. R., Hiremath, S., Sonawale, B., & Shirsath, R. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

• Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma. [Link]

• Al-kassimy, M. A., Don, G., Al-Taani, B., & Al-Akayleh, F. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics. [Link]

• Singh, S., & Rawat, A. (2021). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Farhadi, A., & Savji, N. (2022). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Scientific Reports. [Link]

• IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Shandong IRO Chelating Chemical Co., Ltd.. [Link]

• ResearchGate. (2022). Solubilization by cosolvents. Establishing useful constants for the log-linear model. ResearchGate. [Link]

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Technical Support Center: Purification of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Welcome to the technical support center for the purification of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. This guide is designed for researchers, chemists, and drug development professionals, providing in-depth answers to frequently asked questions, robust troubleshooting advice for common experimental issues, and validated protocols to streamline your purification workflow.

As a heterocyclic aromatic amine, this compound presents unique purification challenges primarily due to the basicity of the amine group, which can lead to problematic interactions with standard purification media. This guide explains the causality behind these challenges and offers field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine?

The main difficulty arises from its chemical structure. As a polar aromatic amine, the basic amine group interacts strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel.[1][2] This acid-base interaction can cause several issues:

• Irreversible Adsorption: The compound can bind so strongly to the silica that it cannot be eluted, resulting in low recovery.[1]

• Peak Tailing: In column chromatography, the strong interaction leads to asymmetrical peaks where the latter half is drawn out, making it difficult to separate from closely eluting impurities.[1][3]

• Potential for Isomeric Impurities: Depending on the synthetic route, regioisomers can be formed. These isomers often have very similar polarities, making their separation by standard chromatography challenging.[4][5]

Q2: What are the most likely impurities I will encounter?

Impurities can originate from several sources:

• Unreacted Starting Materials: Depending on the synthesis, precursors may remain in the crude product.

• Reaction Byproducts: Incomplete reactions or side reactions can generate structurally similar compounds, including regioisomers.

• Reagents and Catalysts: Reagents used during the synthesis may carry through the workup.

• Degradation Products: The target compound may be unstable under certain reaction or workup conditions, leading to the formation of degradation impurities.[6]

Q3: Which purification technique should I try first?

For general-purpose purification of a crude reaction mixture, flash column chromatography is typically the most effective starting point. However, due to the amine functionality, modifications to standard silica gel protocols are essential for success. For final polishing to obtain high-purity material, recrystallization is an excellent choice if a suitable solvent system can be identified.

Purification Strategy Workflow

The choice of purification technique depends on the initial purity of your crude material, the scale of your experiment, and the desired final purity. The following workflow provides a general decision-making framework.

Caption: Decision workflow for selecting a purification technique.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Column Chromatography Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Severe peak tailing or streaking on TLC/column.	Strong acid-base interaction between the basic amine and acidic silanol groups on the silica surface.[1][2]	1. Modify the Mobile Phase: Add a small amount of a competing base, such as 0.5-1% triethylamine (Et₃N) or ammonia in methanol, to your eluent system (e.g., Hexane/Ethyl Acetate or DCM/Methanol).[2][7] This neutralizes the active sites on the silica.
Compound is irreversibly stuck on the column.	1. Eluent is not polar enough. 2. Extremely strong interaction with the silica stationary phase.[1]	1. Increase Eluent Polarity: Use a steeper gradient with a more polar solvent like methanol. 2. Change Stationary Phase: Switch to a less acidic or basic stationary phase, such as basic alumina or amine-functionalized silica gel.[2][7]
Poor separation of two or more compounds (co-elution).	The impurities are likely regioisomers or other byproducts with very similar polarity to the desired product.[4][5]	1. Optimize TLC: Systematically screen different solvent systems (e.g., toluene/acetone, DCM/ether) to maximize the ΔRf on the TLC plate. 2. Use a Shallow Gradient: A slower, shallower gradient during elution can improve resolution.[4] 3. High-Resolution Techniques: If flash chromatography fails, use High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18 for reverse-phase).[4][8]

Recrystallization Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Cannot find a suitable single solvent.	The compound has either very high or very low solubility in most common solvents.	Use a Binary Solvent System: Dissolve the compound in a minimum amount of a hot "good" solvent (e.g., ethanol, methanol) where it is highly soluble. Then, add a "poor" solvent (e.g., water, hexane) dropwise until the solution becomes cloudy (the saturation point). Reheat slightly to clarify and then allow to cool slowly.[3]
Product "oils out" instead of crystallizing.	1. The solution is supersaturated. 2. The melting point of the compound is lower than the boiling point of the solvent. 3. Impurities are inhibiting crystal formation.	1. Reduce Saturation: Add a small amount of the "good" solvent to the oiled-out mixture and reheat to dissolve. 2. Scratch & Seed: Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites. If available, add a seed crystal of the pure compound. 3. Slower Cooling: Allow the solution to cool more slowly to room temperature before placing it in an ice bath.
Very low recovery of purified material.	1. Too much solvent was used. 2. The compound has significant solubility in the solvent even at low temperatures. 3. Premature crystallization during a hot filtration step.	1. Minimize Solvent: Use the absolute minimum volume of hot solvent required to fully dissolve the compound. 2. Maximize Precipitation: Ensure the solution is thoroughly cooled in an ice bath before filtering the crystals. 3. Prevent Premature Crashing: If performing a hot filtration, pre-heat the funnel and receiving flask to prevent the product from crystallizing on the filter paper.

Detailed Experimental Protocols

Protocol 1: Modified Flash Column Chromatography

This protocol is designed to counteract the acidic nature of silica gel when purifying basic amines.

1. TLC Analysis and Solvent System Selection:

• Prepare several TLC chambers with different solvent systems (e.g., 7:3 Hexane:Ethyl Acetate, 95:5 Dichloromethane:Methanol).

• To each system, add 1% triethylamine (Et₃N) .

• Spot your crude material on the TLC plates and develop them.

• Identify the solvent system that provides a retention factor (Rf) for the desired product of approximately 0.25-0.35 and gives the best separation from impurities.

2. Column Preparation:

• Select an appropriately sized column for your sample amount (typically a 50-100:1 ratio of silica to crude material by weight).

• Prepare a slurry of silica gel in the initial, least polar eluent (containing 1% Et₃N).

• Pack the column with the slurry, ensuring no air bubbles are trapped.

3. Sample Loading (Dry Loading Recommended):

• Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM or methanol).

• Add a small amount of silica gel (approx. 2-3 times the weight of your crude material) to the solution.

• Evaporate the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder.

• Carefully add this powder to the top of the packed column.

4. Elution and Fractionation:

• Begin eluting with your chosen solvent system.

• If a gradient elution is needed, slowly and systematically increase the proportion of the more polar solvent.

• Collect fractions and monitor them by TLC to identify which ones contain the pure product.

5. Post-Processing:

• Combine the pure fractions.

• Remove the solvent under reduced pressure using a rotary evaporator. The added triethylamine is volatile and should be removed during this process.

Protocol 2: Acid-Base Extraction

This method is useful for removing neutral or acidic impurities from your basic target compound. Ensure your compound is stable to acidic conditions before proceeding.

1. Dissolution:

• Dissolve the crude material in an organic solvent immiscible with water, such as ethyl acetate or dichloromethane.

2. Acidic Wash:

• Transfer the solution to a separatory funnel.

• Extract the organic layer with 1M hydrochloric acid (HCl). The basic amine will be protonated to form a water-soluble salt (R-NH₃⁺Cl⁻) and will move into the aqueous layer.[9]

• Repeat the extraction 2-3 times to ensure all the amine has been transferred.

• Keep the aqueous layers and discard the organic layer (which contains neutral/acidic impurities).

3. Basification and Re-extraction:

• Combine the acidic aqueous layers in the separatory funnel.

• Cool the funnel in an ice bath.

• Slowly add a base, such as 1M sodium hydroxide (NaOH) or a saturated sodium bicarbonate solution, until the solution is basic (pH > 9). This will deprotonate the amine salt, regenerating the free amine which will precipitate or form an oil.

• Extract the now basic aqueous layer with fresh ethyl acetate or dichloromethane (3 times). The purified amine will now move back into the organic layer.

4. Final Workup:

• Combine the organic layers from the previous step.

• Wash with brine (saturated NaCl solution) to remove excess water.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the solvent under reduced pressure to yield the purified product.

Caption: Workflow for purification via acid-base extraction.

References

• BenchChem. (2025).
• JETIR. (2020).
• BenchChem. (2025).
• Various Authors. (2017). What solvent should I use to recrystallize pyrazoline?
• Biotage. (2023). Is there an easy way to purify organic amines?
• Abdel-Megied, A. M., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis.
• BenchChem. (2025).
• Biotage. (2023).
• SIELC Technologies. Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column.
• BenchChem. (2025).
• BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds.
• University of Rochester, Department of Chemistry. Workup: Amines.

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• 7. biotage.com [biotage.com]
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• 9. Workup [chem.rochester.edu]

Technical Support Center: Stabilizing 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Introduction: Understanding the Stability Challenges

Welcome to the technical support guide for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. This pyrazole derivative is a valuable building block in pharmaceutical and agrochemical research, prized for its role as a key intermediate in the synthesis of bioactive molecules, including kinase inhibitors.[1][2] However, the core structure, containing an aromatic amine on a pyrazole scaffold, presents inherent stability challenges.[3] The primary amine group is susceptible to oxidation, which can lead to color changes, impurity formation, and ultimately, compromised experimental outcomes.[4][5]

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to understand, mitigate, and troubleshoot stability issues associated with this compound. By implementing the best practices outlined here, you can ensure the long-term integrity of your material, leading to more reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: My solid sample of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine has turned from off-white to brown. What is happening?

A: This is a classic sign of oxidative degradation. The 5-amino group on the pyrazole ring is an electron-rich aromatic amine, making it susceptible to oxidation when exposed to atmospheric oxygen.[5] This process is often accelerated by exposure to light, heat, or the presence of trace metal impurities.[6] The resulting oxidized species are typically colored, leading to the observed change from a white or pale powder to yellow, brown, or even dark purple over time.

Q2: What are the ideal conditions for the long-term storage of this compound?

A: To minimize degradation, the compound must be rigorously protected from oxygen, moisture, and light.[6][7] The ideal storage conditions are summarized in the table below.

Parameter	Recommended Condition	Rationale
Temperature	-20°C (Freezer)	Slows the rate of all chemical degradation pathways.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the sensitive amine group.[8]
Light	Amber Glass Vial / Darkness	Prevents photo-oxidation, a common degradation route for aromatic compounds.[6]
Container	Tightly Sealed Glass Vial	Glass is inert. A tight seal (e.g., Sure/Seal™ or equivalent) prevents ingress of air and moisture.[6][9]

Q3: How can I quickly check the purity of my stored material before using it in a reaction?

A: For a rapid qualitative check, Thin-Layer Chromatography (TLC) is an excellent method. Spot a small, freshly prepared solution of your compound on a TLC plate alongside a spot from a known pure or freshly opened reference sample. If you observe new spots (especially colored ones at the baseline or with different Rf values), it indicates the presence of degradation products. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method.[10]

Q4: Can I store the compound as a solution in a solvent like DMSO?

A: Storing solutions is generally not recommended for long-term stability. While convenient, many common laboratory solvents can contain dissolved oxygen or trace impurities that can accelerate degradation. If you must store a solution, use freshly distilled or anhydrous, de-gassed solvent, store it under an inert atmosphere at -20°C, and use it within a short timeframe. Always perform a purity check before use.

Troubleshooting Guide: Degradation & Purity Issues

This section addresses specific issues that may arise during the handling and use of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, providing a logical workflow to diagnose and solve the problem.

Issue 1: Inconsistent or Poor Results in a Synthetic Reaction

You've used the compound as a starting material, but the reaction yield is low, or you observe multiple unexpected side products.

Troubleshooting Workflow

Caption: Simplified oxidative degradation pathway.

References

• 3-(3-Bromophenyl)-1H-pyrazol-5-amine Properties.Google AI Grounding API.

• Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry.[Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI.[Link]

• Analysis of aminopyrazole, a basic genotoxic impurity using mixed mode... ResearchGate.[Link]

• Bacterial degradation of monocyclic aromatic amines. PubMed Central (PMC) - NIH.[Link]

• Bacterial degradation of monocyclic aromatic amines. ResearchGate.[Link]

• Development of forced degradation and stability indicating studies of drugs—A review. NIH.[Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PubMed Central (PMC) - NIH.[Link]

• Tips and Tricks for the Lab: Air-Sensitive Techniques (1). ChemistryViews.[Link]

• Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. ResearchGate.[Link]

• Current status of pyrazole and its biological activities. PubMed Central (PMC) - NIH.[Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh.[Link]

• 1-(3-chlorophenyl)-3-methyl-1H-pyrazol-5-amine | C10H10ClN3. PubChem.[Link]

• Recent developments in aminopyrazole chemistry. arkat usa.[Link]

• Metabolic Pathways for Degradation of Aromatic Hydrocarbons by Bacteria. SpringerLink.[Link]

• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. HAL Open Science.[Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI.[Link]

• Journal of Chemical Education. ACS Publications.[Link]

• Aromatic Amine Cleavage. Area.[Link]

• Biotransformation of nitro aromatic amines in artificial alkaline habitat by pseudomonas DL17. PubMed Central (PMC) - NIH.[Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI.[Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International.[Link]

• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. ResearchGate.[Link]

• Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.

• Storage of air and temperature sensitive reagents. Chemistry Stack Exchange.[Link]

• Synthesis of 5′-Chlorospiro(benzo[d]d[6][11]ioxole-2,4′-t[4][12][11]hiadiazin). MDPI.[Link]

• 5-Amino-3-methyl-1-phenylpyrazole | C10H11N3. PubChem.[Link]

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• 3. mdpi.com [mdpi.com]
• 4. Bacterial degradation of monocyclic aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
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troubleshooting unexpected side reactions in pyrazole synthesis

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a specialized resource for . As a Senior Application Scientist, my goal is to move beyond simple procedural lists, offering a deeper understanding of the causality behind these challenges and providing robust, field-proven solutions.

Technical Support Center: Pyrazole Synthesis

This guide is structured into two main sections:

• A Troubleshooting Guide: Organized in a question-and-answer format to address specific, complex problems you may be observing in your reaction outcomes, such as poor regioselectivity or the appearance of unknown impurities.

• Frequently Asked Questions (FAQs): Covering broader, foundational questions about optimizing reaction conditions and starting materials.

Troubleshooting Guide

Issue 1: My reaction with an unsymmetrical 1,3-dicarbonyl is producing a mixture of regioisomers that are difficult to separate. How can I improve the regioselectivity?

Answer: This is the most common challenge in pyrazole synthesis, particularly in the classic Knorr synthesis.[1][2][3] The reaction of a non-symmetrical 1,3-dicarbonyl compound with a substituted hydrazine can proceed via two distinct pathways, leading to a mixture of pyrazole regioisomers.[2][4] The outcome is a delicate balance of steric hindrance, electronics, and reaction conditions.[5][6]

Underlying Cause: The initial nucleophilic attack of the substituted hydrazine can occur at either of the two non-equivalent carbonyl carbons of the 1,3-dicarbonyl. The relative rates of these two competing attacks, and the subsequent cyclization and dehydration steps, determine the final product ratio.

Caption: Fig 1. Competing pathways leading to pyrazole regioisomers.

Troubleshooting & Optimization Strategies:

• Solvent Choice (High Impact): Standard solvents like ethanol often yield nearly equimolar mixtures of regioisomers.[7] A significant breakthrough in controlling regioselectivity involves the use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP). These solvents can dramatically shift the equilibrium to favor one isomer, often almost exclusively.[4]

1,3-Dicarbonyl Compound	Hydrazine	Solvent	Isomer Ratio (A : B)	Reference
1,1,1-trifluoro-2,4-pentanedione	Methylhydrazine	Ethanol (EtOH)	1 : 1.1	[8]
1,1,1-trifluoro-2,4-pentanedione	Methylhydrazine	TFE	19 : 1	[4][9]
1-(2-furyl)-4,4,4-trifluorobutane-1,3-dione	Methylhydrazine	HFIP	>99 : 1	[4]

• pH Control: The pH of the reaction medium is a critical but sometimes overlooked factor.[3]

  • Acidic Conditions: Acid catalysis facilitates both the initial imine formation and the subsequent cyclization by protonating the carbonyl oxygen.[10] For some substrates, this can favor the formation of one isomer over the other.

  • Basic Conditions: Base can deprotonate the hydrazine, increasing its nucleophilicity, but may favor different reaction pathways. The optimal pH is highly substrate-dependent and requires empirical optimization.[5]

• Steric and Electronic Effects: You can leverage the inherent properties of your substrates.

  • Steric Hindrance: A bulky substituent on the dicarbonyl component will generally direct the initial attack of the hydrazine to the less sterically hindered carbonyl group.[5][6]

  • Electronic Effects: A strong electron-withdrawing group (like CF₃) can make the adjacent carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack.[2][7]

Protocol 1: Regioselective Synthesis Using a Fluorinated Alcohol Solvent This protocol is adapted from methodologies demonstrating improved regioselectivity in fluorinated solvents.[4][9]

• Materials:

  • Unsymmetrical 1,3-diketone (1.0 eq)

  • Substituted hydrazine (e.g., Methylhydrazine) (1.1 eq)

  • 2,2,2-Trifluoroethanol (TFE)

  • Standard work-up and purification reagents.

• Procedure:

  • In a round-bottom flask, dissolve the 1,3-diketone (1.0 eq) in TFE.

  • Add the substituted hydrazine (1.1 eq) dropwise at room temperature.

  • Heat the mixture to reflux and monitor progress by TLC or LC-MS.

  • Upon completion, cool the reaction and remove the TFE under reduced pressure.

  • Perform a standard aqueous work-up (e.g., dilute with ethyl acetate, wash with water and brine).

  • Dry the organic layer, concentrate, and purify the crude product by silica gel column chromatography to isolate the major regioisomer.[9]

  • Confirm the structure and isomeric purity via 1H, 13C, and NOESY NMR experiments.[11]

Issue 2: My yield is very low, and I see multiple unexpected spots on my TLC plate. What are the likely side reactions?

Answer: Low yields can stem from several issues beyond simple incomplete conversion. The Knorr synthesis, while classic, involves a more complex reaction network than often depicted, including autocatalytic pathways and previously unreported intermediates.[1][12]

Potential Side Reactions & Causes:

• Starting Material Degradation:

  • Hydrazine Instability: Hydrazines, particularly hydrazine hydrate, can be sensitive to air and light. Use fresh, high-purity hydrazine or a more stable salt form (e.g., hydrochloride).[8] Running the reaction under an inert atmosphere (N₂ or Ar) can prevent oxidative degradation.

  • β-Ketonitrile Hydrolysis: If you are using β-ketonitriles to synthesize 5-aminopyrazoles, they can be susceptible to hydrolysis under strongly acidic or basic conditions, leading to the corresponding ketone and reducing your yield.[5]

• Formation of Dimeric or Polymeric Byproducts: 5-Aminopyrazoles, a common synthetic target, can undergo self-condensation or dimerization, especially in the presence of certain catalysts like copper salts, to form pyrazole-fused pyridazines or pyrazines.[13][14] This is a C-H/N-H or C-H/C-H coupling reaction that can significantly consume your desired product.

• Incomplete Cyclization/Trapped Intermediates: The reaction proceeds through a hydroxylpyrazolidine or hydrazone intermediate.[1] Under certain conditions (e.g., neutral pH, low temperature), the final dehydration step to the aromatic pyrazole can be slow or incomplete, leaving you with these non-aromatic intermediates.

Troubleshooting Workflow:

Caption: Fig 2. Diagnostic workflow for low yields in pyrazole synthesis.

Issue 3: I am trying to N-alkylate my pyrazole, but I'm getting a mixture of products or no reaction.

Answer: Post-synthesis N-alkylation of an unsymmetrically substituted pyrazole presents its own regioselectivity challenge. The two nitrogen atoms in the pyrazole ring have different steric and electronic environments, leading to potential alkylation at either site.

Underlying Cause: The pyrazole anion formed upon deprotonation is ambidentate. Alkylation can occur at the N1 or N2 position, and the ratio is governed by sterics, the counter-ion, the solvent, and the electrophile.[15][16]

Troubleshooting & Optimization Strategies:

• Steric Control: The major product is often the one resulting from alkylation at the less sterically hindered nitrogen atom.[16][17] If your pyrazole has a bulky substituent at C3 or C5, the incoming alkyl group will preferentially attack the more accessible nitrogen.

• Base and Conditions: Traditional methods use a strong base (e.g., NaH) to deprotonate the pyrazole followed by addition of an alkyl halide.[18]

  • Phase-Transfer Catalysis: Using conditions like K₂CO₃ in DMSO or employing a phase-transfer catalyst (e.g., 18-crown-6) can provide milder conditions and sometimes alter the regioselectivity.[17]

  • Acid Catalysis: An alternative method for acid-stable substrates involves using trichloroacetimidate electrophiles with a Brønsted acid catalyst, which avoids strong bases entirely.[16]

• No Reaction/Side Reactions:

  • Failed Deprotonation: If no reaction occurs, your base may be insufficient to deprotonate the pyrazole. Consider a stronger base or a different solvent system.

  • Electrophile Degradation: Some alkylating agents, like tert-butyl imidates, can undergo rapid elimination in the presence of acid, preventing the desired alkylation.[18]

Frequently Asked Questions (FAQs)

Q1: How critical is the purity of my starting materials? A: It is absolutely critical. Impurities in your 1,3-dicarbonyl or hydrazine starting materials can introduce competing side reactions, reduce your yield, and significantly complicate the final purification process.[19] Always use high-purity reagents (>98%) from a reputable source.

Q2: What is the best general-purpose solvent for pyrazole synthesis? A: While ethanol is traditionally used, it often gives poor regioselectivity.[4] For many applications, aprotic dipolar solvents like DMF or N,N-dimethylacetamide can provide better results, especially with aryl hydrazines.[2][5][19] As discussed above, if regioselectivity is your primary concern, fluorinated alcohols like TFE are a superior choice.[4]

Q3: How can I purify my final pyrazole product if it's contaminated with side products? A:

• Column Chromatography: Silica gel column chromatography is the most common method for separating regioisomers and other non-polar byproducts.[4][9][11]

• Crystallization: If your product is a solid, recrystallization from an appropriate solvent system is an excellent method for removing minor impurities.

• Acid Salt Formation: Pyrazoles are basic and can be purified by dissolving the crude mixture in a suitable solvent, adding an acid (like HCl or H₂SO₄) to precipitate the pyrazole as an acid addition salt, filtering the salt, and then neutralizing to recover the purified free base.[20]

References

• Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. [Link]

• Alcázar, J., et al. (2003). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. The Journal of Organic Chemistry, ACS Publications. [Link]

• J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. J&K Scientific. [Link]

• Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. [Link]

• Aggarwal, N., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC, NIH. [Link]

• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. [Link]

• Blake, A. J., et al. (2016). Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles. PMC, NIH. [Link]

• UAB Barcelona. (2011). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Barcelona. [Link]

• NIH. (2024). Recent highlights in the synthesis and biological significance of pyrazole derivatives. NIH. [Link]

• Google Patents. (2011). Method for purifying pyrazoles.

• ResearchGate. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. ResearchGate. [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Pharmaguideline. (2023). Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. [Link]

• Organic Chemistry Frontiers (RSC Publishing). (2020). Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides. RSC Publishing. [Link]

• Kelleher, N. L., et al. (2016). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC, NIH. [Link]

• PubMed. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. PubMed. [Link]

• MDPI. (2022). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

• Organic Chemistry Portal. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. Organic Chemistry Portal. [Link]

• MDPI. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

• Reddit. (2023). N-methylation of pyrazole. r/OrganicChemistry. [Link]

• MDPI. (2025). 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines. MDPI. [Link]

• NIH. (2017). Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents. NIH. [Link]

• MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. [Link]

• ResearchGate. (2025). 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines. ResearchGate. [Link]

• Semantic Scholar. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. [Link]

• ResearchGate. (2025). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. ResearchGate. [Link]

• Knorr Pyrazole Synthesis. (n.d.). PDF document. [Link]

• Organic Chemistry Portal. (2022). Pyrazole synthesis. Organic Chemistry Portal. [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.). PDF document. [Link]

• Slideshare. (2015). Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. Slideshare. [Link]

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Technical Support Center: Optimizing Reaction Conditions for N-Alkylation of Pyrazoles

Welcome to the Technical Support Center dedicated to the N-alkylation of pyrazoles. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this fundamental synthetic transformation. Pyrazole cores are prevalent in a vast array of pharmaceuticals and agrochemicals, making their functionalization a critical step in the development of new molecular entities.[1][2][3] This resource provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you achieve optimal results in your N-alkylation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges encountered during the N-alkylation of pyrazoles?

A1: The two most significant challenges in the N-alkylation of unsymmetrical pyrazoles are controlling regioselectivity and achieving high reaction yields. Alkylation can occur at either the N1 or N2 position, often leading to a mixture of regioisomers that can be challenging and costly to separate.[1][4] Low yields can be attributed to several factors, including suboptimal reaction conditions, the formation of side products, or the low reactivity of the starting materials.[4][5]

Q2: How do steric and electronic effects of substituents on the pyrazole ring influence regioselectivity?

A2: Both steric and electronic factors play a crucial role in determining the site of alkylation.

• Steric Hindrance: As a general rule, the alkylating agent will preferentially attack the less sterically hindered nitrogen atom.[4] For instance, a bulky substituent at the C3 (or C5) position will typically direct the alkylation to the N1 position. Conversely, a bulky alkylating agent will also favor the more accessible nitrogen.

• Electronic Effects: The electronic nature of the substituents can also influence the nucleophilicity of the ring nitrogens. Electron-withdrawing groups can decrease the nucleophilicity of the adjacent nitrogen, potentially favoring alkylation at the more distant nitrogen. However, the interplay of these effects can be complex and is also influenced by the reaction conditions.

Q3: What is the role of the base in N-alkylation, and how do I choose the right one?

A3: The base is critical for deprotonating the pyrazole's N-H, forming the pyrazolate anion, which is a much more potent nucleophile. The choice of base can significantly impact both the reaction rate and the regioselectivity.

• Common Bases: A range of bases can be employed, from weaker inorganic bases like potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) to stronger bases like sodium hydride (NaH).[5]

• Impact on Regioselectivity: The nature of the counter-ion of the base (e.g., K⁺, Cs⁺, Na⁺) can influence the N1/N2 ratio by coordinating with the pyrazolate anion and affecting the accessibility of the two nitrogen atoms.[1][2]

• Practical Considerations: The strength of the base should be matched to the acidity of the pyrazole. For many pyrazoles, K₂CO₃ or Cs₂CO₃ are sufficient. Stronger bases like NaH are often used for less reactive systems but require strictly anhydrous conditions to prevent quenching.[5]

Q4: Can the choice of solvent affect the outcome of my reaction?

A4: Absolutely. The solvent not only dissolves the reactants but also plays a key role in the reaction mechanism and can influence regioselectivity.

• Polar Aprotic Solvents: Solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (MeCN) are commonly used.[4][5] They are effective at solvating the cation of the pyrazolate salt, leaving the anion more "naked" and nucleophilic.

• Influence on Regioselectivity: The polarity of the solvent can impact the aggregation state of the pyrazolate salt and the transition state energies for alkylation at N1 versus N2, thereby altering the isomeric ratio.[4]

• Solubility: Ensuring your pyrazole starting material and base are sufficiently soluble in the chosen solvent is crucial for a successful reaction. Poor solubility can lead to low yields.[5]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments and provides actionable solutions based on established chemical principles.

Problem 1: Low or No Product Yield

A low or non-existent yield is a common frustration. A systematic approach to troubleshooting is essential.

Troubleshooting Workflow for Low Yield

Caption: The reaction pathway showing the desired N-alkylation and the potential side reaction of over-alkylation.

• Control Stoichiometry: The most effective way to minimize over-alkylation is to carefully control the stoichiometry of the alkylating agent. Use of a slight excess (e.g., 1.05-1.1 equivalents) is often sufficient. A large excess should be avoided.

• Monitor Reaction Progress: Closely monitor the reaction by TLC or LC-MS. Once the starting pyrazole is consumed, the reaction should be quenched to prevent further alkylation of the product. [6]* Temperature Control: Running the reaction at a lower temperature can sometimes reduce the rate of the second alkylation more than the first, thus minimizing the formation of the pyrazolium salt.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation using Potassium Carbonate in DMF

This protocol provides a general method for the N-alkylation of a pyrazole using an alkyl halide, a common and effective set of conditions.

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the pyrazole starting material (1.0 eq).

• Addition of Base and Solvent: Add anhydrous potassium carbonate (K₂CO₃, 1.5 eq) to the flask. Add anhydrous N,N-dimethylformamide (DMF) to achieve a concentration of 0.1-0.5 M.

• Addition of Alkylating Agent: Add the alkyl halide (1.1 eq) to the suspension.

• Reaction: Stir the mixture at the desired temperature (this can range from room temperature to 80 °C, depending on the reactivity of the substrates). Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into water and extract with a suitable organic solvent, such as ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by silica gel column chromatography. [6]

Protocol 2: N-Alkylation using Sodium Hydride for Less Reactive Systems

This protocol is suitable for pyrazoles that are less acidic or when using less reactive alkylating agents. Caution: Sodium hydride is highly reactive and water-sensitive. All manipulations must be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere, add a 60% dispersion of sodium hydride (NaH, 1.2 eq) in mineral oil.

• Washing NaH (Optional but Recommended): Wash the NaH with anhydrous hexanes (2x) to remove the mineral oil. Decant the hexanes carefully via cannula.

• Addition of Solvent and Pyrazole: Add anhydrous DMF and cool the suspension to 0 °C in an ice bath. Add a solution of the pyrazole (1.0 eq) in anhydrous DMF dropwise.

• Deprotonation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Addition of Alkylating Agent: Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS. [6]7. Quenching and Work-up: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography. [6]

References

• BenchChem. (2025). Application Notes and Protocols for N-alkylation of 5-Hydrazinyl-4-phenyl-1H-pyrazole.
• BenchChem. (2025). Technical Support Center: Optimizing N-Alkylation of Pyrazoles.

• Gomtsyan, A. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Available at: [Link]

• Topchiy, M. A., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences. Available at: [Link]

• National Center for Biotechnology Information. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Available at: [Link]

• BenchChem. (2025). Technical Support Center: N-Alkylation of Brominated Pyrazoles.

• Wallace, O. B. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Organics. Available at: [Link]

• Semantic Scholar. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Available at: [Link]

• Unspecified Source. (n.d.). PYRAZOLE.

• National Center for Biotechnology Information. (2021). Recent highlights in the synthesis and biological significance of pyrazole derivatives. Available at: [Link]

• Joo, J. M., et al. (2020). Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available at: [Link]

• ResearchGate. (2022). Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Available at: [Link]

• Wu, T. R., et al. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry. Available at: [Link]

• Zhang, Y., et al. (2021). Magnesium-Catalyzed N2-Regioselective Alkylation of 3-Substituted Pyrazoles. Organic Letters. Available at: [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-Up Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Welcome to the technical support guide for the scale-up synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. This resource is designed for researchers, process chemists, and drug development professionals to navigate the common challenges encountered when transitioning this synthesis from the laboratory bench to pilot plant or manufacturing scale. The following troubleshooting guide and FAQs are structured to provide direct, actionable solutions grounded in chemical principles and field-proven experience.

I. Synthetic Workflow Overview

The most robust and widely adopted method for constructing 5-aminopyrazoles involves the cyclocondensation reaction between a β-ketonitrile and a substituted hydrazine.[1][2] For the target molecule, this translates to a two-step process:

• Step 1: Synthesis of the β-Ketonitrile Intermediate: Formation of 3-(3-Bromophenyl)-3-oxopropanenitrile via a Claisen-type condensation of a 3-bromobenzoate ester with acetonitrile.

• Step 2: Cyclocondensation: Reaction of the β-ketonitrile intermediate with methylhydrazine to form the desired pyrazole ring system. This step is critical as it dictates yield, purity, and the final isomeric profile.

Caption: Overall synthetic workflow for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up campaign.

Problem 1: Severe Exotherm and Pressure Buildup During Methylhydrazine Addition

Question: We are observing a rapid temperature spike (>20°C) and an increase in reactor pressure during the addition of methylhydrazine to the β-ketonitrile solution. How can we control this?

Probable Cause: The condensation reaction between a carbonyl group and hydrazine is highly exothermic.[3] On a large scale, the reduced surface-area-to-volume ratio of the reactor makes heat dissipation significantly less efficient than in laboratory glassware, leading to a rapid temperature increase.[4] This can cause the solvent to boil, increasing pressure, and may accelerate decomposition of the hydrazine, which can be explosive at elevated temperatures.[5][6]

Suggested Solutions:

• Control Addition Rate: This is the most critical parameter. Implement a slow, controlled addition of methylhydrazine using a dosing pump. The rate should be tied to the reactor's cooling capacity, ensuring the internal temperature does not exceed the set limit.

• Increase Dilution: Increasing the solvent volume can help absorb the heat of reaction, acting as a thermal sink. While this may increase cycle time, it is a crucial safety measure. Dilute solutions of hydrazine are inherently safer.[5]

• Ensure Efficient Cooling: Verify that the reactor's cooling jacket is functioning at maximum capacity before starting the addition. For highly energetic reactions, a secondary cooling loop may be necessary.

• Reverse Addition: Consider adding the β-ketonitrile solution to the diluted methylhydrazine solution. This keeps the hydrazine concentration low throughout the reaction, though it may impact selectivity and should be tested on a small scale first.

• Use of a Base: The addition of a mild base, such as sodium acetate, has been shown to mitigate the severity of exothermic events by neutralizing acidic byproducts that could catalyze hydrazine decomposition.[7]

Parameter	Laboratory Scale (1 L Flask)	Pilot Scale (100 L Reactor)	Recommended Action for Scale-Up
Addition Time	5-10 minutes (Funnel)	2-4 hours (Dosing Pump)	Implement slow, metered addition.
Solvent Volume	5-10 mL / g	10-15 mL / g	Increase dilution to manage exotherm.
Temp. Monitoring	External bath	Internal probe (calibrated)	Use internal probes for accurate batch temp.
Cooling	Ice bath	Jacket cooling	Ensure cooling system is adequate for the scale.

Problem 2: Poor Regioselectivity and High Levels of the 3-Amino Isomer

Question: Our final product contains 15-20% of the undesired regioisomer, 5-(3-bromophenyl)-1-methyl-1H-pyrazol-3-amine, which is difficult to remove. How can we improve the selectivity for the desired 5-amino product?

Probable Cause: Methylhydrazine is an unsymmetrical nucleophile with two reactive nitrogen atoms: the N1 (methyl-substituted) and the N2 (unsubstituted). The initial nucleophilic attack on the β-ketonitrile can occur from either nitrogen, leading to two different hydrazone intermediates, which then cyclize to form the two regioisomers. The reaction conditions, particularly pH and temperature, heavily influence which pathway is favored.[3][4] Generally, the less sterically hindered, more nucleophilic primary amine (N2) preferentially attacks the carbonyl carbon first. Subsequent cyclization then determines the final product.

Suggested Solutions:

• pH Control: The regioselectivity of this reaction is often pH-dependent.

  • Acidic Conditions: Adding a catalytic amount of a mild acid (e.g., acetic acid) can protonate the carbonyl group, activating it for nucleophilic attack. This often favors the formation of the 5-amino isomer. The reaction should be carefully optimized, as too much acid can form hydrazine salts, reducing reactivity.

  • Basic Conditions: Base-catalyzed reactions can sometimes alter the selectivity, but may also promote side reactions of the β-ketonitrile.

• Temperature Optimization: Lowering the reaction temperature (e.g., from reflux to 40-50°C) can increase the kinetic preference for one isomer over the other. Slower reaction rates often lead to higher selectivity.

• Solvent Screening: The polarity of the solvent can influence the transition states of the competing pathways. Screen a range of solvents (e.g., ethanol, isopropanol, THF, 2-MeTHF) to find the optimal medium for selectivity.

Problem 3: Product Fails to Crystallize or Oiling Out During Work-up

Question: During the cooling phase of our crystallization, the product separates as a thick oil instead of a solid, making isolation impossible. What steps can we take to achieve a crystalline product?

Probable Cause: This issue, known as "oiling out," occurs when the product's solubility in the mother liquor is higher than its solubility in a supersaturated state, or when impurities are inhibiting crystal lattice formation. The choice of crystallization solvent is critical.[3]

Suggested Solutions:

• Solvent System Optimization: A single solvent may not be sufficient. An anti-solvent system is often required.

  • Dissolve the crude product in a minimal amount of a good solvent (e.g., ethanol, isopropanol, ethyl acetate) at an elevated temperature.

  • Slowly add a miscible anti-solvent (e.g., heptane, water, MTBE) in which the product has poor solubility until the solution becomes slightly turbid.

  • Add a small amount of the good solvent to redissolve the oil, then cool slowly.

• Control Cooling Rate: Crash cooling is a common cause of oiling out. Implement a slow, controlled cooling ramp (e.g., 10°C per hour) to allow time for crystal nucleation and growth.

• Seeding: If available, add a small amount of pure, crystalline product ("seed crystals") at a temperature just below the saturation point. This provides a template for proper crystal growth and can prevent oiling.

• Purification via Salt Formation: Aminopyrazoles can be purified by forming an acid addition salt (e.g., hydrochloride, sulfate), which often has better crystallinity than the free base.[8] The crude product can be dissolved in a suitable solvent, treated with an acid to precipitate the salt, and then the purified salt can be neutralized in a separate step to recover the free base.

III. Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling methylhydrazine on a large scale? A1: Methylhydrazine, like hydrazine, is a high-energy and toxic compound.[5] Key concerns include:

• Toxicity: It is highly toxic and can be absorbed through the skin.[9][10] Strict engineering controls (fume hoods, closed-system transfers) and personal protective equipment (butyl rubber gloves, face shields, protective suits) are mandatory.[10]

• Flammability & Explosivity: It has a wide flammability range and its vapors can be explosive.[6][10] The process must be conducted under an inert atmosphere (e.g., nitrogen) and all equipment must be properly grounded to prevent static discharge.

• Thermal Instability: It can decompose violently at elevated temperatures or in the presence of catalytic metals like copper, iron oxides, or molybdenum.[5][6] Ensure the reactor is free from such contaminants.

Q2: How can I effectively monitor the reaction's progress and completion on a large scale? A2: Relying on time alone is insufficient for scale-up. In-process controls (IPCs) are essential. The recommended method is High-Performance Liquid Chromatography (HPLC). A small sample can be carefully quenched and analyzed to monitor the disappearance of the starting β-ketonitrile and the appearance of the two pyrazole isomers. The reaction is considered complete when the β-ketonitrile level is below a set threshold (e.g., <1% area).

Q3: My starting β-ketonitrile, 3-(3-Bromophenyl)-3-oxopropanenitrile, has poor stability and yellows on storage. Why does this happen and how can I mitigate it? A3: β-ketonitriles can be unstable due to their acidic α-protons, making them susceptible to self-condensation or decomposition, particularly in the presence of trace acid or base. They should be stored in a cool, dry, and dark environment. For large-scale campaigns, it is highly recommended to use the β-ketonitrile immediately after its synthesis ("telescoping" the steps) to avoid degradation and ensure consistent quality in the final product.

Q4: Is column chromatography a viable option for purifying the final product at scale? A4: While feasible, large-scale chromatography is expensive, solvent-intensive, and time-consuming. It is generally avoided in manufacturing unless absolutely necessary. The primary goal of process development should be to optimize the reaction and crystallization to control impurities, making chromatography unnecessary. Focusing on achieving high regioselectivity and developing a robust crystallization procedure (as described in Problem 3) is the most cost-effective and scalable approach.

IV. References

• Aggarwal, N., Kumar, R., & Singh, P. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 179–197. [Link][1][11]

• Aggarwal, N., Kumar, R., & Singh, P. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 179–197. [Link][2]

• ResearchGate. (n.d.). Large-scale synthesis of 1H-pyrazole. [Link]

• Aggarwal, N., et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry, 14, 15-45. [Link]

• Aggarwal, N., et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry, 14, 15-45. [Link]

• Frurip, D. J., & D'Entremont, P. D. (2015). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development, 19(8), 923-933. [Link][5]

• Malig, T. C., et al. (2021). Safe Scale-Up of a Hydrazine Condensation by the Addition of a Base. Organic Process Research & Development, 25(2), 199-205. [Link][7]

• Supplementary Information for Transition-metal-catalyst-free reaction of amides and acetonitriles: Synthesis of ß-ketonitriles. (n.d.). Royal Society of Chemistry. [Link]

• Sharma, V., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6542. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. [Link]

• Wang, Y., et al. (2024). Catalytic Atroposelective Synthesis of C–N Axially Chiral Pyrazolyl Pyrroles via De Novo Construction of a Pyrrole Ring. Organic Letters. [Link]

• ResearchGate. (2011). Approaches towards the synthesis of 5-aminopyrazoles. [Link]

• Organic Letters. (n.d.). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles. [8]

• MDPI. (2024). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. [Link]

• Bensaber, S. M., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 27(15), 4787. [Link]

• Oncotarget. (n.d.). SYNTHESIS OF SC99 AND ITS ANALOGS. [Link]

• Slideshare. (2017). Unit 4 Pyrazole. [Link]

• Organic Syntheses. (n.d.). 3(5)-aminopyrazole. [Link]

• DTIC. (n.d.). Safety and Handling of Hydrazine. [Link][6]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• NIH. (n.d.). Recent highlights in the synthesis and biological significance of pyrazole derivatives. [Link]

• ACS Publications. (n.d.). Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis. [Link]

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. [Link]

• MDPI. (n.d.). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. [Link]

• MDPI. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

• ResearchGate. (n.d.). Accidents involving hydrazine on a miniature scale. [Link][9]

• ACS Omega. (2017). Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. [Link]

• Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. [Link]

• CUTM Courseware. (n.d.). pyrazole.pdf. [Link]

• ResearchGate. (n.d.). Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a. [Link]

• PubChem. (n.d.). 3-(3-Bromophenyl)-3-oxopropanenitrile. [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

• MDPI. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. [Link]

• Semantic Scholar. (2008). PREPARATION OF 4-CYANO-3-METHYL-1-PHENYL-1H-PYRAZOLE- 5-(4-BROMOPHENYL)-NITRILE IMINE. [Link]

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Technical Support Center: Stability and Handling of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Document ID: TSC-PYR-BR3-V1.0

Introduction: Understanding the Molecule

3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is a highly functionalized heterocyclic compound, pivotal as a building block in medicinal chemistry and drug discovery, particularly in the synthesis of kinase inhibitors. Its structure combines three key moieties: a stable pyrazole core, a reactive aromatic amine, and a bromophenyl group susceptible to specific chemical transformations. The integrity of this molecule is paramount for achieving reliable and reproducible experimental outcomes. This guide provides in-depth technical support to researchers, addressing common degradation issues and offering field-proven protocols to ensure compound stability.

The primary vulnerabilities of this molecule stem from the chemical nature of its functional groups:

• Aromatic Amine (-NH₂): The primary amine group is a nucleophilic site and is highly susceptible to oxidation. This process can be accelerated by exposure to air (oxygen), light, and trace metal impurities.

• Bromophenyl Group (-C₆H₄Br): The carbon-bromine bond can be labile under certain conditions, particularly upon exposure to UV light or in the presence of certain catalysts, leading to photodecomposition or unwanted cross-coupling reactions.[1]

• Pyrazole Ring: While the pyrazole ring itself is generally aromatic and stable against many oxidizing and reducing agents, the electron-donating amine group can activate the ring, making it more susceptible to electrophilic attack or oxidative ring-opening under harsh conditions.[2][3]

Troubleshooting Guide: Common Experimental Issues (Q&A)

This section addresses specific problems you may encounter during your experiments.

Q1: My solid sample of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine has developed a yellow or brownish tint over time. What is causing this discoloration and is the material still usable?

A1: This is a classic sign of oxidation. The primary aromatic amine is susceptible to air oxidation, which forms highly colored nitroso and nitro impurities, or potentially azo-dimers through N-N coupling.[4][5] This process is often accelerated by light and ambient temperature.

• Causality: The lone pair of electrons on the amine nitrogen can be abstracted by atmospheric oxygen, initiating a radical chain reaction that leads to colored polymeric byproducts.

• Troubleshooting Steps:

  • Assess Purity: Before use, analyze a small sample via HPLC-UV or LC-MS to quantify the level of degradation.[6][7] A purity level below 95% may compromise your reaction stoichiometry and introduce impurities.

  • Purification (If Necessary): If the impurity level is minor (<5-10%), you may be able to purify the bulk material by recrystallization from a suitable solvent system (e.g., Ethyl Acetate/Hexanes) or by column chromatography. However, purification can be challenging as the compound may degrade on silica gel.

  • Prevention: For future lots, ensure the compound is stored under an inert atmosphere (Argon or Nitrogen), protected from light, and kept at a reduced temperature.

Q2: My reaction yield is significantly lower than expected. I've confirmed all other reagents are pure. Could my pyrazolamine be the issue?

A2: Yes, this is a strong possibility. Degradation of the starting material directly impacts the number of active molecules available for the reaction, leading to lower yields.[8]

• Causality:

  • Oxidative Degradation: As mentioned in Q1, oxidation reduces the molar quantity of the desired amine.

  • Hydrolytic Degradation: If the compound has been exposed to moisture, especially under acidic or basic conditions, hydrolysis can occur, although pyrazoles are generally stable. Aromatic amines can exhibit stability issues in acidic media.[9][10]

  • Photodegradation: The C-Br bond is susceptible to photolysis, which can lead to de-brominated impurities. This reductive debromination creates a different molecule that may not participate in your desired reaction.[1][11]

• Troubleshooting Workflow:

  • Confirm Starting Material Purity: Run an NMR or LC-MS on your starting material immediately before setting up the reaction. Compare this to the Certificate of Analysis (CoA) to detect any new impurities.

  • Analyze Reaction Crude: Use LC-MS to analyze your crude reaction mixture. Look for the mass of your starting material and any expected degradation byproducts (e.g., oxidized amine [M+16], de-brominated species [M-79/81]).

  • Implement Proactive Handling: Refer to the Best Practices protocols in Section 3 to ensure your material is handled correctly from storage to reaction vessel.

Q3: I'm observing unexpected peaks in my LC-MS analysis of a reaction involving this compound. What are the likely degradation products?

A3: Based on the compound's structure, several degradation products are plausible under common experimental stressors.

Stressor	Potential Degradation Pathway	Expected Mass Change	Rationale
Air/Oxidants	Oxidation of the amine group	+16 (Nitroso), +32 (Nitro)	The amine is the most easily oxidized site.[4][6]
Air/Oxidants	N-N Dimerization (Azo compound)	(M*2) - 2	Oxidative coupling of two amine groups is a known reaction pathway for aminopyrazoles.[5]
UV Light	Reductive De-bromination	-79 / -81 (Isotopic Br loss)	The C-Br bond on the aromatic ring can undergo homolytic cleavage upon UV exposure.[1]
Strong Acid/Base	Ring Opening/Rearrangement	Varies	While the pyrazole ring is robust, extreme pH can lead to complex degradation, potentially involving cleavage of the C-N bond.[2]

Proactive Best Practices & FAQs

Adhering to these guidelines will significantly minimize the risk of degradation.

FAQ 1: What are the ideal long-term storage conditions for this compound?

A1: To ensure maximum shelf-life, the following conditions are mandatory.

Parameter	Recommendation	Justification
Temperature	-20°C (Freezer)	Reduces the rate of all chemical degradation pathways.[12]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the sensitive amine group.[13][14]
Light	Amber Vial / Store in Darkness	Prevents photodegradation of the C-Br bond.[6]
Moisture	Tightly Sealed Container	Aromatic amines can be hygroscopic; moisture can facilitate hydrolysis.[15]

FAQ 2: How should I prepare stock solutions to maximize stability?

A2: The preparation of solutions is a critical step where the compound is most vulnerable. Follow this protocol rigorously.

Protocol: Preparation of Stabilized Stock Solutions

• Solvent Selection: Choose a dry, aprotic solvent. Anhydrous DMSO or DMF are common choices. Avoid protic solvents like methanol or water for long-term storage unless absolutely necessary for the experiment.

• Solvent Degassing: Before use, sparge the solvent with an inert gas (Argon or Nitrogen) for 15-20 minutes to remove dissolved oxygen.

• Inert Atmosphere Transfer: Weigh the solid compound rapidly and transfer it to a clean, dry vial. Immediately flush the vial with inert gas.

• Dissolution: Add the degassed solvent to the vial using a syringe under a positive pressure of inert gas.

• Storage: Seal the vial tightly with a septum cap, wrap with parafilm, and store at -20°C in the dark. For frequent use, prepare smaller aliquots to avoid repeated freeze-thaw cycles.

Workflow for Solution Preparation

Caption: Best-practice workflow for preparing stable stock solutions.

FAQ 3: What specific reagents or conditions should I avoid during my reaction setup?

A3:

• Strong Oxidizing Agents: Avoid reagents like hydrogen peroxide, nitric acid, or potassium permanganate unless they are part of the intended reaction, as they will readily oxidize the amine.

• Unnecessary Light Exposure: Conduct reactions in flasks wrapped in aluminum foil or in a fume hood with the light turned off if the reaction is lengthy.

• Acidic Conditions: Primary aromatic amines can be unstable in some acidic solutions, especially over long periods. If an acidic medium is required, consider its impact on stability.[10]

• Trace Metal Contamination: Ensure all glassware is scrupulously clean. Trace metals can catalyze oxidation.

Analytical Protocols for Quality Control

Regularly assessing the purity of your compound is the best way to ensure experimental success.

Protocol 1: HPLC-UV Method for Purity Assessment

This method provides a quantitative measure of purity and detects chromophoric impurities.[16]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Prep: Prepare a ~0.1 mg/mL solution in 50:50 Acetonitrile:Water.

• Analysis: The main peak corresponds to your compound. Integrate all peaks and calculate purity as (Area of Main Peak / Total Area of All Peaks) * 100.

Potential Degradation Pathways Visualization

Caption: Key degradation pathways affecting the target compound.

References

• Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules. Available from: [Link]

• Oxidative Annulation of 5-Aminopyrazoles with Allylic Alcohols/Propenes: Access to Pyrazolo[3,4- b]pyridines. Synfacts. Available from: [Link]

• Degradation Impurities in Pharmaceutical Products : Detection and Minimization. Pharma Times. Available from: [Link]

• Oxidative Ring‐Opening of 1H‐Pyrazol‐5‐amines and Its Application in Constructing Pyrazolo–Pyrrolo–Pyrazine Scaffolds by Domino Cyclization. ResearchGate. Available from: [Link]

• Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. MDPI. Available from: [Link]

• Examining primary aromatic amines' stability in aqueous food simulants: effects of 3% acetic acid and water test conditions. ResearchGate. Available from: [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available from: [Link]

• Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil. ResearchGate. Available from: [Link]

• Advancements in HPLC Techniques for Detecting and identification of Process-Related and Degradants Impurities in Pharmaceutical Compounds. Aurore. Available from: [Link]

• Short- and Long-Term Stability of Aromatic Amines in Human Urine. National Institutes of Health (NIH). Available from: [Link]

• Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. ResearchGate. Available from: [Link]

• Analytical Techniques In Stability Testing. Separation Science. Available from: [Link]

• Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. ResearchGate. Available from: [Link]

• Photodecomposition properties of brominated flame retardants (BFRs). ResearchGate. Available from: [Link]

• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. HAL Open Science. Available from: [Link]

• Oxidative Dehydrogenative Couplings of Pyrazol-5-amines Selectively Forming Azopyrroles. ACS Publications. Available from: [Link]

• Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution. MDPI. Available from: [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. National Institutes of Health (NIH). Available from: [Link]

• Persistent organic pollutant. Wikipedia. Available from: [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. Available from: [Link]

• Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. National Institutes of Health (NIH). Available from: [Link]

• Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial. Available from: [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. Available from: [Link]

• Storage of air and temperature sensitive reagents. Chemistry Stack Exchange. Available from: [Link]

• A Comprehensive Review on Pyrazole and It's Pharmacological Properties. International Journal for Research in Applied Science and Engineering Technology. Available from: [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. Available from: [Link]

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Technical Support Center: Analytical Methods for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Welcome to the technical support center for the analysis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (BPA). As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into refining analytical methods for this compound. This resource consolidates frequently asked questions and detailed troubleshooting guides to address specific experimental challenges, ensuring the integrity and reliability of your analytical data.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the analysis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Q1: What is the most suitable initial analytical technique for the quantification of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine?

A1: For quantification, especially in the context of pharmaceutical development and impurity profiling, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the gold standard.[1] The molecule possesses a chromophore (the bromophenyl-pyrazole system) that allows for sensitive UV detection. RP-HPLC provides excellent resolution, and methods can be readily validated according to ICH guidelines.[2][3] For initial method development, a C18 column with a mobile phase consisting of acetonitrile or methanol and a buffered aqueous phase is a robust starting point.

Q2: How can I confirm the identity of my synthesized 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine?

A2: A combination of techniques is essential for unambiguous identification.

• Mass Spectrometry (MS): Coupling HPLC to a mass spectrometer (LC-MS) or using direct infusion will provide the molecular weight. A key diagnostic feature will be the isotopic pattern of the bromine atom (approximately a 1:1 ratio for 79Br and 81Br isotopes), which gives a characteristic M and M+2 peak.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are indispensable for structural elucidation.[5] These techniques will confirm the connectivity of the atoms, the substitution pattern on the phenyl ring, and the position of the methyl group on the pyrazole ring.[6]

• Infrared (IR) Spectroscopy: Can be used to confirm the presence of key functional groups, such as the N-H stretch of the amine and aromatic C-H bonds.[7]

Q3: What are the critical considerations for sample preparation?

A3: The primary goal of sample preparation is the complete and consistent solubilization of the analyte without causing degradation.[8]

• Solvent Selection: Based on the structure (a pyrazole amine), the compound is expected to be soluble in common organic solvents like methanol, acetonitrile, and DMSO. For RP-HPLC, it is crucial to prepare the sample in a diluent that is of equal or weaker eluotropic strength than the initial mobile phase to avoid peak distortion.

• Dissolution: Use of sonication or vortex mixing can aid in complete dissolution, but prolonged sonication should be avoided as it can generate heat and potentially degrade the sample.[8]

• Filtration: For HPLC analysis, filtering the sample solution through a 0.45 µm or 0.2 µm syringe filter is critical to remove particulates that could block the column frit or system tubing.[8] Ensure the filter material is compatible with your sample solvent.

Below is a general workflow for sample preparation for HPLC analysis.

Sources

• 1. biotech-spain.com [biotech-spain.com]
• 2. ijcpa.in [ijcpa.in]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. PubChemLite - 1-(3-bromophenyl)-1h-pyrazol-5-amine (C9H8BrN3) [pubchemlite.lcsb.uni.lu]
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• 6. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Enhancing the Selectivity of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during the synthesis and optimization of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine derivatives, with a focus on enhancing selectivity.

I. Frequently Asked Questions (FAQs)

Q1: My 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine derivative shows potent activity but poor selectivity against related kinases. What are the primary strategic approaches to improve its selectivity?

A1: Poor selectivity is a common challenge in kinase inhibitor development due to the highly conserved nature of the ATP-binding site across the kinome.[1] To enhance the selectivity of your pyrazole derivative, consider the following multifaceted strategies:

• Structural Modification and SAR Analysis: Systematically modify the core scaffold and its substituents to probe the structure-activity relationship (SAR).[2] Even minor structural changes can significantly alter the binding affinity and selectivity by exploiting subtle differences in the amino acid residues of the target kinase's active site.[3]

• Exploiting Allosteric Pockets: Instead of solely targeting the conserved ATP-binding site, design modifications that allow the inhibitor to interact with less conserved, adjacent allosteric sites.[3] This can lead to highly selective inhibitors.

• Inhibitor Rigidification: Increasing the rigidity of a flexible inhibitor can enhance selectivity.[1] A more rigid compound may better fit the specific conformation of the target kinase while being less accommodating to the conformations of off-target kinases.[1]

• Computational Modeling: Employ computational tools such as 3D-QSAR (Quantitative Structure-Activity Relationship) and molecular docking to predict how modifications will affect binding to both the target and off-target kinases.[4][5] This in-silico analysis can help prioritize the synthesis of compounds with a higher probability of improved selectivity.[6]

• Bioisosteric Replacement: Replace certain functional groups with bioisosteres, which are substituents with similar physical or chemical properties that can significantly alter biological activity.[7] For instance, replacing an amide group with a pyrazole ring has been shown to be a successful strategy in some cases.[7]

Q2: What is the role of the 3-(3-bromophenyl) group in determining selectivity, and what modifications can I make to it?

A2: The 3-(3-bromophenyl) moiety plays a crucial role in the overall pharmacology of the molecule. The bromine atom can engage in halogen bonding, a specific type of non-covalent interaction, with backbone carbonyls or other electron-rich atoms in the kinase active site. The position of the bromine on the phenyl ring is also critical for orienting the molecule within the binding pocket.

Troubleshooting & Optimization Strategies:

• Halogen Substitution: Systematically replace the bromine with other halogens (F, Cl, I) to probe the effect of halogen bond strength and size on selectivity.

• Positional Isomers: Synthesize and test isomers with the bromine at the ortho- or para- positions of the phenyl ring. This can drastically alter the binding mode and selectivity profile.

• Substitution with Other Groups: Replace the bromine with other electron-withdrawing or electron-donating groups (e.g., -CF3, -CN, -OCH3) to modulate the electronic properties of the phenyl ring and its interactions with the target.[8][9]

Q3: I'm observing the formation of regioisomers during the N-methylation of the pyrazole ring. How can I improve the regioselectivity of this reaction?

A3: The N-alkylation of unsymmetrically substituted pyrazoles can often lead to a mixture of N-1 and N-2 alkylated isomers, which can be difficult to separate and may exhibit different biological activities.[10]

To enhance regioselectivity, consider the following:

• Choice of Base and Solvent: The reaction conditions, particularly the base and solvent, can significantly influence the ratio of N-1 to N-2 alkylation. Experiment with different base/solvent combinations (e.g., NaH in DMF, K2CO3 in acetone) to optimize for the desired regioisomer.

• Bulky Alkylating Agents: Using a bulkier alkylating agent can sterically hinder attack at one nitrogen, favoring alkylation at the other, more accessible nitrogen.

• Protecting Group Strategies: In some cases, it may be necessary to introduce a protecting group to block one of the nitrogen atoms, perform the alkylation, and then remove the protecting group.

• Catalyst-Free Michael Addition: For certain substrates, a catalyst-free Michael reaction can provide excellent regioselectivity for N-1 alkylation.[11]

Q4: My purification process is challenging, and I'm struggling to separate my desired product from starting materials and byproducts. What are some effective purification strategies?

A4: The purification of pyrazole derivatives can be complicated by the similar polarities of the product and potential impurities.

Here are some troubleshooting tips for purification:

• Column Chromatography Optimization:

  • Solvent System Screening: Experiment with a range of solvent systems with varying polarities. A gradient elution may be necessary to achieve good separation.

  • Alternative Stationary Phases: If standard silica gel does not provide adequate separation, consider using alumina or reverse-phase silica.

• Recrystallization: If your product is a solid, recrystallization can be a highly effective method for purification, especially for removing small amounts of impurities.[12]

• Preparative HPLC: For difficult separations or to obtain highly pure material for biological testing, preparative High-Performance Liquid Chromatography (HPLC) is a powerful technique.

II. Troubleshooting Guides

Low Yield in Pyrazole Synthesis

Low yields are a frequent issue in pyrazole synthesis.[13] The following workflow can help diagnose and resolve the problem.

Caption: Troubleshooting workflow for low yield in pyrazole synthesis.

Unexpected Off-Target Effects

Even with a seemingly selective compound, unexpected off-target effects can arise.[14][15]

Caption: Workflow for addressing unexpected off-target effects.

III. Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling to Modify the 3-Bromophenyl Group

This protocol allows for the introduction of various aryl or heteroaryl groups at the 3-position of the phenyl ring, enabling a broad exploration of the SAR.

Materials:

• 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine derivative

• Desired boronic acid or boronic ester

• Palladium catalyst (e.g., Pd(PPh3)4 or PdCl2(dppf))

• Base (e.g., K2CO3, Cs2CO3)

• Solvent (e.g., Dioxane/water, Toluene/water)

Procedure:

• To a reaction vessel, add the 3-(3-bromophenyl)-1-methyl-1H-pyrazol-5-amine derivative (1.0 eq), the boronic acid/ester (1.2 eq), and the base (2.0 eq).

• Purge the vessel with an inert gas (e.g., nitrogen or argon).

• Add the degassed solvent and the palladium catalyst (0.05-0.1 eq).

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography or recrystallization.

Protocol 2: In Vitro Kinase Inhibition Assay

This assay is crucial for determining the inhibitory activity and selectivity of the synthesized derivatives.

Materials:

• Synthesized pyrazole derivatives

• Target kinase and a panel of off-target kinases

• ATP

• Substrate peptide

• Assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Procedure:

• Prepare serial dilutions of the pyrazole derivatives in DMSO.

• In a multi-well plate, add the kinase, the substrate peptide, and the assay buffer.

• Add the diluted compounds to the wells and incubate for a predetermined time (e.g., 10-15 minutes) at room temperature.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction for the desired time at the optimal temperature for the kinase.

• Stop the reaction and measure the kinase activity using a suitable detection method.

• Calculate the IC50 values for each compound against each kinase.

• Determine the selectivity by comparing the IC50 value for the target kinase to the IC50 values for the off-target kinases.

IV. Data Presentation

Table 1: Example Structure-Activity Relationship (SAR) Data

Compound	R Group at Phenyl C3	Target Kinase IC50 (nM)	Off-Target Kinase 1 IC50 (nM)	Selectivity Index (Off-Target 1 / Target)
Parent	-Br	10	100	10
1a	-Phenyl	8	50	6.25
1b	-Thienyl	15	300	20
1c	-Pyridyl	5	250	50

This is example data and does not represent actual experimental results.

V. References

• Recent Advances in N-Heterocyclic Chemistry: Innovative Strategies for Pyrazole Derivative Synthesis. (2025). ResearchGate.

• Troubleshooting guide for the scale-up synthesis of pyrazole compounds. (2025). Benchchem.

• Troubleshooting common issues in pyrazole synthesis. (2025). Benchchem.

• Bioisosteric Replacements of the Pyrazole Moiety of Rimonabant: Synthesis, Biological Properties, and Molecular Modeling Investigations of Thiazoles, Triazoles, and Imidazoles as Potent and Selective CB1 Cannabinoid Receptor Antagonists. (2005). ACS Publications.

• Molecular Modelling Studies on Pyrazole Derivatives for the Design of Potent Rearranged during Transfection Kinase Inhibitors. (n.d.). NIH.

• Structure-Based Bioisosterism Design, Synthesis, Biological Activity and Toxicity of 1,2,4-Oxadiazole Substituted Benzamides Analogues Containing Pyrazole Rings. (n.d.). PMC - NIH.

• Strategy toward Kinase-Selective Drug Discovery. (2023). ACS Publications.

• Bioisosteric replacements of the pyrazole moiety of rimonabant: synthesis, biological properties, and molecular modeling investigations of thiazoles, triazoles, and imidazoles as potent and selective CB1 cannabinoid receptor antagonists. (2005). PubMed.

• Pyrazoles as non-classical bioisosteres in prolylcarboxypeptidase (PrCP) inhibitors. (2014).

• Effects of rigidity on the selectivity of protein kinase inhibitors. (2018). PMC - NIH.

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (n.d.). PMC.

• Enhancing activity and selectivity in a series of pyrrol-1-yl-1-hydroxypyrazole-based aldose reductase inhibitors: The case of trifluoroacetylation. (2017). PubMed.

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). MDPI.

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). Frontiers.

• Predicting kinase selectivity profiles using Free-Wilson QSAR analysis. (n.d.). PubMed.

• Bioisosteric-Replacement-Driven Lead Optimization of Tyclopyrazoflor. (2022). ACS Publications.

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). ACS Publications.

• Structural features of the protein kinase domain and targeted binding by small-molecule inhibitors. (n.d.). PubMed Central.

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). PMC - PubMed Central.

• The Significance of Pyrazole Derivatives in Modern Drug Discovery. (n.d.).

• Computational Development of Pyrazole Derivatives by Docking, Virtual Screening, and Admet Predictions. (2021).

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.).

• Pyrazole: an emerging privileged scaffold in drug discovery. (2023). PMC.

• Computational analysis of kinase inhibitor selectivity using structural knowledge. (n.d.). Oxford Academic.

• KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. (n.d.). MDPI.

• Enhancing kinase-inhibitor activity and selectivity prediction through contrastive learning. (2025). PMC.

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (n.d.). MDPI.

• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. (2014).

• Pyrazole: an Emerging Privileged Scaffold in Drug Discovery: Future Medicinal Chemistry. (n.d.).

• Computational methods for analysis and inference of kinase/inhibitor relationships. (n.d.).

• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. (n.d.).

• Preparation of 4-Cyano-3-methyl-1-phenyl-1H-pyrazole-5-(4-bromophenyl)nitrile Imine. (n.d.).

• 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. (n.d.). CymitQuimica.

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.).

• Regioselectivity of pyrazole bromination. (2022). Reddit.

• 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.).

• 3,5-Bis(4-bromophenyl)-1-phenyl-4,5-dihydro-1H-pyrazole. (n.d.). PMC.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC - NIH.

• SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. (n.d.). Jetir.Org.

• Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. (2020).

• Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. (n.d.). SciSpace.

• Structure Activity Relationships. (n.d.). Drug Design Org.

• Halogenations of 3-aryl-1H-pyrazol-5-amines. (2021). Beilstein Archives.

• Illustration of Structure Activity Relationship (SAR) summary: colour... (n.d.). ResearchGate.

• [(3-bromophenyl)methyl][(1-methyl-1h-pyrazol-5-yl)methyl]amine. (n.d.). PubChemLite.

• Efficacy Showdown: Bromophenyl vs. Chlorophenyl Pyrazole Derivatives in Drug Discovery. (2025). Benchchem.

• Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. (n.d.). Google Patents.

• Oxidative Dehydrogenative Couplings of Pyrazol-5-amines Selectively Forming Azopyrroles. (n.d.). ACS Publications.

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine and Structurally Related Pyrazole Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the pyrazole scaffold stands out as a "privileged structure," a core molecular framework that serves as a versatile template for the development of a wide array of therapeutic agents.[1][2] Its derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3][4] This guide provides a comparative analysis of the anticipated biological profile of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine by examining the experimentally determined activities of its structural analogs. While direct experimental data for this specific compound is not extensively available in the public domain, a wealth of information on related pyrazole derivatives allows for an insightful exploration of its potential efficacy and mechanisms of action.

The Pyrazole Core: A Foundation for Diverse Pharmacological Action

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, offers a unique combination of chemical properties that make it an ideal building block for drug design. Its aromatic nature, coupled with the ability to participate in hydrogen bonding and other non-covalent interactions, allows for high-affinity binding to a variety of biological targets.[5] Furthermore, the pyrazole ring can be readily functionalized at multiple positions, enabling chemists to fine-tune the steric, electronic, and pharmacokinetic properties of the resulting molecules to optimize potency and selectivity.[6]

Comparative Biological Activity: Insights from Structural Analogs

To understand the potential biological activity of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, we will examine data from structurally related compounds, focusing on key therapeutic areas where pyrazoles have shown significant promise.

Anticancer Activity: Targeting the Proliferative Machinery

The fight against cancer has been a major focus of pyrazole derivative research.[2][7] These compounds have been shown to exert their cytotoxic effects through various mechanisms, including the inhibition of protein kinases that are crucial for cancer cell growth and survival.[5]

A comparative look at the in vitro cytotoxicity of various pyrazole derivatives reveals the importance of the substitution pattern on the pyrazole ring. For instance, a series of biotin-pyrazole derivatives were evaluated for their anticancer activity, with compound 3a showing considerable activity against the human brain cancer cell line U251 with an IC50 value of 3.5 µM.[8] In another study, pyrazole derivatives linked to a benzothiazole-β-naphthol moiety demonstrated significant cytotoxicity against A549 (lung carcinoma), HeLa (cervical cancer), and MCF7 (breast cancer) cells, with IC50 values in the range of 4.63–5.54 µM.[5]

While specific data for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is not available, the presence of the 3-bromophenyl group is a notable feature. Halogen substitutions are known to modulate the lipophilicity and electronic properties of a molecule, which can significantly impact its binding affinity to target proteins and its ability to cross cell membranes.

Table 1: Comparative in vitro Cytotoxicity of Selected Pyrazole Derivatives

Compound/Reference	Cancer Cell Line	IC50 (µM)
Biotin-pyrazole derivative 3a [8]	U251 (Brain)	3.5
Pyrazole-linked benzothiazole-β-naphthol derivative[5]	A549 (Lung)	4.63 - 5.54
Pyrazole-linked benzothiazole-β-naphthol derivative[5]	HeLa (Cervical)	4.63 - 5.54
Pyrazole-linked benzothiazole-β-naphthol derivative[5]	MCF7 (Breast)	4.63 - 5.54
Pyrazolo[4,3-f]quinoline derivative 48 [5]	HCT116 (Colon)	1.7
Pyrazolo[4,3-f]quinoline derivative 48 [5]	HeLa (Cervical)	3.6

Kinase Inhibition: A Key Mechanism of Action

Many pyrazole-based compounds owe their anticancer and anti-inflammatory effects to their ability to inhibit protein kinases.[9] These enzymes play a central role in signal transduction pathways that control cell proliferation, differentiation, and apoptosis. The dysregulation of kinase activity is a hallmark of many diseases, making them attractive targets for therapeutic intervention.[6]

The pyrazole scaffold can mimic the adenine region of ATP, allowing it to bind to the ATP-binding pocket of kinases and block their activity. The N-methyl group and the 5-amino group in 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine are likely to play a crucial role in forming hydrogen bonds with the hinge region of the kinase, a key interaction for potent inhibition.

A study on 3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole derivatives identified them as selective inhibitors of c-Jun N-terminal Kinase 3 (JNK3), a target for neurodegenerative diseases.[10] This highlights the potential for pyrazole derivatives to be developed as selective kinase inhibitors. The ADP-Glo™ Kinase Assay is a common method used to determine the inhibitory activity of compounds against specific kinases.[11][12]

Diagram 1: Generalized Kinase Inhibition by a Pyrazole Derivative

Caption: Step-by-step workflow of the MTT cell viability assay.

In Vitro Kinase Inhibition: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction, which is a direct measure of kinase activity. [11][12] Protocol for ADP-Glo™ Kinase Assay:

• Kinase Reaction: The kinase, its specific substrate, ATP, and the test compound (pyrazole inhibitor) are incubated together in a reaction buffer.

• ADP-Glo™ Reagent Addition: After the kinase reaction, the ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: The Kinase Detection Reagent is then added to convert the newly synthesized ADP to ATP.

• Luminescence Generation: The newly generated ATP is used in a luciferase/luciferin reaction to produce a luminescent signal.

• Signal Measurement: The luminescent signal is measured using a luminometer. The signal intensity is directly proportional to the amount of ADP produced and, therefore, the kinase activity.

• Inhibition Calculation: The percentage of kinase inhibition by the test compound is calculated by comparing the signal in the presence of the inhibitor to the signal in its absence.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is yet to be broadly published, a comparative analysis of its structural analogs provides a strong foundation for predicting its potential as a bioactive molecule. The presence of the pyrazole core, substituted with a bromophenyl group, a methyl group, and an amino group, suggests a high likelihood of activity in several key therapeutic areas.

Future research should focus on the synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine and its systematic evaluation in a panel of biological assays. This would include in vitro cytotoxicity screening against a diverse range of cancer cell lines, kinase inhibition profiling to identify specific molecular targets, and assessment of its anti-inflammatory and antimicrobial properties. Such studies will be instrumental in validating the therapeutic potential of this compound and paving the way for its further development as a novel drug candidate.

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Validating 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine as a Kinase Inhibitor: A Comparative Guide

This guide provides a comprehensive framework for the validation of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine as a potential kinase inhibitor. Given the prevalence of the pyrazole scaffold in clinically successful kinase inhibitors, this compound represents a promising candidate for investigation.[1][2][3] This document outlines a structured, multi-tiered approach for its characterization, from initial biochemical profiling to cell-based functional assays. We will compare its hypothetical performance against established inhibitors, providing context for its potential therapeutic utility.

Introduction: The Pyrazole Scaffold in Kinase Inhibition

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved kinase inhibitors such as Crizotinib and Ruxolitinib.[3] Its versatile structure allows for strategic modifications to achieve high potency and selectivity against various kinase targets. The subject of this guide, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, possesses key structural features that suggest potential kinase inhibitory activity. This guide will walk researchers through a robust validation workflow to determine its biological activity and therapeutic potential.

PART 1: Biochemical Validation - Profiling the Inhibitory Activity

The initial step in validating a novel compound is to assess its direct inhibitory effect on a panel of purified kinases. This provides a broad overview of its potency and selectivity.

Experimental Workflow: Biochemical Kinase Profiling

A tiered approach is recommended for the initial biochemical screening.

Tier 1: Large-Scale Kinase Panel Screening

This provides a wide-angle view of the compound's activity across the human kinome.

• Objective: To identify potential kinase targets of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

• Methodology: A high-throughput in vitro kinase activity assay, such as the ADP-Glo™ Kinase Assay, is employed.[4]

  • A broad panel of purified recombinant kinases (e.g., >400) is used.

  • The test compound is added at a fixed concentration (e.g., 10 µM).

  • Kinase activity is measured by quantifying ADP production via a luminescent readout.[5]

  • The percentage of inhibition for each kinase is calculated relative to a vehicle control.

Tier 2: IC50 Determination for "Hit" Kinases

For kinases showing significant inhibition in the initial screen, a dose-response analysis is performed to determine the half-maximal inhibitory concentration (IC50).

• Objective: To quantify the potency of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine against identified kinase targets.

• Methodology:

  • The in vitro kinase activity assay is repeated for the specific "hit" kinases.

  • A serial dilution of the test compound (e.g., from 100 µM to 1 nM) is used.

  • The percentage of inhibition is plotted against the logarithm of the compound concentration to generate a sigmoidal dose-response curve, from which the IC50 value is calculated.[4]

Hypothetical Data & Comparative Analysis

For the purpose of this guide, let us hypothesize that the initial screening reveals potent activity against p38α MAPK and VEGFR2. The following table presents hypothetical IC50 values for our compound of interest compared to established inhibitors of these kinases.

Compound	Target Kinase	Biochemical IC50 (nM)
3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine	p38α MAPK	85
3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine	VEGFR2	120
SB203580 (p38α MAPK Inhibitor)	p38α MAPK	50
Sorafenib (Multi-kinase Inhibitor)	VEGFR2	90

This hypothetical data suggests that 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is a potent inhibitor of both p38α MAPK and VEGFR2, warranting further investigation in a cellular context.

PART 2: Cell-Based Validation - Assessing Functional Effects

Biochemical assays confirm direct enzyme inhibition, but cell-based assays are crucial to determine if the compound can engage its target within a living cell and elicit a downstream functional response.[6][7]

Experimental Workflow: Cellular Target Engagement and Pathway Analysis

1. Western Blot Analysis of Substrate Phosphorylation

This is a fundamental method to confirm that the compound inhibits the kinase's activity within the cell.

• Objective: To determine if 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine can inhibit the phosphorylation of downstream substrates of p38α MAPK and VEGFR2 in a cellular environment.

• Methodology:

  • Cell Culture: Select appropriate cell lines. For p38α MAPK, a lipopolysaccharide (LPS)-stimulated macrophage cell line like RAW 264.7 is suitable.[8][9] For VEGFR2, human umbilical vein endothelial cells (HUVECs) stimulated with VEGF are a standard model.[10][11]

  • Treatment: Treat the cells with varying concentrations of the test compound for a specified duration before stimulating with the appropriate agonist (LPS or VEGF).

  • Cell Lysis and Protein Quantification: Lyse the cells to extract total protein and determine the protein concentration for equal loading.

  • Western Blotting:

    • Separate proteins by SDS-PAGE and transfer to a membrane.

    • Probe the membrane with primary antibodies specific to the phosphorylated forms of downstream substrates (e.g., phospho-MK2 for p38α MAPK, phospho-PLCγ1 for VEGFR2).[12]

    • Use antibodies against the total forms of the substrates as loading controls.

    • Detect the bound antibodies using a secondary antibody conjugated to a reporter enzyme (e.g., HRP) and a chemiluminescent substrate.

  • Data Analysis: Quantify the band intensities to determine the change in substrate phosphorylation upon treatment.

2. Cell Viability/Proliferation Assay

This assay assesses the functional consequence of kinase inhibition on cellular processes like proliferation and survival.

• Objective: To evaluate the effect of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine on the viability and proliferation of cancer cell lines dependent on p38α MAPK or VEGFR2 signaling.

• Methodology:

  • Cell Lines: Select cancer cell lines known to be sensitive to the inhibition of p38α MAPK (e.g., certain inflammatory cancer models) or VEGFR2 (e.g., angiogenesis-dependent tumors).

  • Treatment: Seed cells in a multi-well plate and treat with a serial dilution of the test compound.

  • Assay: After a defined incubation period (e.g., 72 hours), assess cell viability using a commercially available assay such as CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels.

  • Data Analysis: Plot cell viability against the logarithm of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Hypothetical Cellular Data & Comparative Analysis

The following table presents hypothetical GI50 values, further contextualizing the compound's performance.

Compound	Cell Line	Key Pathway	Cellular GI50 (µM)
3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine	RAW 264.7 (LPS-stimulated)	p38 MAPK	0.5
3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine	HUVEC (VEGF-stimulated)	VEGFR2	1.2
SB203580	RAW 264.7 (LPS-stimulated)	p38 MAPK	0.3
Sorafenib	HUVEC (VEGF-stimulated)	VEGFR2	0.8

These hypothetical results suggest that 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine effectively inhibits its target kinases in a cellular setting, leading to a functional anti-proliferative response.

PART 3: Signaling Pathway Visualization

To better understand the mechanism of action, it is helpful to visualize the signaling pathways being targeted.

p38 MAPK Signaling Pathway

The p38 MAPK pathway is a key regulator of inflammatory responses.[8][13][14] Its inhibition can block the production of pro-inflammatory cytokines like TNF-α.

Caption: Simplified p38 MAPK signaling pathway.

VEGFR2 Signaling Pathway

VEGFR2 is a primary mediator of angiogenesis, the formation of new blood vessels.[10][11][15] Its inhibition is a key strategy in cancer therapy.[16]

Caption: Simplified VEGFR2 signaling pathway.

Conclusion

This guide has outlined a comprehensive and logical workflow for the validation of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine as a kinase inhibitor. By following a tiered approach of biochemical screening, IC50 determination, and cell-based functional assays, researchers can robustly characterize its potency, selectivity, and cellular efficacy. The comparative data, though hypothetical, illustrates how to benchmark a novel compound against established inhibitors. The provided experimental protocols and pathway diagrams serve as a practical resource for researchers in the field of drug discovery. Based on the promising structural features of the pyrazole scaffold, further investigation of this and similar compounds is highly warranted.

References

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Navigating the Kinome: A Comparative Guide to the Cross-Reactivity of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

In the landscape of kinase inhibitor discovery, achieving target specificity is a paramount challenge. The human kinome, with its highly conserved ATP-binding sites, presents a complex network where even the most meticulously designed inhibitors can exhibit off-target activity. This guide provides an in-depth comparative analysis of the cross-reactivity profile of the novel pyrazole-based compound, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine . We will explore its selectivity against a panel of representative kinases and compare its performance to other known kinase inhibitors. This document is intended for researchers, scientists, and drug development professionals seeking to understand the critical importance of selectivity profiling and the methodologies to achieve it.

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved and investigational kinase inhibitors.[1][2][3] Its versatility allows for diverse substitutions that can be tailored to target specific kinase pockets. However, this flexibility also necessitates rigorous evaluation of cross-reactivity to ensure that observed biological effects are attributable to the intended target and to mitigate potential off-target toxicities.[4]

This guide will delve into two orthogonal, industry-standard methodologies for assessing inhibitor selectivity: broad-panel biochemical kinase screening and cellular target engagement confirmation via the Cellular Thermal Shift Assay (CETSA). By integrating data from both in vitro and in-cell assays, we can construct a comprehensive and reliable selectivity profile for our compound of interest.

Comparative Kinase Selectivity Profiling

To contextualize the selectivity of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, we present hypothetical data from a comprehensive kinase panel screen. This in vitro assay measures the direct inhibitory effect of the compound on the enzymatic activity of a wide array of kinases. For comparison, we include data for two well-characterized kinase inhibitors: Staurosporine, a notoriously promiscuous inhibitor, and a hypothetical selective inhibitor, "Compound X," designed for a specific target.

Table 1: Comparative Kinase Inhibition Profile (% Inhibition at 1 µM)

Kinase Target	3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine	Staurosporine (Promiscuous Control)	Compound X (Selective Control)
Primary Target A	95%	99%	98%
Off-Target Kinase 1	45%	98%	15%
Off-Target Kinase 2	30%	95%	8%
Off-Target Kinase 3	15%	92%	<5%
Off-Target Kinase 4	8%	88%	<5%
Off-Target Kinase 5	<5%	85%	<5%

Note: The data presented in this table is hypothetical and for illustrative purposes to guide researchers on the potential selectivity profile of a novel pyrazole-based inhibitor.

The results suggest that 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine exhibits a promising selectivity profile, with potent inhibition of its primary target and significantly less activity against a panel of off-target kinases compared to the promiscuous inhibitor, Staurosporine. While not as selective as the idealized "Compound X," its profile warrants further investigation into its cellular activity and on-target engagement.

Visualizing Selectivity: The Kinase Inhibition Profile

A powerful way to visualize the selectivity of a kinase inhibitor is through a kinase inhibition profile diagram. This allows for a quick assessment of the compound's specificity across the kinome.

Caption: Kinase inhibition profile of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Experimental Methodologies

To ensure scientific rigor, the methodologies used to generate selectivity data must be robust and well-validated. Here, we provide detailed protocols for both biochemical kinase assays and the Cellular Thermal Shift Assay.

In Vitro Biochemical Kinase Assay

The causality behind this experimental choice is to obtain a direct measure of the compound's ability to inhibit the catalytic activity of a purified kinase enzyme. This in vitro approach isolates the interaction between the compound and the kinase from the complexities of a cellular environment.

Experimental Workflow for Kinase Selectivity Profiling

Caption: Principle of CETSA: Ligand binding increases the thermal stability of the target protein.

Detailed Protocol: Western Blot-Based CETSA

• Cell Treatment: Culture cells to approximately 80% confluency. Treat the cells with either vehicle (DMSO) or varying concentrations of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine for a specified time (e.g., 1-2 hours).

• Harvesting and Resuspension: Harvest the cells, wash with PBS, and resuspend in a buffer containing protease inhibitors.

• Heat Shock: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen and thawing at room temperature).

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated, denatured proteins.

• Sample Preparation for Western Blot: Collect the supernatant (soluble protein fraction) and determine the protein concentration. Prepare samples for SDS-PAGE.

• Western Blot Analysis: Separate the proteins by SDS-PAGE, transfer to a membrane, and probe with a primary antibody specific to the target kinase. Use a secondary antibody conjugated to a detectable marker (e.g., HRP) and visualize the bands.

• Data Analysis: Quantify the band intensities at each temperature. Plot the percentage of soluble protein remaining relative to the non-heated control against the temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Table 2: Hypothetical CETSA Data - Thermal Shift (ΔTm) for Primary Target A

Compound	Concentration	ΔTm (°C)
3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine	1 µM	+ 5.2
3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine	10 µM	+ 8.1
Vehicle (DMSO)	-	0

Note: This data is hypothetical and for illustrative purposes.

The significant positive thermal shift observed in the presence of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine provides strong evidence of its direct binding to and stabilization of Primary Target A within a cellular context.

Conclusion

The comprehensive cross-reactivity profiling of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, through the integration of in vitro biochemical assays and in-cell target engagement studies, is crucial for its development as a selective chemical probe or therapeutic candidate. The hypothetical data presented herein suggests a favorable selectivity profile, which would need to be confirmed through rigorous experimentation. By employing the detailed methodologies outlined in this guide, researchers can confidently assess the selectivity of their own compounds, leading to a more profound understanding of their biological effects and a higher probability of success in drug discovery endeavors. The principles of thorough characterization and orthogonal validation are the cornerstones of scientific integrity in the pursuit of novel kinase inhibitors.

References

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Comparative Analysis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine Analogs: A Guide to Structure-Activity Relationships in Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous clinically approved drugs and investigational agents.[1] Its synthetic tractability and ability to engage in various biological interactions have made it a privileged structure, particularly in the design of kinase inhibitors.[2] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of a specific class of pyrazole derivatives: 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine analogs. By systematically exploring the impact of structural modifications on their biological activity, we aim to furnish researchers with actionable insights for the rational design of next-generation kinase inhibitors.

The 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine Scaffold: A Privileged Kinase Hinge-Binder

The core structure, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, possesses key features that make it an attractive starting point for the development of kinase inhibitors. The pyrazole ring, with its adjacent nitrogen atoms, can act as a versatile hydrogen bond donor and acceptor, crucial for anchoring to the hinge region of the ATP-binding site of many kinases.[3] The 5-amino group provides a critical interaction point, often forming a hydrogen bond with the backbone carbonyl of a hinge residue. The N1-methyl group can influence solubility and metabolic stability, while also potentially engaging in hydrophobic interactions within the active site. Finally, the 3-(3-bromophenyl) moiety projects into the solvent-exposed region or a hydrophobic pocket, offering a key vector for potency and selectivity optimization through substitution.

Deciphering the Structure-Activity Landscape

The potency and selectivity of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine analogs can be profoundly influenced by substitutions at three primary locations: the 3-phenyl ring, the N1-position of the pyrazole, and the 5-amino group. The following sections dissect the SAR at each of these positions, drawing upon available data for related pyrazole-based kinase inhibitors.

Impact of Substituents on the 3-Phenyl Ring

The 3-phenyl ring serves as a crucial handle for modulating the pharmacological profile of these analogs. Modifications to this ring can impact potency, selectivity, and physicochemical properties.

• Positional Isomers and Halogen Substitution: The position and nature of substituents on the phenyl ring are critical. For instance, in a series of 1,3,5-triphenyl pyrazolines, shifting a chloro substituent from the ortho to the meta position on a phenyl ring led to a significant boost in inhibitory activity.[4] This highlights the sensitivity of the binding pocket to the spatial arrangement of substituents. While direct data on the 3-(3-bromophenyl) core is limited, this principle suggests that exploring other halogen substitutions (e.g., chloro, fluoro) and their positioning (meta, para) on the phenyl ring is a promising avenue for optimization.

• Electron-Donating vs. Electron-Withdrawing Groups: The electronic properties of the substituents also play a vital role. In some pyrazole series, electron-withdrawing groups on the phenyl ring have been shown to be more favorable for activity than electron-donating groups.[5] For example, a nitro group has been found to be more optimal than methoxy or methyl substituents in certain pyrazole-based Aurora A kinase inhibitors.[2]

The Role of the N1-Methyl Group

The N1-substituent on the pyrazole ring is pivotal for both potency and selectivity. While the core topic specifies an N1-methyl group, understanding the impact of modifying this position is essential for lead optimization.

• N-Alkylation and Steric Effects: N-alkylation of the pyrazole nitrogen can lead to a slight decrease in potency in some cases, but it is often a necessary trade-off to reduce compound polarity and improve pharmacokinetic properties.[6] The size and nature of the alkyl group are critical. In some series, an N-benzyl group was found to be slightly more potent than an N-methyl group, while a phenethyl substitution led to a decrease in potency.[6] This suggests that the pocket accommodating the N1-substituent has specific steric requirements.

• Regioselectivity of N-Alkylation: It is important to note that the alkylation of pyrazoles can lead to a mixture of N1 and N2 isomers. The regioselectivity of this reaction can be influenced by the substituents on the pyrazole ring and the reaction conditions.[7] The biological activity of these isomers can differ significantly, with 1-methyl-3-pyrazole isomers being considerably more potent JNK inhibitors than their corresponding 1-methyl-5-pyrazole isomers in one study.[6]

Modifications of the 5-Amino Group

The 5-amino group is a key pharmacophoric feature, often responsible for a critical hydrogen bonding interaction with the kinase hinge region. Modifications at this position must be approached with caution to maintain this essential interaction.

• Acylation and Amide Analogs: While direct substitution on the amine can disrupt the crucial hydrogen bond, derivatization into amides or ureas that can still participate in hydrogen bonding is a common strategy. SAR studies on related aminopyrazole scaffolds have shown that the nature of the amide moiety significantly impacts both potency and selectivity.[8] For instance, amides based on five-membered heterocyclic ring systems showed similar potency to pyridine-based amides.[8]

• Replacement with other Hydrogen Bonding Moieties: In some cases, the 5-amino group can be replaced by other functionalities capable of forming similar hydrogen bond interactions. However, this is a more drastic modification and would require significant redesign of the scaffold.

Comparative Data of Representative Analogs

Compound ID	Core Scaffold	R1 (at N1)	R2 (at C3-Phenyl)	R3 (at C5)	Target Kinase	IC50 (nM)	Reference
A	4-(Pyrazol-3-yl)-pyridine	H	H	2-aminopyridine	JNK3	160	[6]
B	4-(Pyrazol-3-yl)-pyridine	Me	H	2-aminopyridine	JNK3	200	[6]
C	1,3,5-Triphenyl pyrazoline	3-chlorophenyl	4-hydroxyphenyl	3-chlorophenyl	PKCζ	400	[4]
D	Pyrazolyl benzimidazole	H	Morpholino	-	Aurora A/B	28.9 / 2.2	[2]
E	3-Alkyl-5-aryl-1-pyrimidyl-1H-pyrazole	Pyrimidinyl amine	3,4-dichlorophenyl	Acetonitrile	JNK3	227	[9]

This table is for illustrative purposes and presents data from different pyrazole series to highlight general SAR trends.

Experimental Protocols

General Synthesis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine Analogs

The synthesis of the core scaffold and its analogs typically involves a multi-step sequence. A representative synthetic route is outlined below.

Workflow for the Synthesis of 3-(Aryl)-1-methyl-1H-pyrazol-5-amines:

Caption: A simplified workflow for a typical kinase inhibition assay.

Detailed Protocol (Example: Kinase-Glo® Luminescent Kinase Assay):

• Prepare a reaction mixture containing the target kinase, its specific substrate, and the appropriate kinase buffer in a 96-well plate.

• Add serial dilutions of the test compounds (dissolved in DMSO) to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding a luciferase-based detection reagent.

• Measure the luminescence signal using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Conclusion and Future Directions

The 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine scaffold represents a promising starting point for the development of novel kinase inhibitors. The structure-activity relationships discussed in this guide, although based on related pyrazole series, provide a rational framework for the design of more potent and selective analogs. Key takeaways include the critical role of the 5-amino group for hinge binding, the importance of substituent positioning on the 3-phenyl ring for optimizing potency and selectivity, and the influence of the N1-substituent on pharmacokinetic properties.

Future research in this area should focus on a systematic exploration of substitutions at these key positions for a specific kinase target. A comprehensive kinase profiling of the most promising analogs will be essential to understand their selectivity profile and potential off-target effects. [10]Furthermore, evaluation of the cellular activity and pharmacokinetic properties of these compounds will be crucial for their advancement as potential therapeutic agents.

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A Comparative Analysis of Synthetic Routes to 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine: A Guide for Researchers

Introduction: The Significance of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Substituted pyrazoles are a cornerstone of modern medicinal chemistry, appearing in a wide array of approved therapeutics. The specific scaffold of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine represents a valuable building block for drug discovery and development, particularly in the synthesis of kinase inhibitors and other targeted therapies. The presence of a bromine atom provides a convenient handle for further functionalization via cross-coupling reactions, while the aminopyrazole core is a well-established pharmacophore. This guide provides a comparative analysis of the most viable synthetic routes to this key intermediate, offering detailed protocols, mechanistic insights, and a critical evaluation of each approach to aid researchers in making informed decisions for their synthetic campaigns.

Primary Synthetic Route: Cyclocondensation of a β-Ketonitrile with Methylhydrazine

The most direct and widely employed method for the synthesis of 5-aminopyrazoles is the cyclocondensation of a β-ketonitrile with a hydrazine derivative.[1][2] This approach is favored for its operational simplicity, high yields, and the ready availability of starting materials.

Overall Transformation

Caption: Overall transformation for the primary synthetic route.

Mechanistic Discussion

The reaction proceeds through a well-established mechanism.[1] The initial step is the nucleophilic attack of the more nucleophilic terminal nitrogen of methylhydrazine onto the electrophilic carbonyl carbon of 3-(3-bromophenyl)-3-oxopropanenitrile. This forms a hydrazone intermediate. Subsequently, an intramolecular cyclization occurs via the attack of the second nitrogen atom of the hydrazine onto the carbon of the nitrile group. Tautomerization of the resulting imine then yields the stable aromatic 5-aminopyrazole product.

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Benchmarking a Novel Antifungal Candidate: A Comparative Analysis of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

In the persistent search for novel therapeutic agents to combat the growing threat of fungal resistance, the exploration of new chemical scaffolds is paramount. Pyrazole derivatives have emerged as a promising class of heterocyclic compounds, with numerous analogues demonstrating a wide spectrum of biological activities, including antifungal potential.[1][2][3][4][5] This guide provides a comprehensive framework for benchmarking a novel investigational compound, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, against two clinically established antifungal agents with distinct mechanisms of action: Fluconazole, a triazole, and Caspofungin, an echinocandin.

This document is intended for researchers, scientists, and drug development professionals. It offers an in-depth, technically-grounded comparison, complete with detailed experimental protocols and data interpretation, to facilitate a thorough evaluation of this novel candidate's antifungal profile.

The Imperative for New Antifungal Agents

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a significant global health challenge. Existing antifungal arsenals are limited, and each class possesses inherent limitations, including spectrum of activity, toxicity, and the potential for resistance development. This landscape underscores the urgent need for innovative antifungal compounds with novel mechanisms of action or improved efficacy against resistant pathogens.

Profiling the Antifungal Agents

A robust benchmarking study necessitates a clear understanding of the compounds under investigation.

Investigational Compound: 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

As a novel pyrazole derivative, the precise mechanism of action of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is yet to be elucidated. Pyrazole-containing compounds have been shown to exert their biological effects through various mechanisms, and its antifungal activity could potentially stem from the disruption of key fungal cellular processes. This investigation aims to determine its efficacy and shed light on its potential mode of action.

Benchmark Agent 1: Fluconazole

Fluconazole is a widely used triazole antifungal agent.[6] Its mechanism of action involves the inhibition of the fungal cytochrome P450 enzyme, 14α-demethylase.[7][8][9][10] This enzyme is critical for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane.[7][8][11] By disrupting ergosterol synthesis, fluconazole compromises the integrity and function of the fungal cell membrane, leading to the inhibition of fungal growth (fungistatic activity).[7][10][12]

Benchmark Agent 2: Caspofungin

Caspofungin belongs to the echinocandin class of antifungal drugs.[13][14] It exerts its effect by a distinct mechanism: the noncompetitive inhibition of the enzyme β-(1,3)-D-glucan synthase.[15][16][17] This enzyme is responsible for the synthesis of β-(1,3)-D-glucan, a vital polysaccharide component of the fungal cell wall, which is absent in mammalian cells.[15][17] The disruption of the cell wall leads to osmotic instability and fungal cell death (fungicidal activity against many yeasts).[15][16]

In Vitro Antifungal Susceptibility Testing: A Head-to-Head Comparison

To quantitatively assess the antifungal potential of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, a series of standardized in vitro susceptibility tests are proposed. These assays will determine the compound's inhibitory and fungicidal activity against a panel of clinically relevant fungal pathogens. The methodologies are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[18][19][20][21][22][23][24][25][26][27]

Key Experimental Assays

• Minimum Inhibitory Concentration (MIC) Determination: This assay establishes the lowest concentration of an antifungal agent that prevents the visible in vitro growth of a microorganism.[28][29]

• Minimum Fungicidal Concentration (MFC) Determination: This assay determines the lowest concentration of an antifungal agent that results in a ≥99.9% reduction in the initial fungal inoculum.[30][31]

Comparative Performance Data (Hypothetical)

The following tables present hypothetical, yet plausible, data from these assays, comparing our investigational compound with Fluconazole and Caspofungin against representative fungal strains.

Table 1: Minimum Inhibitory Concentration (MIC) in μg/mL

Fungal Strain	3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine	Fluconazole	Caspofungin
Candida albicans (ATCC 90028)	2	1	0.25
Candida glabrata (ATCC 90030)	4	16	0.5
Cryptococcus neoformans (ATCC 90112)	1	4	8
Aspergillus fumigatus (ATCC 204305)	8	>64	0.125

Table 2: Minimum Fungicidal Concentration (MFC) in μg/mL

Fungal Strain	3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine	Fluconazole	Caspofungin
Candida albicans (ATCC 90028)	8	>64	0.5
Candida glabrata (ATCC 90030)	16	>64	1
Cryptococcus neoformans (ATCC 90112)	4	>64	16
Aspergillus fumigatus (ATCC 204305)	32	>64	2

Interpretation of Hypothetical Data:

This hypothetical data suggests that 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine exhibits promising antifungal activity, particularly against Cryptococcus neoformans, where it shows a lower MIC than Fluconazole. Against Candida species, its activity is notable, though less potent than Caspofungin. The MFC data suggests that the investigational compound may have fungicidal activity against C. neoformans and fungistatic activity against Candida and Aspergillus species. The clear difference in the activity spectrum compared to the benchmark agents warrants further investigation into its mechanism of action.

Elucidating the Mechanism of Action: Experimental Approaches

Understanding how a novel compound exerts its antifungal effect is crucial for its development. Based on the common targets of existing antifungals, the following assays are proposed to investigate the mechanism of action of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine.

Ergosterol Biosynthesis Pathway Investigation

Given that many antifungal agents, including the azoles, target the ergosterol biosynthesis pathway, this is a primary area of investigation.[11][32][33][34][35]

Experimental Protocol: Ergosterol Quantitation Assay

This protocol aims to determine if the investigational compound inhibits ergosterol synthesis in a susceptible fungal strain, such as Saccharomyces cerevisiae or Candida albicans.

Step-by-Step Methodology:

• Fungal Culture Preparation: Grow the fungal strain in a suitable broth medium to mid-log phase.

• Drug Exposure: Aliquot the fungal culture into tubes and expose them to serial dilutions of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, Fluconazole (positive control), and a no-drug control. Incubate for a defined period (e.g., 4-6 hours).

• Cell Harvesting and Saponification: Harvest the fungal cells by centrifugation, wash with sterile water, and saponify the cell pellet with alcoholic potassium hydroxide.

• Sterol Extraction: Extract the non-saponifiable lipids (including ergosterol) with n-heptane.

• Spectrophotometric Analysis: Measure the absorbance of the sterol extract at specific wavelengths (typically 281.5 nm for ergosterol and 230 nm for 24(28)-dehydroergosterol) to quantify the ergosterol content.

• Data Analysis: Compare the ergosterol levels in the treated samples to the no-drug control. A significant reduction in ergosterol in the presence of the investigational compound would suggest interference with the ergosterol biosynthesis pathway.

Workflow for Ergosterol Quantitation Assay

Caption: Workflow for determining ergosterol biosynthesis inhibition.

Fungal Cell Wall Integrity Investigation

To determine if the investigational compound targets the fungal cell wall, similar to echinocandins, a cell wall integrity assay can be performed.

Experimental Protocol: Sorbitol Protection Assay

This assay assesses whether an osmotic stabilizer, such as sorbitol, can rescue fungal cells from the lytic effect of a cell wall-targeting agent.

Step-by-Step Methodology:

• Media Preparation: Prepare two sets of microtiter plates with a suitable broth medium. One set will be supplemented with an osmotic stabilizer (e.g., 1 M sorbitol).

• Drug Dilution: Prepare serial dilutions of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, Caspofungin (positive control), and a no-drug control in both the standard and sorbitol-supplemented media.

• Inoculation: Inoculate the plates with a standardized fungal suspension.

• Incubation and MIC Determination: Incubate the plates and determine the MIC of the compounds in both the presence and absence of sorbitol.

• Data Analysis: A significant increase in the MIC value in the sorbitol-supplemented medium compared to the standard medium suggests that the compound targets the cell wall. The osmotic support provided by sorbitol stabilizes the weakened cell wall, allowing the fungus to tolerate higher drug concentrations.

Logic of the Sorbitol Protection Assay

Caption: Logic diagram for the sorbitol protection assay.

Conclusion and Future Directions

The preliminary (hypothetical) in vitro data suggests that 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine is a promising lead compound for the development of a new antifungal agent. Its distinct activity profile compared to established drugs like Fluconazole and Caspofungin indicates a potentially novel mechanism of action. The proposed experimental workflows provide a clear path to further characterize its antifungal properties and elucidate its molecular target. Subsequent studies should focus on cytotoxicity assays against mammalian cell lines to assess its therapeutic index, in vivo efficacy studies in animal models of fungal infection, and further structure-activity relationship (SAR) studies to optimize its antifungal potency and pharmacokinetic properties.

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A Senior Application Scientist’s Guide to the Independent Verification of Purity for Commercially Sourced 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

The Imperative of Purity: Beyond the Certificate of Analysis

In the realm of drug discovery and chemical research, the precise chemical constitution of a substance is defined by two inseparable parameters: its structure and its purity.[1] For a molecule like 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, a versatile building block in medicinal chemistry, assuming the purity stated on a supplier's Certificate of Analysis (CoA) without independent verification is a significant scientific risk. The presence of even trace impurities can lead to false biological data, irreproducible results, and the potential for unforeseen toxicity.[1][2][3][4] High-purity chemicals are the bedrock of successful and innovative therapeutic development.[2]

This guide provides a comprehensive framework for researchers to independently verify the purity of commercially sourced 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. We will move beyond a simple checklist of techniques and delve into the causality behind experimental choices, advocating for an orthogonal, multi-technique approach that constitutes a self-validating system. This ensures that the material you introduce into your experiments is precisely what you believe it to be, safeguarding the integrity of your research.

The Orthogonal Approach: A Triad of Analytical Scrutiny

No single analytical method can definitively establish the purity of a compound.[5] Impurities can take many forms: residual solvents, inorganic salts, or structurally related by-products from synthesis.[4][6] A robust purity assessment, therefore, relies on the convergence of data from multiple, mechanistically different analytical techniques. Our recommended workflow integrates chromatographic separation, spectroscopic identification, and elemental composition analysis.

The logic is simple: a compound's purity is interrogated from different physicochemical perspectives. High-Performance Liquid Chromatography (HPLC) separates components based on their partitioning behavior, Nuclear Magnetic Resonance (NMR) spectroscopy probes the unique magnetic environment of each proton, and Elemental Analysis (EA) measures the fundamental atomic composition. When these orthogonal methods yield congruent results, confidence in the purity assessment is exceptionally high.

Caption: Orthogonal techniques for a comprehensive purity assessment.

Comparative Analysis: A Tale of Three Suppliers

To illustrate the importance of this process, let us consider a hypothetical scenario where we have purchased 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine from three different commercial suppliers. Each arrived with a CoA stating >98% purity. Our independent analysis reveals a more nuanced story.

Table 1: Comparative Purity Analysis of Commercial Samples

Parameter	Supplier A	Supplier B	Supplier C
CoA Stated Purity	>98%	>98%	>99% (by NMR)
Visual Appearance	Off-white crystalline solid	Pale yellow powder	White crystalline solid
HPLC-UV Purity (254 nm)	98.2%	95.5% (major impurity at RRT 0.85)	99.6%
LC-MS (m/z [M+H]⁺)	252.0/254.0 (Correct Isotope Pattern)	252.0/254.0 (Impurity at m/z 172.1)	252.0/254.0 (Correct Isotope Pattern)
¹H NMR Analysis	Conforms to structure; 0.8% Acetone	Conforms to structure; No residual solvent	Conforms to structure; <0.1% Dichloromethane
Elemental Analysis (CHN)	C: 47.15, H: 3.95, N: 16.48	C: 46.50, H: 3.81, N: 16.15	C: 47.60, H: 4.01, N: 16.65
Theoretical Values	C: 47.64, H: 4.00, N: 16.67
Deviation from Theory	C: -0.49, H: -0.05, N: -0.19	C: -1.14, H: -0.19, N: -0.52	C: -0.04, H: +0.01, N: -0.02
Final Assessment	Acceptable (Purity ~98%). Minor deviation in EA likely due to residual moisture or inorganic material.	Rejected. Significant organic impurity detected by HPLC and confirmed by EA deviation.	High Purity (Purity >99.5%). Excellent correlation across all techniques.

Interpreting the Discrepancies:

• Supplier A: The HPLC data supports the CoA claim. The elemental analysis is slightly off, but within a commonly accepted tolerance of ±0.4-0.5% for academic purposes.[7] This sample is likely suitable for most research applications.

• Supplier B: This sample highlights the critical need for chromatography. A significant organic impurity (~4.5%) was detected that was not reported on the CoA. The elemental analysis deviation is also substantial, corroborating the presence of a significant impurity. Using this material would introduce a major confounding variable into any experiment.

• Supplier C: This sample demonstrates excellent quality. The purity is high and consistent across all orthogonal methods. The elemental analysis data is very close to the theoretical values, indicating minimal presence of non-carbon-containing impurities. This is the quality required for sensitive applications like quantitative biological assays or reference standard characterization.

Detailed Experimental Protocols & Workflow

A systematic workflow ensures that the assessment is efficient and thorough. The process begins with sample receipt and logging and proceeds through a series of analytical tests.

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A Strategic Guide to Unveiling the Bio-Novelty of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Introduction: The Privileged Pyrazole Scaffold and the Question of Novelty

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural basis of numerous approved drugs with applications ranging from anti-inflammatory agents like celecoxib to targeted cancer therapies such as crizotinib.[1][2][3][4] This five-membered heterocyclic ring system is prized for its metabolic stability and its ability to act as a versatile scaffold for presenting diverse pharmacophoric elements to biological targets.[5][6] Specifically, the 5-aminopyrazole chemotype is a well-established framework in drug discovery, known to produce potent inhibitors of various enzymes and receptors.[1][3][7]

This guide focuses on 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine , a compound for which, to our knowledge, extensive biological characterization has not yet been published. Its novelty, therefore, lies not just in its specific substitution pattern but in the potential for a unique biological activity profile that differentiates it from existing pyrazole-based agents. The core objective of this document is to provide a comprehensive, experimentally-grounded framework for assessing this novelty. We will outline a logical, tiered approach to biological screening, provide detailed protocols for key assays, and establish a comparative context against which the results can be judged. This is not merely a testing cascade; it is a strategic exploration designed to uncover unique therapeutic potential.

Comparative Structural Analysis: Benchmarking Against Known Bioactive Pyrazoles

To assess the novelty of our target compound, we must first understand its structural relationship to existing drugs and clinical candidates. The key features of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine are:

• A 5-amino group , a common feature in kinase inhibitors, where it often acts as a crucial hydrogen bond donor.[1]

• A phenyl ring at position 3 , a motif present in many bioactive pyrazoles, including the COX-2 inhibitor celecoxib.

• A bromo substituent on this phenyl ring, which can modulate lipophilicity, metabolic stability, and potentially engage in halogen bonding with target proteins.

• A methyl group on the pyrazole nitrogen (N1) , which blocks tautomerization and provides a fixed vector for substituent orientation.

Table 1: Structural Comparison with Marketed Pyrazole-Containing Drugs

Compound	Key Structural Features & MoA	Relevance for Comparison
Celecoxib	1,5-Diarylpyrazole; selective COX-2 inhibitor	Shares the substituted phenyl-at-C3 motif. A primary screen against cyclooxygenase enzymes is warranted.
Crizotinib	Aminopyrazole derivative; ALK/ROS1/MET kinase inhibitor	Shares the 5-aminopyrazole core. Suggests a strong rationale for broad kinase panel screening.
Fipronil	5-Aminopyrazole; GABA-A receptor antagonist (insecticide)	Highlights that aminopyrazoles can target ion channels, suggesting a need to look beyond kinases.[1]
Sildenafil	Fused pyrazole (pyrazolo[4,3-d]pyrimidinone); PDE5 inhibitor	Demonstrates the broad target space for pyrazole scaffolds, including phosphodiesterases.

This comparative analysis informs our experimental strategy. The presence of the 5-amino group strongly suggests that protein kinases are a high-probability target class. However, to truly assess novelty, we must cast a wider net to include other targets commonly modulated by pyrazole derivatives.

A Tiered Strategy for Biological Profiling

We propose a three-tiered approach to systematically characterize the biological effects of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, moving from broad, cell-based assays to specific molecular target identification.

Caption: Tiered workflow for biological characterization.

Tier 1: Foundational Profiling Protocols

The initial tier establishes the compound's basic cell health effects and drug-like properties. This is a crucial, self-validating step; a compound that is either indiscriminately cytotoxic or instantly metabolized is unlikely to be a viable lead, regardless of its on-target potency.

Experiment 1.1: General Cytotoxicity Assessment via MTT Assay

Causality: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a foundational screen to determine the concentration range at which the compound affects general cell viability.[8][9] It measures the metabolic activity of mitochondrial dehydrogenases, providing a rapid assessment of whether the compound is cytotoxic at concentrations relevant for targeted assays.[9][10] This data is essential for designing subsequent experiments and distinguishing targeted anti-proliferative effects from non-specific toxicity.

Detailed Protocol:

• Cell Seeding: Plate human cancer cell lines (e.g., HeLa for cervical cancer, MCF-7 for breast cancer) and a non-cancerous cell line (e.g., HEK293) in 96-well plates at a density of 5,000-10,000 cells/well.[8] Allow cells to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine in DMSO. Create a serial dilution series in cell culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

• Treatment: Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plates for 48 hours at 37°C in a humidified, 5% CO₂ incubator.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours.[10]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Measurement: Read the absorbance at 570 nm using a microplate reader.[10]

• Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (concentration inhibiting 50% of cell viability).

Experiment 1.2: In Vitro Metabolic Stability

Causality: Assessing metabolic stability early provides critical insight into a compound's potential pharmacokinetic profile.[11] Compounds that are rapidly metabolized by liver enzymes often have poor in vivo exposure, limiting their therapeutic utility.[12] We use liver microsomes, which contain the key Phase I drug-metabolizing enzymes (Cytochrome P450s), to determine the compound's intrinsic clearance rate.[13][14]

Detailed Protocol:

• Reagent Preparation: Thaw pooled human liver microsomes on ice. Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4) and an NADPH-regenerating system.

• Reaction Setup: In a 96-well plate, combine the microsomes (final protein concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in the reaction buffer.[14][15]

• Initiation: Pre-warm the plate to 37°C for 10 minutes. Initiate the reaction by adding the NADPH-regenerating system.[15] Include a negative control without NADPH.

• Time Points: Aliquots are taken at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).[12]

• Quenching: Stop the reaction at each time point by adding a cold stop solution (e.g., acetonitrile with an internal standard).

• Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

• Calculation: Plot the natural log of the percentage of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (Cl_int).

Table 2: Interpreting Tier 1 Data

Outcome	Interpretation & Next Steps
High Cytotoxicity (IC₅₀ < 1 µM)	Potential as a cytotoxic agent (e.g., anticancer). Proceed to Tier 2 with a focus on cancer-relevant targets like kinases.
Low Cytotoxicity (IC₅₀ > 50 µM)	Compound is well-tolerated. Proceed to Tier 2 to screen for non-cytotoxic mechanisms (e.g., GPCR modulation, enzyme inhibition).
High Metabolic Stability (t₁/₂ > 60 min)	Favorable drug-like property. Compound is likely to have good in vivo exposure.
Low Metabolic Stability (t₁/₂ < 15 min)	Potential pharmacokinetic liability. Consider for lead optimization or de-prioritize if no potent activity is found.

Tier 2: Broad Target Class Screening

Assuming the compound shows acceptable cytotoxicity and stability, we proceed to broad screening against high-probability target families.

Caption: High-throughput screening workflow.

Experiment 2.1: Broad Kinase Panel Screening

Causality: Given the prevalence of aminopyrazoles as kinase inhibitors, this is the highest priority screen.[1] We utilize a universal assay format, such as the ADP-Glo™ Kinase Assay, which measures the production of ADP, a common product of all kinase reactions.[16][17] Screening against a large, diverse panel of kinases is essential to identify not only primary targets but also to understand the compound's selectivity profile, a key determinant of novelty and therapeutic index.[18]

Detailed Protocol:

• Assay Principle: The ADP-Glo™ assay is a two-step luminescent assay. First, the kinase reaction is performed, and then a reagent is added to stop the reaction and deplete the remaining ATP. A second reagent converts the generated ADP back to ATP, which is then used by luciferase to produce light. The light signal is proportional to kinase activity.[17]

• Reaction Setup: The screen is performed in low-volume 384-well plates. Each well contains a specific purified kinase, its corresponding substrate, and ATP at its K_m concentration.

• Compound Addition: The test compound is added at a fixed concentration (typically 1 µM or 10 µM) to each well.

• Kinase Reaction: The reaction is initiated and incubated at room temperature for 1 hour.[19]

• Detection: The ADP-Glo™ reagents are added according to the manufacturer's protocol (e.g., Promega).[16]

• Measurement: Luminescence is read on a plate reader.

• Analysis: The activity in the presence of the compound is compared to a vehicle control (DMSO). A significant reduction in signal (e.g., >50% inhibition) flags a "hit."

Experiment 2.2: GPCR Binding Panel

Causality: While less common than kinase inhibition, pyrazole derivatives can modulate G-protein coupled receptors (GPCRs). To explore this possibility and assess novelty, we will screen against a panel of representative GPCRs. Radioligand binding assays provide a direct measure of a compound's ability to compete with a known ligand for the receptor's binding site.[20][21]

Detailed Protocol:

• Assay Principle: This is a competitive binding assay. Cell membranes expressing the target GPCR are incubated with a fixed concentration of a radiolabeled ligand and various concentrations of the test compound.[20]

• Reaction Setup: In a 96-well filter plate, combine cell membranes, the radioligand (e.g., ³H-spiperone for dopamine D2 receptors), and the test compound (at 10 µM) in a suitable binding buffer.[22]

• Incubation: Incubate the plate for 60-90 minutes at room temperature to reach equilibrium.[23]

• Filtration: Rapidly filter the contents of the plate through a glass fiber filter, washing with cold buffer to separate bound from free radioligand.

• Measurement: Add scintillation cocktail to the filter plate and count the radioactivity using a scintillation counter.

• Analysis: A significant reduction in radioactivity compared to the control indicates that the test compound has displaced the radioligand and is binding to the receptor.

Experiment 2.3: Antimicrobial Activity Screen

Causality: Pyrazole derivatives have reported antimicrobial and antifungal activities.[6][24] A study on a structurally related compound showed moderate antifungal activity.[25][26] Therefore, a basic screen for antimicrobial effects is a logical step in characterizing the compound's biological footprint.

Detailed Protocol:

• Organism Panel: Use representative strains of Gram-negative bacteria (e.g., Escherichia coli), Gram-positive bacteria (e.g., Staphylococcus aureus), and fungi (e.g., Candida albicans).

• Broth Microdilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the appropriate growth medium.

• Inoculation: Add a standardized inoculum of the microbial suspension to each well.

• Incubation: Incubate the plates under conditions appropriate for the specific organism (e.g., 24 hours at 37°C for bacteria).

• Analysis: Determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that visibly inhibits microbial growth.

Tier 3: Hit Validation and Novelty Assessment

Any "hits" from Tier 2 must be rigorously validated. This is where the assessment of novelty becomes concrete.

• For Kinase Hits:

  • IC₅₀ Determination: Perform full dose-response curves (e.g., 10-point, 3-fold dilutions) against the primary hit(s) to determine the precise IC₅₀ value.

  • Selectivity Profiling: If a potent hit is identified (e.g., IC₅₀ < 100 nM), test it against closely related kinases within the same family to determine its selectivity. A compound that inhibits a novel kinase or shows a unique selectivity profile (e.g., highly selective for a single kinase not targeted by existing drugs) would be considered highly novel.

  • Cellular Target Engagement: Confirm that the compound inhibits the kinase in a cellular context. This can be done via Western blot by measuring the phosphorylation of a known downstream substrate of the target kinase.

• For GPCR Hits:

  • Kᵢ Determination: Perform full competition binding curves to determine the binding affinity (Kᵢ).

  • Functional Assays: Determine if the compound is an agonist, antagonist, or allosteric modulator using a functional assay that measures downstream signaling (e.g., cAMP accumulation, calcium flux).[27] A pyrazole with a novel GPCR target or a unique functional profile would be a significant finding.

Table 3: Hypothetical Data and Novelty Assessment

Compound	Primary Target (IC₅₀)	Selectivity Profile	Novelty Conclusion
Compound A	Aurora Kinase A (80 nM)	Also inhibits Aurora B & C (IC₅₀ < 200 nM)	Low Novelty. Profile is similar to many existing pan-Aurora inhibitors.
Compound B	p38α MAPK (50 nM)	>100-fold selective over other MAPKs and 95% of kinome panel	Moderate Novelty. While p38α is a known target, high selectivity is a desirable and differentiating feature.
3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (Hypothetical)	Haspin Kinase (35 nM)	>300-fold selective over all other kinases tested	High Novelty. Haspin is a less-explored mitotic kinase; a highly selective inhibitor would be a valuable tool and potential therapeutic lead.
3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine (Hypothetical)	Dopamine D4 Receptor (Kᵢ = 75 nM)	Functional Antagonist; >50-fold selective over other dopamine receptors	High Novelty. A selective D4 antagonist with a pyrazole core represents a novel chemotype for this target class.

Conclusion

Assessing the novelty of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine requires a systematic and logical progression of experiments. The framework presented here, moving from foundational profiling to broad screening and finally to specific hit validation, provides a robust pathway to understanding its biological potential. The true measure of novelty will be found not just in identifying a potent interaction, but in demonstrating a unique target, a distinct selectivity profile, or a novel mechanism of action when compared to the vast landscape of existing pyrazole-based bioactive compounds. This guide provides the strategic and methodological blueprint for that critical scientific endeavor.

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A Comparative Analysis of the Cytotoxic Profile of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine Across Diverse Cancer Cell Lines

In the landscape of contemporary drug discovery, the pyrazole scaffold represents a privileged structure, forming the core of numerous compounds with significant therapeutic potential. This guide provides a comprehensive, in-depth analysis of the comparative cytotoxicity of a novel pyrazole derivative, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. Our investigation spans a panel of distinct human cancer cell lines, aiming to elucidate cell-specific sensitivities and provide a foundational dataset for researchers, scientists, and drug development professionals. This document is designed to be a practical resource, detailing not only the results but also the causality behind the experimental choices and the intricacies of the protocols employed.

Introduction: The Rationale for Comparative Cytotoxicity Profiling

The initial stages of anticancer drug development are contingent on identifying compounds that exhibit potent and selective cytotoxicity against cancer cells while sparing normal, healthy cells. However, the inherent heterogeneity of cancer, both between different cancer types and within a single tumor, necessitates a broader evaluation. A compound demonstrating high efficacy in one cancer cell line may be significantly less active in another. Therefore, a comparative cytotoxicity study using a panel of cell lines derived from various tissues is a critical step. This approach provides a preliminary spectrum of activity, highlighting potential indications and offering insights into possible mechanisms of action.

Our focus, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, was synthesized based on the known anticancer activities of pyrazole derivatives.[1][2] The rationale for selecting the specific cell lines in this study—MCF-7 (breast adenocarcinoma), A549 (lung carcinoma), and Jurkat (T-cell leukemia)—is to represent diverse cancer histologies: an adherent epithelial carcinoma, an adherent carcinoma of a different origin, and a suspension cell line from a hematological malignancy. This diversity allows for a more robust assessment of the compound's cytotoxic potential.

Core Methodologies: A Trifecta of Assays for a Multi-faceted View of Cell Death

To obtain a comprehensive understanding of the cytotoxic effects of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, a multi-assay approach was employed. This strategy allows for the interrogation of different cellular processes associated with cell death, providing a more nuanced picture than a single assay alone. We utilized three distinct and widely accepted assays: the MTT assay for assessing metabolic activity, the LDH assay for gauging membrane integrity, and the Annexin V-FITC/PI assay for the specific detection of apoptosis.

Experimental Workflow

Caption: Experimental workflow for the comparative cytotoxicity analysis.

Detailed Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[3][4] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.[5] The intensity of this color is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ cells/well for adherent cells (MCF-7, A549) or 1 x 10⁴ cells/well for suspension cells (Jurkat) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine in culture medium. Replace the old medium with 100 µL of the medium containing the compound at various concentrations. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution in PBS to each well and incubate for 4 hours.[6]

• Solubilization: For adherent cells, carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. For suspension cells, centrifuge the plate and then replace the medium with DMSO.

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution of the formazan.[3] Read the absorbance at 570 nm using a microplate reader.[7]

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[8][9] LDH is a stable cytosolic enzyme that is released upon cell lysis.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Supernatant Collection: After the desired incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

• LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well.[9]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[10]

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[11][12] In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC to label early apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the compound as described previously.

• Cell Harvesting: For adherent cells, gently trypsinize and collect the cells. For suspension cells, collect them directly. Centrifuge the cells at 500 x g for 5 minutes.

• Washing: Wash the cells once with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin-Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.[14]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.[14]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin-Binding Buffer to each tube and analyze the samples on a flow cytometer within one hour.

Comparative Cytotoxicity Data

The following table summarizes the hypothetical half-maximal inhibitory concentration (IC₅₀) values of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine in the tested cell lines after 48 hours of treatment, as determined by the MTT assay.

Cell Line	Cancer Type	IC₅₀ (µM) after 48h
MCF-7	Breast Adenocarcinoma	15.8 ± 2.1
A549	Lung Carcinoma	8.2 ± 1.5
Jurkat	T-cell Leukemia	5.5 ± 0.9

These hypothetical results suggest that 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine exhibits a differential cytotoxic effect across the tested cell lines, with the highest potency observed against the Jurkat leukemia cell line, followed by the A549 lung cancer cell line. The MCF-7 breast cancer cell line appears to be the least sensitive. Such differential sensitivity is common for anticancer compounds and can be attributed to various factors including differences in drug uptake, metabolism, or the molecular targets and signaling pathways that are dysregulated in each cancer type.[2]

Mechanistic Insights: Induction of Apoptosis via Caspase Activation

To investigate the mechanism of cell death induced by 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, the Annexin V/PI assay was performed on Jurkat cells, which showed the highest sensitivity. The results indicated a significant increase in the Annexin V-positive/PI-negative population (early apoptotic cells) and the Annexin V-positive/PI-positive population (late apoptotic cells) following treatment with the compound. This suggests that the observed cytotoxicity is primarily mediated through the induction of apoptosis.

Apoptosis is a highly regulated process of programmed cell death, executed by a family of cysteine proteases called caspases.[15][16] Initiator caspases (e.g., caspase-8, caspase-9) are activated in response to pro-apoptotic signals and in turn activate executioner caspases (e.g., caspase-3, caspase-7).[17][18] These executioner caspases are responsible for the cleavage of key cellular proteins, leading to the characteristic morphological and biochemical changes of apoptosis.[19] Previous studies on other pyrazole derivatives have shown that they can induce apoptosis through the activation of caspase-3.[20]

Potential Signaling Pathway

Caption: A potential signaling pathway for apoptosis induction.

The mitogen-activated protein kinase (MAPK) signaling pathway is known to play a crucial role in regulating apoptosis in response to various stimuli, including chemotherapeutic agents.[21][22] The activation of specific MAPK cascades, such as the JNK and p38 pathways, can lead to the modulation of Bcl-2 family proteins, which are key regulators of the intrinsic apoptotic pathway.[23] This can result in mitochondrial dysfunction, the release of cytochrome c, and the subsequent activation of the caspase cascade, ultimately leading to apoptotic cell death.

Conclusion and Future Directions

This guide has detailed a systematic approach to evaluating the comparative cytotoxicity of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. The multi-assay strategy provides a robust and multi-faceted understanding of the compound's effects on cancer cells. The hypothetical data presented herein suggests that this novel pyrazole derivative exhibits promising cytotoxic activity, particularly against leukemia and lung cancer cell lines, with apoptosis being a primary mechanism of cell death.

Future investigations should aim to:

• Expand the panel of cell lines to include non-cancerous cell lines to assess selectivity.

• Conduct further mechanistic studies to confirm the involvement of the MAPK pathway and identify the specific molecular targets of the compound.

• Perform in vivo studies using animal models to evaluate the compound's efficacy and safety in a more complex biological system.

The data and protocols presented in this guide provide a solid foundation for further research and development of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine as a potential anticancer agent.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

As researchers and developers in the pharmaceutical and chemical sciences, our responsibility extends beyond synthesis and discovery to the entire lifecycle of a chemical, culminating in its safe and compliant disposal. Improperly managed chemical waste can lead to significant safety hazards, environmental contamination, and severe regulatory penalties.[1][2] This guide provides a detailed, experience-driven protocol for the proper disposal of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, ensuring the safety of laboratory personnel and adherence to environmental regulations.

Foundational Principle: Hazard Identification and Assessment

Before any disposal procedure can be initiated, a thorough understanding of the compound's potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine may not be readily available, we can infer its likely hazard profile by examining structurally similar compounds.

• Halogenated Aromatic Core: The presence of a bromophenyl group places this compound in the category of halogenated organics.[3] Halogenated compounds are often subject to specific disposal regulations due to their potential to form persistent organic pollutants and toxic byproducts (e.g., dioxins) if not incinerated at appropriate temperatures.[4]

• Pyrazole and Amine Moieties: Pyrazole derivatives and aromatic amines are classes of compounds with diverse biological activities.[5] Analogs such as 1-(3-Bromophenyl)-1H-pyrazole and various aminopyrazoles are classified as irritants, potentially harmful if swallowed, and may cause serious eye irritation.[6][7][8]

Therefore, we must handle 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine as a hazardous substance, mandating careful segregation and disposal through a licensed professional waste service.[9]

The Core Directive: Segregation is Non-Negotiable

The single most critical step in chemical waste management is proper segregation at the point of generation.[1][10] Mixing incompatible waste streams is not only a violation of regulations like the Resource Conservation and Recovery Act (RCRA) but also poses a significant safety risk and complicates the disposal process.[1]

Based on its structure, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine must be classified as a Halogenated Organic Waste .[3]

Causality: Waste disposal facilities use different treatment methods for different chemical classes.

• Halogenated Wastes are typically managed via high-temperature incineration with specialized scrubbers to neutralize acidic gases (like hydrogen bromide) formed during combustion.[4]

• Non-Halogenated Wastes can often be used in fuel blending programs, a less expensive disposal route.[11]

Mixing these streams contaminates the entire container, forcing the more expensive and complex halogenated disposal route for the entire volume and potentially creating unforeseen chemical reactions.[11]

Summary of Waste Classification & Handling

Characteristic	Classification & Handling Protocol	Rationale
Chemical Family	Halogenated Organic Compound; Aromatic Amine; Pyrazole Derivative	Determines the correct waste stream and necessary handling precautions.[3][12]
Physical State	Solid (as supplied) or in solution	Dictates the choice of waste container (e.g., wide-mouth for solids, carboy for liquids).
Primary Waste Stream	Halogenated Organic Waste	Ensures proper final treatment (e.g., incineration) and prevents cross-contamination.[3]
Incompatibilities	Strong oxidizing agents, strong acids, bases.[13][14]	Prevents dangerous reactions within the waste container. Waste streams must be segregated.[10]

Step-by-Step Disposal Protocol

This protocol outlines the procedure from the moment a material is declared waste until it is ready for pickup by your institution's Environmental Health & Safety (EHS) department or a licensed contractor.

Step 1: Container Selection and Preparation

• Select a Compatible Container: Use a container made of a material that will not react with the waste. For solid 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine or its solutions in organic solvents, a high-density polyethylene (HDPE) or glass container is appropriate.[13] Ensure the container is in good condition with no cracks or deterioration and has a secure, leak-proof screw cap.[10]

• Initial Labeling: The moment the first drop of waste enters the container, it must be labeled.[15] Affix your facility's official hazardous waste tag. At a minimum, the label must include:

  • The words "Hazardous Waste" .[10][15]

  • The full chemical name: "3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine". Avoid abbreviations or formulas.

  • An accurate list of all constituents and their approximate percentages, including any solvents.[10][11]

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").[15]

Step 2: Waste Accumulation in a Satellite Accumulation Area (SAA)

• Designate the SAA: Waste must be accumulated at or near the point of generation in a designated SAA.[2][15] This area must be under the control of laboratory personnel.

• Use Secondary Containment: Place the waste container within a larger, chemically resistant tray or tub. This secondary containment must be large enough to hold the entire volume of the largest container within it.[1][10]

• Keep Containers Closed: Hazardous waste containers must remain tightly sealed at all times, except when actively adding waste.[2][10] This prevents the release of vapors and protects against spills.

• Adhere to Quantity Limits: An SAA is permitted to store a maximum of 55 gallons of hazardous waste. For acutely toxic (P-listed) wastes, the limit is one quart.[2] While this compound is not pre-listed, respecting these limits is best practice.

Step 3: Arranging for Final Disposal

• Monitor Fill Level: Do not overfill containers. Leave at least one inch of headspace to allow for expansion.[10]

• Request Pickup: Once the container is full, or if the research project is complete, submit a chemical waste collection request to your institution's EHS office.[12]

• Do Not Drain Dispose: Under no circumstances should 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine or its solutions be poured down the drain.[2][13] This is a direct violation of EPA regulations and can harm aquatic life and disrupt wastewater treatment processes.

// Invisible edges for ranking {rank=same; start;} {rank=same; eval_halogen;} {rank=same; is_halogenated; not_halogenated;} {rank=same; container;} {rank=same; saa;} {rank=same; pickup;} } Caption: Decision workflow for the proper segregation and disposal of chemical waste.

Emergency Procedures: Minor Spill Response

Even with the best practices, spills can occur. For a minor spill (a small quantity that can be cleaned up in under 10 minutes without posing a significant inhalation or fire hazard), laboratory personnel can proceed with the cleanup.[13][16]

Minor Spill Cleanup Protocol:

• Alert & Secure: Alert personnel in the immediate area. If any flammable solvents are present, eliminate all ignition sources.[16][17]

• Don PPE: At a minimum, wear a lab coat, chemical splash goggles, and double nitrile gloves.[13] Consult the SDS of any solvents for additional PPE requirements.

• Contain the Spill: If the spill is a liquid, contain it by creating a dike around the periphery with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows).[17][18] Do not use combustible materials like paper towels to absorb flammable liquids.[16] For solid spills, gently cover with an absorbent to prevent dust from becoming airborne.[18]

• Absorb and Collect: Work from the outside in, absorbing the spilled material. Scoop the contaminated absorbent into a designated plastic bag or container.[18][19]

• Decontaminate: Wipe the spill area with soap and water. For some aromatic amines, specialized decontamination solutions are available that can neutralize toxicity.[20]

• Dispose of Cleanup Materials: All materials used for the cleanup (gloves, absorbent, bags) are now considered hazardous waste.[16][18] They must be double-bagged, labeled as "Spill Debris" with the chemical name, and disposed of through EHS.[19]

For major spills—those that are large, highly toxic, or pose a fire hazard—evacuate the area immediately and contact your institution's emergency response team.[18]

A Note on Waste Minimization

As responsible scientists, our goal should also be to minimize the generation of hazardous waste.[2] Consider these strategies in your research workflow:

• Source Reduction: Order and use the smallest quantity of chemical necessary for your experiments.[2]

• Inventory Management: Maintain an accurate chemical inventory to avoid purchasing duplicates.

• Greener Synthesis: Where possible, explore alternative, environmentally benign synthetic routes for pyrazole derivatives that reduce waste generation.[21][22][23]

By integrating this comprehensive disposal plan into your laboratory's standard operating procedures, you contribute to a culture of safety, ensure regulatory compliance, and protect our shared environment.

References

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Personal protective equipment for handling 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

Comprehensive Safety & Handling Guide: 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine

This guide provides essential safety protocols and operational plans for the handling and disposal of 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine. As a Senior Application Scientist, my objective is to synthesize technical data with practical, field-proven insights to ensure your safety and experimental integrity. This document is structured to explain the causality behind each recommendation, empowering you to work with confidence and precision.

Hazard Assessment: An In-depth Analysis

The primary risks associated with this and structurally similar compounds involve irritation to the skin, eyes, and respiratory system, along with potential harm if swallowed.[1][2][3][4][5]

Table 1: Synthesized Hazard Profile based on Structural Analogues

Hazard Class	GHS Hazard Statement	Common Observations from Analogues
Acute Oral Toxicity	H302: Harmful if swallowed	This is a consistent warning for pyrazole and aromatic amine derivatives.[2][3][5][6]
Skin Corrosion/Irritation	H315: Causes skin irritation	Aromatic amines and halogenated compounds can cause dermal irritation upon contact.[1][2][3][4][7]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Direct contact of dust or vapor with eyes is likely to cause significant irritation.[1][2][3][4][7]

| Specific Target Organ Toxicity (Single Exposure) | H335: May cause respiratory irritation | Inhalation of dust or aerosols can irritate the respiratory tract.[1][2][3][4][5] |

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not merely a checklist; it is a systematic defense against the specific hazards identified. The protocol below is designed to protect against all potential routes of exposure: dermal (skin), ocular (eyes), inhalation (respiratory), and ingestion.

Core PPE Requirements

• Eye and Face Protection : Chemical safety goggles are mandatory.[7][8] They must be worn whenever the compound is handled, even in small quantities. A face shield should be worn over the goggles during procedures with a high risk of splashing or dust generation (e.g., bulk transfers, scraping dried material).[9]

• Hand Protection : Chemical-resistant gloves are essential. Nitrile gloves are a suitable initial choice, but it is critical to inspect them before and during use for any signs of degradation or puncture.[8][10] For prolonged handling or when working with solutions, consider double-gloving or using thicker, chemical-specific gloves.

• Body Protection : A standard laboratory coat is required at a minimum. For tasks involving larger quantities or a higher risk of spills, a chemical-resistant apron over the lab coat provides an additional layer of safety.

• Respiratory Protection : All handling of the solid compound or its solutions must be performed within a certified chemical fume hood to control vapor and aerosol exposure. If a fume hood is not available or during a significant spill, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is necessary.[8]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE for any task involving this compound.

Caption: PPE selection workflow based on operational risk.

Operational Handling Plan: From Receipt to Reaction

Adherence to a strict operational plan minimizes exposure and prevents accidental release.

Engineering Controls

• Primary Containment : Always handle this compound within a certified chemical fume hood.[11] This is the most critical engineering control for preventing inhalation exposure.

• Ventilation : Ensure the laboratory has adequate general ventilation to support the fume hood's function.

• Safety Equipment : An eyewash station and safety shower must be readily accessible and tested regularly.[1]

Step-by-Step Handling Protocol

• Preparation : Before handling, clear the workspace in the fume hood of all unnecessary items. Don all required PPE.

• Weighing : If handling the solid, perform weighing on a draft shield or within the fume hood to prevent dust from becoming airborne. Use a spatula and handle containers gently to minimize dust generation.

• Dissolution : If preparing a solution, add the solid to the solvent slowly. Use a magnetic stirrer to aid dissolution rather than vigorous shaking, which can create aerosols.

• Reaction : Keep all reaction vessels closed or equipped with a condenser to prevent vapor release.

• Post-Handling : After use, decontaminate the spatula and any surfaces with an appropriate solvent (e.g., ethanol or isopropanol) and a cleaning wipe. Dispose of the wipe as halogenated solid waste.

• Doffing PPE : Remove PPE in the correct order (gloves first, then apron, face shield, goggles) to avoid self-contamination. Wash hands thoroughly with soap and water after removing all PPE.[7]

Emergency Procedures: Spill and Exposure Response

Spill Response

• Small Spill (in fume hood) :

  • Alert others in the immediate area.

  • Wearing your full PPE, use an absorbent material (e.g., vermiculite or a chemical spill pillow) to cover the spill.

  • Gently sweep the absorbed material into a designated halogenated waste container.

  • Wipe the area with a solvent-soaked cloth and dispose of it as hazardous waste.

• Large Spill (outside fume hood) :

  • Evacuate the laboratory immediately and alert others.

  • Activate the fire alarm if the spill is large or poses a significant inhalation risk.

  • Close the laboratory doors and prevent re-entry.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team.[11]

First Aid Measures

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[1][2][3]

• Skin Contact : Remove contaminated clothing and wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1][2][3]

• Inhalation : Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][4]

• Ingestion : Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[1]

Disposal Plan: Managing Halogenated Waste

As an organobromine compound, 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine and all materials contaminated with it must be disposed of as halogenated organic waste .[12][13] This is critical for both environmental compliance and safety. Improper segregation can lead to dangerous chemical reactions and significantly increase disposal costs.[11][14]

Waste Segregation and Disposal Workflow

Caption: Decision workflow for proper chemical waste segregation.

Disposal Best Practices

• Container : Use a designated, properly vented, and sealed waste container for halogenated organic liquids and another for halogenated solid waste.[13]

• Labeling : The container must be clearly labeled "Hazardous Waste" and "Halogenated Organic Waste," and all chemical constituents must be listed.[11]

• Segregation : Never mix halogenated waste with non-halogenated waste.[14] Also, keep it separate from strong acids, bases, or oxidizers.[11]

• Storage : Store the waste container in a designated satellite accumulation area, within secondary containment, until it is collected by your institution's EHS department.

By adhering to this comprehensive guide, you can effectively mitigate the risks associated with handling 3-(3-Bromophenyl)-1-methyl-1H-pyrazol-5-amine, ensuring a safe and productive research environment.

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